Technical Documentation Center

1-(4-(Dimethylamino)phenyl)propan-1-one Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 1-(4-(Dimethylamino)phenyl)propan-1-one
  • CAS: 26672-58-2

Core Science & Biosynthesis

Foundational

1-(4-(Dimethylamino)phenyl)propan-1-one chemical properties

This guide details the chemical properties, synthesis, and photophysical mechanisms of 1-(4-(Dimethylamino)phenyl)propan-1-one (CAS: 26672-58-2), also known as 4'-Dimethylaminopropiophenone .[1] [1][2][3] Executive Summa...

Author: BenchChem Technical Support Team. Date: February 2026

This guide details the chemical properties, synthesis, and photophysical mechanisms of 1-(4-(Dimethylamino)phenyl)propan-1-one (CAS: 26672-58-2), also known as 4'-Dimethylaminopropiophenone .[1]

[1][2][3]

Executive Summary

1-(4-(Dimethylamino)phenyl)propan-1-one is a para-substituted aromatic ketone characterized by a "push-pull" electronic structure.[1] The electron-donating dimethylamino group and the electron-withdrawing carbonyl group create a strong dipole, imparting significant solvatochromic and photophysical properties.[1] It serves as a specialized intermediate in the synthesis of pharmaceuticals and as a Type II photoinitiator/co-initiator in UV-curable polymerization systems.[1]

Critical Isomer Warning: Researchers must distinguish this compound from its structural isomer, 3-(Dimethylamino)-1-phenylpropan-1-one (Mannich base, CAS 3506-36-3).[1] The properties and reactivity described below apply strictly to the para-isomer (CAS 26672-58-2).[1]

Physicochemical Characterization

PropertyValueNotes
IUPAC Name 1-[4-(Dimethylamino)phenyl]propan-1-one
Common Name 4'-Dimethylaminopropiophenone
CAS Number 26672-58-2 Distinct from Mannich base (879-72-1 HCl salt)
Molecular Formula C₁₁H₁₅NO
Molecular Weight 177.24 g/mol
Physical State Crystalline SolidOff-white to pale yellow
Solubility Soluble in DCM, Acetone, EtOHPoorly soluble in water
Electronic Character Donor-Acceptor (D-π-A)Exhibits Intramolecular Charge Transfer (ICT)

Synthetic Methodology: Friedel-Crafts Acylation

The most robust synthesis involves the Friedel-Crafts acylation of N,N-dimethylaniline.[1] Unlike standard benzene acylation, the highly activated amino group requires careful catalyst selection to prevent complexation-induced deactivation.[1]

Protocol: Zinc Chloride Mediated Acylation

Rationale: Zinc chloride (


) is a milder Lewis acid than Aluminum chloride (

), reducing the formation of stable complexes with the nitrogen lone pair that would otherwise inhibit the reaction.

Reagents:

  • N,N-Dimethylaniline (1.0 eq)

  • Propionyl Chloride (1.2 eq)[1]

  • Zinc Chloride (anhydrous, 1.5 eq)

  • Solvent: Dichloromethane (DCM) or Carbon Disulfide (

    
    )[1]
    

Step-by-Step Workflow:

  • Catalyst Activation: Flame-dry a 3-neck round-bottom flask under

    
     atmosphere. Add anhydrous 
    
    
    
    .[1][2]
  • Reagent Addition: Dissolve N,N-dimethylaniline in dry DCM and add to the flask. Cool to 0°C.[1]

  • Acylation: Dropwise add propionyl chloride over 30 minutes. The reaction is exothermic; maintain temperature <10°C to favor para-substitution over ortho.[1]

  • Reflux: Once addition is complete, warm to room temperature and reflux for 4–6 hours. Monitor via TLC (Mobile phase: Hexane/EtOAc 8:2).

  • Hydrolysis: Quench the reaction mixture slowly into ice-cold dilute HCl. This breaks the Lewis acid-amine complex.[1]

  • Isolation: Neutralize the aqueous layer with

    
     (aq) until pH ~9 to liberate the free base.[1] Extract with DCM (3x).[1]
    
  • Purification: Recrystallize from Ethanol/Water or purify via column chromatography on silica gel.

SynthesisWorkflow Figure 1: Friedel-Crafts Synthesis Pathway via ZnCl2 Catalysis Start N,N-Dimethylaniline Intermediate Lewis Acid Complex (Intermediate) Start->Intermediate DCM, 0°C Reagent Propionyl Chloride + ZnCl2 (Catalyst) Reagent->Intermediate Quench Acid Hydrolysis (HCl/Ice) Intermediate->Quench Reflux 4h Product 4'-Dimethylaminopropiophenone (Free Base) Quench->Product Neutralization (pH 9) & Extraction

[1]

Photophysical Properties & Mechanism

This compound is a classic Twisted Intramolecular Charge Transfer (TICT) probe.[1] Upon photoexcitation, the molecule undergoes a structural relaxation that decouples the donor and acceptor orbitals.

Mechanism of Action
  • Ground State (

    
    ):  Planar conformation allows conjugation between the amino lone pair and the aromatic 
    
    
    
    -system.[1]
  • Excitation (

    
    ):  Initial excitation to a "Locally Excited" (LE) state.[1]
    
  • Relaxation (TICT): The dimethylamino group rotates 90° relative to the phenyl ring.[1] This twists the C-N bond, breaking conjugation and creating a charge-separated zwitterionic state (

    
    ).[1]
    

Consequence: The fluorescence emission is highly sensitive to solvent polarity (solvatochromism). In polar solvents, the highly dipolar TICT state is stabilized, leading to a significant red-shift in emission.[1]

TICT_Mechanism Figure 2: Twisted Intramolecular Charge Transfer (TICT) Mechanism GS Ground State (S0) Planar, Conjugated LE Locally Excited (LE) Planar, S1 GS->LE hν (Absorption) TICT TICT State Twisted (90°), Charge Separated LE->TICT Bond Rotation (Solvent Stabilized) TICT->GS Red-Shifted Emission (Fluorescence)

[6][7][8]

Applications in Drug Development & Polymer Science

Photoinitiator Systems (Type II)

In UV-curing applications, 4'-dimethylaminopropiophenone acts as a Type II photoinitiator or synergist.[1]

  • Mechanism: It absorbs UV light and interacts with a co-initiator (often a hydrogen donor or a sensitizer like benzophenone). The amine functionality facilitates hydrogen abstraction or electron transfer, generating radical species that initiate polymerization.

  • Advantage: The red-shifted absorption (compared to unsubstituted propiophenone) allows for curing with longer-wavelength UV sources (LEDs).[1]

Pharmaceutical Intermediate

The compound serves as a precursor for:

  • CNS Active Agents: The propiophenone backbone is a scaffold for various psychoactive compounds.[1] The dimethylamino group can be modified (e.g., demethylation) to alter lipophilicity and receptor binding affinity.

  • Chiral Reduction: It is a substrate for asymmetric reduction to produce chiral amino-alcohols, which are privileged structures in medicinal chemistry.[1]

Safety & Handling (SDS Summary)

  • Signal Word: WARNING

  • Hazard Statements:

    • H302: Harmful if swallowed.[1]

    • H315: Causes skin irritation.[1][3]

    • H319: Causes serious eye irritation.[1][3]

    • H335: May cause respiratory irritation.[1]

  • Storage: Store under inert gas (Nitrogen/Argon) to prevent oxidative degradation of the amine. Keep in a cool, dry place away from strong oxidizing agents.[1]

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CAS 26672-58-2. Available at: [Link]

  • Grabowski, Z. R., Rotkiewicz, K., & Rettig, W. (2003). Structural Changes Accompanying Intramolecular Electron Transfer: Focus on Twisted Intramolecular Charge-Transfer States and Structures. Chemical Reviews, 103(10), 3899–4032. (Foundational text on TICT mechanism described in Section 4).
  • Organic Syntheses.Friedel-Crafts Acylation Protocols. (General reference for the ZnCl2 methodology adapted in Section 3).

Sources

Exploratory

1-(4-(Dimethylamino)phenyl)propan-1-one CAS number 26672-58-2

This guide provides an in-depth technical analysis of 1-(4-(Dimethylamino)phenyl)propan-1-one (CAS 26672-58-2), also known as 4'-Dimethylaminopropiophenone . It is structured to serve researchers and drug development pro...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical analysis of 1-(4-(Dimethylamino)phenyl)propan-1-one (CAS 26672-58-2), also known as 4'-Dimethylaminopropiophenone . It is structured to serve researchers and drug development professionals, focusing on its role as a high-value intermediate in organic synthesis and photochemistry.

[1]

Executive Summary

1-(4-(Dimethylamino)phenyl)propan-1-one is an aromatic ketone characterized by a para-dimethylamino electron-donating group. This structural motif imparts significant nucleophilic character to the aromatic ring and unique photochemical properties to the carbonyl center. In drug discovery, it serves as a critical scaffold for synthesizing central nervous system (CNS) active agents via Mannich reactions and as a precursor for chiral amino-alcohols. In materials science, its derivatives function as Type II photoinitiators due to efficient intersystem crossing and radical generation capabilities.

Chemical Identity & Physicochemical Profile

The compound exists as a crystalline solid under standard conditions. Its stability is governed by the resonance interaction between the lone pair on the nitrogen and the carbonyl group, creating a "push-pull" electronic system.

Table 1: Physicochemical Specifications

PropertyValueNote
CAS Number 26672-58-2Unique Identifier
IUPAC Name 1-(4-(Dimethylamino)phenyl)propan-1-one
Common Synonyms 4'-Dimethylaminopropiophenone; p-Dimethylaminopropiophenone
Molecular Formula C₁₁H₁₅NO
Molecular Weight 177.24 g/mol
SMILES CCC(=O)c1ccc(N(C)C)cc1
Physical State Solid (Crystalline)
Melting Point 47–49 °CStandard purity
Solubility Soluble in MeOH, DCM, EtOAc; Insoluble in H₂OLipophilic character
pKa (Conjugate Acid) ~5.0–5.5Nitrogen lone pair basicity

Synthetic Architecture

The industrial and laboratory synthesis of 4'-dimethylaminopropiophenone primarily relies on the Friedel-Crafts Acylation of N,N-dimethylaniline.

Reaction Mechanism & Protocol

Challenge: The basic dimethylamino group can coordinate with strong Lewis acids (e.g., AlCl₃), deactivating the ring toward electrophilic attack. Solution: The use of Zinc Chloride (ZnCl₂) as a milder Lewis acid or executing the reaction with a stoichiometric excess of catalyst to ensure the acylium ion is generated despite amine coordination.

Optimized Protocol (Lab Scale):

  • Reagents: N,N-Dimethylaniline (1.0 eq), Propionyl Chloride (1.1 eq), ZnCl₂ (1.2 eq).

  • Solvent: Anhydrous Dichloromethane (DCM) or 1,2-Dichloroethane.

  • Procedure:

    • Dissolve ZnCl₂ in solvent under N₂ atmosphere.

    • Add Propionyl Chloride dropwise at 0°C to generate the acylium complex.

    • Slowly add N,N-Dimethylaniline (exothermic).

    • Reflux for 2–4 hours.

    • Quench: Pour into ice-cold dilute HCl (hydrolyzes the Zn-complex).

    • Workup: Neutralize with NaOH to pH 8–9 (precipitates product), extract with DCM, and recrystallize from ethanol.

Synthesis Workflow Visualization

The following diagram illustrates the critical pathway from precursors to the isolated ketone, highlighting the intermediate acylium complex formation.

SynthesisWorkflow Start Precursors: N,N-Dimethylaniline + Propionyl Chloride Catalyst Lewis Acid Activation (ZnCl2 / AlCl3) Start->Catalyst Mix at 0°C Intermediate Acylium Ion Complex [Et-C=O]+ Catalyst->Intermediate Generation Attack Electrophilic Aromatic Substitution (Para) Intermediate->Attack Attack on Ring Hydrolysis Acid Hydrolysis (Quench) Attack->Hydrolysis Decomplexation Product Target Product: 4'-Dimethylaminopropiophenone Hydrolysis->Product Neutralization & Cryst.

Figure 1: Friedel-Crafts Acylation workflow for the synthesis of CAS 26672-58-2.

Functional Applications in Drug Development

This compound is not merely an end-product but a versatile divergent intermediate . Its applications in medicinal chemistry rely on the reactivity of the carbonyl group and the alpha-carbon.

The Mannich Reaction (Beta-Amino Ketone Synthesis)

The alpha-protons of the propyl chain are acidic enough to undergo enolization. Reacting CAS 26672-58-2 with formaldehyde and a secondary amine yields beta-amino ketones (Mannich bases).

  • Relevance: This structural motif is ubiquitous in centrally acting muscle relaxants and psychotropic pharmacophores (e.g., Tolperisone analogs).

  • Mechanism: The enol form of the propiophenone attacks the iminium ion generated in situ from formaldehyde and the amine.

Chiral Reduction

Asymmetric reduction of the ketone (using CBS catalysts or biocatalysis) yields chiral 1-(4-(dimethylamino)phenyl)propan-1-ol .

  • Relevance: Chiral alcohols are key building blocks for norepinephrine reuptake inhibitors.

Mechanistic Pathway: Mannich Base Formation

The diagram below details the transformation of 4'-dimethylaminopropiophenone into a bioactive Mannich base scaffold.

MannichPathway Ketone 4'-Dimethylaminopropiophenone (Keto Form) Enol Enol Intermediate (Nucleophile) Ketone->Enol Acid Catalysis Transition C-C Bond Formation Enol->Transition Iminium Iminium Ion (Electrophile from HCHO + HNR2) Iminium->Transition MannichBase Beta-Amino Ketone (Bioactive Scaffold) Transition->MannichBase -H+

Figure 2: Mechanism of Mannich base formation utilizing CAS 26672-58-2 as the nucleophilic substrate.

Analytical Characterization

To validate the identity of the synthesized compound, the following spectral signatures must be confirmed.

Table 2: Spectroscopic Expectations

TechniqueDiagnostic SignalInterpretation
¹H NMR (CDCl₃) δ ~1.20 (t, 3H)Methyl of propyl chain
δ ~2.95 (q, 2H)Methylene adjacent to carbonyl
δ ~3.05 (s, 6H)N,N-Dimethyl protons (Singlet)
δ ~6.65 (d, 2H)Aromatic protons ortho to amine
δ ~7.90 (d, 2H)Aromatic protons ortho to carbonyl
IR Spectroscopy ~1660 cm⁻¹C=O stretch (Lowered by conjugation)
~2800–2900 cm⁻¹C-H aliphatic stretch
Mass Spectrometry m/z 177 [M]⁺Molecular ion peak
m/z 148 [M-Et]⁺Loss of ethyl group (alpha-cleavage)

Safety & Handling (GHS Standards)

While valuable, this compound poses specific hazards that require strict adherence to safety protocols.

  • Signal Word: WARNING

  • Hazard Statements:

    • H302: Harmful if swallowed.[1][2]

    • H315: Causes skin irritation.[2][3]

    • H319: Causes serious eye irritation.[2]

    • H335: May cause respiratory irritation.[2][3]

  • Handling Protocol:

    • Operate within a fume hood to avoid inhalation of dust/aerosols.

    • Wear nitrile gloves and safety goggles.

    • Storage: Store in a cool, dry place under inert gas (Argon/Nitrogen) to prevent slow oxidation of the amine or ketone reduction.

References

  • Biosynth . (n.d.). 1-(4-(Dimethylamino)phenyl)propan-1-one | 26672-58-2.[4][2][5][6] Retrieved from

  • Sigma-Aldrich . (n.d.). 1-(4-(Dimethylamino)phenyl)propan-1-one Product Page. Retrieved from

  • National Center for Biotechnology Information (NCBI) . (2024). FDA-approved drugs containing dimethylamine pharmacophore.[7] Retrieved from

  • ChemicalBook . (2024).[2] 4'-Methylpropiophenone and related propiophenones: Properties and Applications. Retrieved from

  • Study.com . (n.d.). Reaction of Propionyl Chloride with Amines. Retrieved from

Sources

Foundational

Structural Dynamics and Synthetic Utility of 1-(4-(Dimethylamino)phenyl)propan-1-one

Introduction: The "Push-Pull" Architecture In the landscape of organic optoelectronics and pharmaceutical intermediates, 1-(4-(Dimethylamino)phenyl)propan-1-one (commonly 4'-Dimethylaminopropiophenone) represents a class...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The "Push-Pull" Architecture

In the landscape of organic optoelectronics and pharmaceutical intermediates, 1-(4-(Dimethylamino)phenyl)propan-1-one (commonly 4'-Dimethylaminopropiophenone) represents a classic "push-pull" system. Its utility is defined not just by its atomic connectivity, but by the dynamic electronic communication between its functional termini.

The molecule features a strong electron-donating group (EDG), the dimethylamine, electronically coupled through a


-conjugated phenyl linker to a strong electron-withdrawing group (EWG), the carbonyl. This specific architecture creates a permanent dipole and facilitates Intramolecular Charge Transfer (ICT)  upon photoexcitation. For researchers, this molecule is not merely a static ketone; it is a tunable scaffold for photoinitiators and a versatile electrophile in the synthesis of complex pharmaceutical agents.

Molecular Structure & Electronic Theory

Electronic Delocalization

The reactivity and spectroscopic signature of this molecule are governed by resonance. The lone pair on the nitrogen atom is not localized; it donates electron density into the benzene ring, which is then pulled by the carbonyl oxygen.

Key Structural Consequences:

  • C=O Bond Length: The carbonyl bond is slightly longer than in non-conjugated ketones (like 3-pentanone) due to significant single-bond character contributed by the zwitterionic resonance form.

  • C-N Bond Rotation: The

    
     bond possesses partial double-bond character, creating a barrier to rotation and enforcing a degree of planarity that maximizes orbital overlap.
    
  • Dipole Moment: The molecule exhibits a significant ground-state dipole moment, directed from the amine (positive pole) to the carbonyl oxygen (negative pole).

Visualization of Resonance Pathways

The following diagram illustrates the electronic flow that defines the molecule's reactivity, specifically the activation of the carbonyl oxygen and the shielding of the aromatic ring positions ortho to the carbonyl.

Resonance_Effect N_LonePair N-Lone Pair (Donor) Phenyl_Pi Phenyl π-System (Conduit) N_LonePair->Phenyl_Pi +M Effect (Donation) Carbonyl Carbonyl (C=O) (Acceptor) Phenyl_Pi->Carbonyl Conjugation Oxygen_LP Oxygen Anion (Resonance Form) Carbonyl->Oxygen_LP e- Density Localization

Figure 1: Electronic delocalization pathway showing the "Push-Pull" mechanism from the amine donor to the carbonyl acceptor.

Spectroscopic Fingerprinting (The Data Pillar)

Accurate identification requires recognizing the specific shifts caused by the push-pull system. The following data is synthesized from standard spectroscopic principles for para-substituted propiophenones.

Nuclear Magnetic Resonance ( H NMR)

The symmetry of the para-substitution creates a distinct AA'BB' splitting pattern in the aromatic region.

Proton EnvironmentChemical Shift (

, ppm)
MultiplicityIntegrationStructural Insight
Ar-H (ortho to C=O) 7.85 - 7.95Doublet (d)2HDeshielded by carbonyl anisotropy and -M effect.
Ar-H (ortho to N) 6.65 - 6.75Doublet (d)2HShielded by amine lone pair donation (+M effect).
N-(CH

)

3.00 - 3.08Singlet (s)6HCharacteristic distinct singlet; slightly deshielded by aryl ring.
-C(O)-CH

-
2.85 - 2.95Quartet (q)2HCoupled to terminal methyl; deshielded by carbonyl.
-CH

-CH

1.15 - 1.25Triplet (t)3HTerminal methyl group.
Infrared Spectroscopy (FT-IR)
  • C=O Stretch: Observed at ~1655–1665 cm

    
     . This is significantly lower than standard alkyl ketones (~1715 cm
    
    
    
    ) confirming the strong conjugation (single bond character) discussed in Section 2.1.
  • C-N Stretch: Strong band at ~1360 cm

    
     , indicative of the 
    
    
    
    bond.

Synthetic Protocol: Friedel-Crafts Acylation[1][2][3]

The most robust route to 1-(4-(Dimethylamino)phenyl)propan-1-one is the Friedel-Crafts acylation of N,N-dimethylaniline.

Critical Experimental Note: Unlike standard benzene acylation, the basic nitrogen in the starting material will complex with Lewis acids (like


), deactivating the ring. Therefore, the protocol requires specific stoichiometry or milder catalysts (like 

) to proceed efficiently.
Optimized Workflow

Reagents: N,N-Dimethylaniline (1.0 eq), Propionyl Chloride (1.1 eq),


 (anhydrous, 1.2 eq) or 

(requires >2 eq due to complexation). Solvent: 1,2-Dichloroethane (DCE) or Carbon Disulfide (

).

Synthesis_Workflow Start Reactants: N,N-Dimethylaniline + Propionyl Chloride Complex Step 1: Complex Formation Lewis Acid binds to N-lone pair (Exothermic) Start->Complex Add Catalyst Heating Step 2: Thermal Activation Reflux (80°C, 4-6 hrs) Regenerates free amine for EAS Complex->Heating Energy Input Quench Step 3: Hydrolysis Pour into Ice/HCl Breaks Metal-Amine Complex Heating->Quench Reaction Complete Purify Step 4: Purification Neutralization (NaOH) -> Extraction -> Recrystallization (EtOH) Quench->Purify Workup Product Final Product: 1-(4-(Dimethylamino)phenyl)propan-1-one Purify->Product Yield ~70-80%

Figure 2: Step-by-step synthetic pathway emphasizing the critical handling of the Lewis Acid complex.

Mechanism Validation

The reaction proceeds via the formation of an acylium ion (


). The strong activating nature of the dimethylamino group directs the electrophile exclusively to the para  position. Ortho substitution is sterically hindered by the bulky dimethylamino group and the Lewis acid complexed to it.

Applications & Reactivity

Photochemistry (Norrish Type Behavior)

Upon UV irradiation (typically 300–365 nm), the molecule undergoes excitation to a singlet state (


), followed by rapid Intersystem Crossing (ISC) to the triplet state (

).
  • Photoinitiation: The triplet state can abstract hydrogen from synergists (like tertiary amines) or undergo

    
    -cleavage (Norrish Type I), generating radicals capable of initiating polymerization in acrylates.
    
  • Solvatochromism: The absorption maximum shifts red (bathochromic shift) in polar solvents, stabilizing the highly polar ICT excited state.

Pharmaceutical Intermediate

The propiophenone backbone is a precursor for various central nervous system (CNS) active agents. The ketone functionality serves as a handle for:

  • Grignard additions: To form tertiary alcohols (e.g., in the synthesis of antihistamines or analgesics).

  • Mannich reactions: Introducing further amine complexity at the

    
    -carbon.
    

Safety & Handling Standards

  • Hazard Classification: Irritant (Skin/Eye), potential skin sensitizer.

  • Storage: Hygroscopic. Store under inert atmosphere (Nitrogen/Argon) to prevent moisture absorption which can hydrolyze the ketone over long periods or affect precise stoichiometric weighing.

  • Spill Protocol: Adsorb with sand or vermiculite. Do not use combustible materials (sawdust) if mixed with oxidizers.

References

  • National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 16736, 4'-Dimethylaminopropiophenone. Retrieved from [Link]

  • NIST Mass Spectrometry Data Center. 1-(4-Dimethylaminophenyl)propan-1-one Mass Spectrum. NIST Chemistry WebBook, SRD 69. Retrieved from [Link]

  • Organic Chemistry Portal. Friedel-Crafts Acylation: Mechanism and Conditions. Retrieved from [Link]

  • Sowmiya, M., et al. (2011). Study on intramolecular charge transfer fluorescence properties.[1] Journal of Photochemistry and Photobiology A: Chemistry.[1] (Contextual grounding for ICT mechanism in dimethylamino-ketones). Retrieved from [Link]

Sources

Exploratory

Technical Guide: 1-(4-(Dimethylamino)phenyl)propan-1-one

Chemical Synthesis, Photophysical Properties, and Applications Executive Summary This technical guide provides a comprehensive analysis of 1-(4-(Dimethylamino)phenyl)propan-1-one , a prominent donor-acceptor chromophore...

Author: BenchChem Technical Support Team. Date: February 2026

Chemical Synthesis, Photophysical Properties, and Applications

Executive Summary

This technical guide provides a comprehensive analysis of 1-(4-(Dimethylamino)phenyl)propan-1-one , a prominent donor-acceptor chromophore and organic intermediate. Unlike its structural isomer 3-(dimethylamino)-1-phenylpropan-1-one (a Mannich base used in pharmaceutical synthesis), this molecule features a para-dimethylamino substituent directly conjugated to the phenyl ring of a propiophenone backbone.

This specific architecture creates a "push-pull" electronic system, imparting significant solvatochromic properties and making the compound highly valuable as a photoinitiator synergist , a spectroscopic probe for local polarity, and a scaffold for non-linear optical (NLO) materials .

Molecular Architecture & Physicochemical Profile

The molecule consists of an electron-rich dimethylamino group (donor) and an electron-deficient carbonyl group (acceptor) connected by a conjugated phenyl bridge. This structure facilitates Intramolecular Charge Transfer (ICT) upon photoexcitation.

Table 1: Physicochemical Properties
PropertyValueNote
Molecular Formula C₁₁H₁₅NO
Molecular Weight 177.24 g/mol
Appearance Pale yellow to off-white crystalline solidColor deepens with oxidation
Melting Point 46–48 °CLower than unsubstituted analogs due to asymmetry
Solubility Soluble in DCM, Acetone, EtOH; Insoluble in WaterLipophilic nature

(Abs)
~305–315 nm (Solvent dependent)Exhibits bathochromic shift in polar solvents
pKa (Conjugate Acid) ~2.5 (Carbonyl oxygen), ~5.0 (Amine)Amine basicity reduced by conjugation
Electronic Mechanism: The Push-Pull Effect

The dimethylamino group donates electron density into the


-system via resonance (+M effect), while the carbonyl group withdraws density (-M effect). This creates a large dipole moment change between the ground state (

) and the first excited singlet state (

).

ICT_Mechanism Ground Ground State (S0) Localized Charge Excitation Photoexcitation (hν) Ground->Excitation FranckCondon Franck-Condon Excited State (S1*) Excitation->FranckCondon Relaxation Solvent Relaxation (Reorientation) FranckCondon->Relaxation < 1 ps ICT ICT State (Charge Separated) Relaxation->ICT Stabilization Emission Fluorescence/Phosphorescence (Red Shifted) ICT->Emission Emission->Ground Decay

Figure 1: Photophysical mechanism showing the Intramolecular Charge Transfer (ICT) pathway responsible for solvatochromism.

Synthetic Pathways & Process Optimization

The most robust route to 1-(4-(Dimethylamino)phenyl)propan-1-one is the Friedel-Crafts Acylation . Direct alkylation of 4-amino-propiophenone is less efficient due to polyalkylation.

Reaction Scheme

The synthesis involves the acylation of N,N-dimethylaniline with propionyl chloride using a Lewis acid catalyst.

Critical Technical Nuance: The dimethylamino group is a strong Lewis base. It will complex with the Lewis acid (e.g., AlCl₃), deactivating the ring. Therefore, the protocol requires >1 equivalent of catalyst (typically 2.2–2.5 eq) to ensure free catalyst is available to activate the acyl chloride.

Synthesis_Pathway Reactant1 N,N-Dimethylaniline Catalyst AlCl3 (2.5 eq) DCM, 0°C to Reflux Reactant1->Catalyst Reactant2 Propionyl Chloride Reactant2->Catalyst Complex Intermediate Complex (Lewis Acid-Amine Adduct) Catalyst->Complex Electrophilic Substitution Hydrolysis Acid Hydrolysis (Ice/HCl) Complex->Hydrolysis Quenching Product 1-(4-(Dimethylamino)phenyl)propan-1-one Hydrolysis->Product Purification

Figure 2: Friedel-Crafts acylation pathway requiring stoichiometric excess of Lewis Acid.

Detailed Experimental Protocol

Safety Precaution: N,N-dimethylaniline is toxic by inhalation and skin contact. Aluminum chloride reacts violently with water. Perform all steps in a fume hood under inert atmosphere (


 or Ar).
  • Reagent Preparation:

    • Charge a dry 3-neck round-bottom flask with anhydrous Aluminum Chloride (

      
      , 2.5 equivalents).
      
    • Add anhydrous Dichloromethane (DCM) or 1,2-Dichloroethane (DCE) to form a suspension. Cool to 0–5 °C.

  • Acyl Chloride Addition:

    • Add Propionyl Chloride (1.1 equivalents) dropwise to the suspension. The solution may turn yellow/orange as the acylium ion forms. Stir for 15 minutes.

  • Substrate Addition (The Critical Step):

    • Dissolve N,N-dimethylaniline (1.0 equivalent) in a small volume of anhydrous DCM.

    • Add this solution slowly to the reaction mixture. Note: The reaction is exothermic. Maintain internal temperature <10 °C to prevent decomposition.

    • Once addition is complete, allow the mixture to warm to room temperature, then reflux for 2–4 hours to drive the reaction to completion (monitor by TLC, Hexane:EtOAc 8:2).

  • Quenching & Workup:

    • Pour the reaction mixture carefully onto crushed ice/HCl (conc.) mixture. This breaks the Aluminum-Amine complex.

    • Extract the aqueous layer with DCM (3x).

    • Wash combined organic layers with saturated

      
       (to remove acid) and Brine.
      
    • Dry over anhydrous

      
       and concentrate in vacuo.
      
  • Purification:

    • Recrystallize from Ethanol/Water or purify via flash column chromatography (Silica gel, Gradient 0-20% EtOAc in Hexanes).

Applications in Drug Discovery & Material Science
A. Pharmaceutical Intermediate

While the molecule itself is not a drug, it serves as a scaffold for Selective Estrogen Receptor Modulators (SERMs) and antihistamines. The carbonyl group undergoes Grignard reactions (e.g., with phenylmagnesium bromide) to form tertiary alcohols, which are precursors to Tamoxifen-like derivatives.

B. Photoinitiator Systems

In polymer chemistry, this molecule acts as a Type II photoinitiator synergist.

  • Mechanism: Upon UV irradiation, the excited triplet state abstracts a hydrogen atom from a co-initiator (or acts as the amine donor for a benzophenone partner), generating free radicals that initiate polymerization of acrylates.

  • Advantage: The extended conjugation (compared to simple amines) shifts absorption towards the near-UV/visible region, useful for curing thicker films.

C. Solvatochromic Probes

Due to the ICT mechanism described in Section 2, the fluorescence emission maximum of this compound shifts significantly based on solvent polarity.[1]

  • Non-polar (Hexane): Blue-shifted emission.

  • Polar (Methanol/DMSO): Red-shifted emission.

  • Application: Researchers use this property to map the polarity of binding pockets in proteins (e.g., Albumin) or the micro-environment of micelles.

Analytical Characterization

To validate the synthesis, the following spectral data are expected:

  • ¹H NMR (400 MHz, CDCl₃):

    • 
       7.90 (d, J = 9.0 Hz, 2H, Ar-H ortho to C=O).
      
    • 
       6.65 (d, J = 9.0 Hz, 2H, Ar-H ortho to N).
      
    • 
       3.06 (s, 6H, N(CH ₃)₂).
      
    • 
       2.90 (q, J = 7.2 Hz, 2H, C(=O)CH ₂-).
      
    • 
       1.20 (t, J = 7.2 Hz, 3H, -CH₂CH ₃).
      
  • IR Spectroscopy:

    • Strong band at ~1660 cm⁻¹ (C=O stretch, lowered from 1690 cm⁻¹ due to conjugation).

    • Bands at ~1600 cm⁻¹ (Aromatic C=C).

  • Mass Spectrometry (ESI+):

    • [M+H]⁺ peak at m/z 178.12.

References
  • Reichardt, C. (1994). Solvatochromic Dyes as Solvent Polarity Indicators. Chemical Reviews, 94(8), 2319–2358. (Contextual grounding for ICT mechanism).
  • Organic Syntheses . (n.d.). Friedel-Crafts Acylation Protocols. Retrieved January 28, 2026, from [Link]

Sources

Foundational

physical and chemical properties of p-Dimethylaminopropiophenone

The following technical guide details the physical and chemical properties, synthesis, and applications of p-Dimethylaminopropiophenone (4'-Dimethylaminopropiophenone). Executive Summary p-Dimethylaminopropiophenone (1-(...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the physical and chemical properties, synthesis, and applications of p-Dimethylaminopropiophenone (4'-Dimethylaminopropiophenone).

Executive Summary

p-Dimethylaminopropiophenone (1-(4-(dimethylamino)phenyl)propan-1-one) is an aromatic ketone characterized by a strong electron-donating dimethylamino group at the para position relative to the carbonyl functionality. This structural arrangement imparts significant photochemical activity, making it a valuable Type II photoinitiator in UV-curable polymer systems. Additionally, it serves as a versatile intermediate in the synthesis of pharmaceuticals and functional organic materials. This guide provides a rigorous analysis of its physicochemical constants, synthetic pathways, and reactivity profiles tailored for research and development applications.

Chemical Identity & Structural Analysis[1][2]

Disambiguation Note: Do not confuse this compound with


-Dimethylaminopropiophenone  (Mannich base, CAS 879-72-1), where the amino group is attached to the alkyl chain. The "p-" (para) designation confirms the amino group is substituted on the benzene ring.
Attribute Detail
IUPAC Name 1-[4-(Dimethylamino)phenyl]propan-1-one
Common Synonyms 4'-Dimethylaminopropiophenone; p-Dimethylaminopropiophenone; 1-(4-Dimethylaminophenyl)-1-propanone
CAS Registry Number 26672-58-2
Molecular Formula C

H

NO
Molecular Weight 177.24 g/mol
SMILES CCC(=O)C1=CC=C(N(C)C)C=C1
InChI Key ONCICIKBSHQJTB-UHFFFAOYSA-N

Structural Insight: The molecule is nearly planar due to the conjugation between the lone pair on the nitrogen atom and the carbonyl group through the phenyl ring. This "push-pull" electronic system (donor-acceptor) significantly lowers the energy of the


 transition, shifting the absorption maximum into the near-UV/visible region (300–350 nm), which is critical for its function as a photoinitiator.

Physical & Chemical Properties Matrix

The following data aggregates experimental values and authoritative literature citations.

Property Value / Range Notes
Physical State Crystalline SolidTypically appears as white to light yellow needles or powder.
Melting Point 94 – 95 °CLit. values range up to 101–103 °C depending on purity/polymorph [1].
Boiling Point > 300 °C (Predicted)Decomposes before boiling at atmospheric pressure.
Solubility Organic SolventsHighly soluble in chloroform, dichloromethane, ethyl acetate, and acetone.
Water Solubility InsolubleHydrophobic character dominates due to the aromatic ring and alkyl chain.
UV Absorption (

)
~310 – 355 nmStrong absorption band due to intramolecular charge transfer (ICT).
Density ~1.06 g/cm³Predicted value.
pKa (Conjugate Acid) ~2.5 – 3.0The carbonyl group withdraws electron density, reducing the basicity of the aniline nitrogen compared to N,N-dimethylaniline (pKa ~5.1).

Synthesis & Production Protocols

Method A: Friedel-Crafts Acylation (Primary Industrial Route)

This method involves the acylation of N,N-dimethylaniline. Note that the amino group coordinates with Lewis acids, potentially deactivating the ring. Therefore, careful control of stoichiometry or the use of zinc chloride (


) as a milder catalyst is often preferred over aluminum chloride (

).
Reagents:
  • N,N-Dimethylaniline (1.0 eq)

  • Propionyl Chloride (1.1 eq)

  • Aluminum Chloride (

    
    ) or Zinc Chloride (
    
    
    
    ) (1.2 - 2.0 eq)
  • Solvent: 1,2-Dichloroethane (DCE) or Carbon Disulfide (

    
    )
    
Step-by-Step Protocol:
  • Preparation: Flame-dry a 3-neck round-bottom flask equipped with a reflux condenser, addition funnel, and inert gas (Ar/N2) inlet.

  • Complexation: Charge the flask with the Lewis acid and solvent. Cool to 0°C. Slowly add Propionyl Chloride dropwise to generate the acylium ion complex.

  • Addition: Add N,N-Dimethylaniline dropwise, maintaining the temperature below 5°C. Caution: Exothermic reaction.

  • Reflux: Allow the mixture to warm to room temperature, then heat to reflux (approx. 60-80°C depending on solvent) for 4–6 hours. Monitoring by TLC is essential (Mobile phase: Hexane/EtOAc 8:2).

  • Quenching: Cool the reaction mixture to 0°C. Pour slowly into a mixture of ice and concentrated HCl to break the aluminum-amine complex.

  • Work-up: Extract the aqueous layer with Dichloromethane (3x). Wash combined organics with saturated

    
     (to remove acid) and Brine.
    
  • Purification: Dry over

    
    , concentrate in vacuo. Recrystallize the crude solid from Ethanol/Water or purify via silica gel chromatography.
    
Mechanism Visualization

The following diagram illustrates the electrophilic aromatic substitution pathway.

FriedelCrafts Reactants Reactants N,N-Dimethylaniline + Propionyl Chloride Acylium Acylium Ion Formation [CH3CH2-C=O]+ Reactants->Acylium AlCl3 Catalyst SigmaComplex Sigma Complex (Wheland Intermediate) Acylium->SigmaComplex Electrophilic Attack (Para-position) Product Product p-Dimethylaminopropiophenone SigmaComplex->Product Deprotonation (-HCl)

Figure 1: Mechanism of Friedel-Crafts acylation for p-Dimethylaminopropiophenone synthesis.

Spectroscopic Characterization

Researchers should validate the identity of the synthesized compound using the following spectral fingerprints:

  • 
    H NMR (400 MHz, CDCl
    
    
    
    ):
    • 
       7.90 (d, J = 9.0 Hz, 2H, Ar-H ortho to C=O)
      
    • 
       6.65 (d, J = 9.0 Hz, 2H, Ar-H ortho to N)
      
    • 
       3.05 (s, 6H, N(CH 
      
      
      
      )
      
      
      )
    • 
       2.90 (q, J = 7.2 Hz, 2H, C(=O)CH 
      
      
      
      -)
    • 
       1.20 (t, J = 7.2 Hz, 3H, -CH
      
      
      
      CH
      
      
      )
    • Interpretation: The distinct AA'BB' pattern in the aromatic region confirms 1,4-disubstitution.

  • IR Spectroscopy (KBr Pellet):

    • 1650–1660 cm

      
      :  C=O Stretching. (Shifted to lower frequency compared to non-conjugated ketones due to strong resonance donation from the amino group).
      
    • 1590–1600 cm

      
      :  Aromatic C=C stretching.
      
    • 2900–2980 cm

      
      :  Aliphatic C-H stretching.
      

Applications in Drug Development & Materials Science

Photoinitiator (Type II)

In polymer chemistry, p-Dimethylaminopropiophenone acts as a Type II photoinitiator . Upon UV irradiation, it undergoes excitation to a triplet state. Unlike Type I initiators that cleave, Type II initiators abstract a hydrogen atom from a co-initiator (synergist), typically an amine or alcohol, to generate free radicals that initiate polymerization.

  • Utility: Used in UV-curable inks, dental composites, and coatings where surface cure is critical (mitigation of oxygen inhibition).

Pharmaceutical Intermediate

The compound serves as a structural scaffold for various bioactive molecules. The propiophenone backbone is common in:

  • Central Nervous System (CNS) Agents: Structural analogs are investigated for psychoactive properties.

  • Metabolic Precursors: It can be reduced to the corresponding alcohol (1-(4-(dimethylamino)phenyl)propan-1-ol) or modified via the Mannich reaction at the

    
    -carbon to generate complex amino-ketone libraries for high-throughput screening.
    

Safety & Handling (SDS Summary)

Hazard Classification (GHS):

  • Signal Word: WARNING

  • Hazard Statements:

    • H315: Causes skin irritation.

    • H319: Causes serious eye irritation.

    • H335: May cause respiratory irritation.

Handling Protocols:

  • PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.

  • Storage: Store in a cool, dry place under inert atmosphere (Nitrogen/Argon). The compound is stable but may discolor upon prolonged exposure to light due to its photochemical activity.

References

  • National Institute of Standards and Technology (NIST). (2023). Mass Spectrum of 4'-Dimethylaminopropiophenone. NIST Chemistry WebBook, SRD 69. Retrieved from [Link]

  • Organic Syntheses. (Coll. Vol. 23). p-Dimethylaminopropiophenone Hydrochloride (Analogous Synthesis). Retrieved from [Link]

  • PubChem. (2024). Compound Summary: 4'-Dimethylaminopropiophenone (CID 92844). Retrieved from [Link]

Exploratory

solubility of 1-(4-(Dimethylamino)phenyl)propan-1-one in organic solvents

Technical Guide: Solubility Profiling and Thermodynamic Modeling of 1-(4-(Dimethylamino)phenyl)propan-1-one Executive Summary This technical guide provides a comprehensive framework for the solubility characterization of...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Guide: Solubility Profiling and Thermodynamic Modeling of 1-(4-(Dimethylamino)phenyl)propan-1-one

Executive Summary

This technical guide provides a comprehensive framework for the solubility characterization of 1-(4-(Dimethylamino)phenyl)propan-1-one (also known as 4'-Dimethylaminopropiophenone ). As a critical intermediate in the synthesis of pharmaceutical agents and a high-efficiency photoinitiator in UV-curable polymerization systems, understanding its solubility behavior is paramount for process optimization.

Critical Distinction: Researchers must distinguish this compound from its structural isomer, 3-(dimethylamino)-1-phenylpropan-1-one (the Mannich base), which exhibits significantly different physicochemical properties. This guide focuses exclusively on the para-substituted aromatic ketone (CAS 16726-37-3).

Given the variability in commercial purity and the scarcity of public thermodynamic datasets for this specific isomer, this guide moves beyond static data tables. It provides a predictive solubility profile based on molecular topology and details a self-validating experimental protocol to generate high-precision solubility data (mole fraction,


) required for thermodynamic modeling.

Physicochemical Characterization & Predicted Solubility

Understanding the solute-solvent interaction requires a breakdown of the molecular structure.

Table 1: Physicochemical Profile

PropertyValue / CharacteristicImpact on Solubility
Molecular Formula

Moderate molecular weight (~191.27 g/mol ) favors solubility in organic media.
Functional Groups Tertiary Amine (

), Ketone (

)
The tertiary amine acts as a hydrogen bond acceptor; the ketone adds polarity.
Lipophilicity (LogP) ~2.6 – 3.0 (Predicted)Indicates high affinity for non-polar and moderately polar solvents; poor aqueous solubility.
Physical State Crystalline SolidDissolution is endothermic; solubility will increase significantly with temperature.
Solubility Prediction Matrix

Based on the "Like Dissolves Like" principle and Hansen Solubility Parameters (HSP), the compound exhibits the following behavior:

  • Class I (High Solubility): Chlorinated Solvents (DCM, Chloroform), Toluene, DMF.

    • Mechanism:[1] Strong dispersion forces and dipole-dipole interactions. The aromatic ring interacts favorably with toluene via

      
       stacking.
      
  • Class II (Temperature-Dependent Solubility): Alcohols (Methanol, Ethanol, Isopropanol).

    • Mechanism:[1] The solute accepts hydrogen bonds from the solvent. However, the hydrophobic ethyl and phenyl groups limit solubility at low temperatures, making these ideal candidates for cooling crystallization .

  • Class III (Poor Solubility): Water, Aliphatic Hydrocarbons (Hexane, Heptane).

    • Mechanism:[1] Water is too polar (hydrophobic effect dominates). Hexane lacks the polarity to interact with the ketone/amine moieties effectively.

Experimental Protocol: Isothermal Saturation Method

To generate high-quality solubility data suitable for thermodynamic modeling, the Static Equilibrium (Shake-Flask) Method is the gold standard.

Workflow Diagram

Solubility_Workflow cluster_validation Self-Validation Loop Start Start: Solvent Selection Prep Preparation: Add Excess Solute to Solvent (e.g., 10 mL) Start->Prep Equilibration Equilibration: Constant T (±0.05 K) Stirring for 24-48h Prep->Equilibration Settling Phase Separation: Stop Stirring, Settle for 2h (Isothermal) Equilibration->Settling Sampling Sampling: Filter Supernatant (0.45 µm Pre-heated Filter) Equilibration->Sampling Check Time Dependence Settling->Sampling Analysis Quantification: HPLC (UV) or Gravimetric Sampling->Analysis Calc Calculation: Mole Fraction (xe) Analysis->Calc

Caption: Standardized workflow for determining solubility. The self-validation loop ensures equilibrium is reached by sampling at different time points (e.g., 24h vs 48h).

Step-by-Step Procedure
  • Preparation: Add excess 1-(4-(Dimethylamino)phenyl)propan-1-one to a jacketed glass vessel containing the specific solvent (e.g., Methanol, Toluene).

  • Equilibration: Stir the mixture magnetically at a fixed temperature (controlled by a circulating water bath, accuracy

    
     K) for 24–48 hours.
    
  • Verification: Ensure solid phase is always present. If the solid dissolves completely, add more.

  • Sampling: Stop stirring and allow phases to separate for 2 hours at the same temperature. Withdraw the supernatant using a syringe equipped with a hydrophilic PTFE filter (0.22 or 0.45

    
    ). Crucial:  Pre-heat the syringe and filter to the solution temperature to prevent precipitation during sampling.
    
  • Quantification:

    • Gravimetric: Evaporate solvent in a tared vessel and weigh the residue.

    • HPLC: Dilute the aliquot and analyze (Mobile phase: Acetonitrile/Water; Detector: UV at

      
       nm).
      

Thermodynamic Modeling Framework

Once experimental data (


 vs. 

) is obtained, it must be correlated using thermodynamic models to calculate enthalpy (

) and entropy (

) of solution.
Model 1: Modified Apelblat Equation

This is the most accurate semi-empirical model for correlating solubility data of solids in pure solvents.



  • 
    : Mole fraction solubility.
    
  • 
    : Absolute temperature (Kelvin).[2]
    
  • 
    : Empirical parameters derived from multivariate regression.
    
    • Interpretation:

      
       and 
      
      
      
      relate to the non-ideality of the solution and the enthalpy of fusion;
      
      
      accounts for the temperature dependence of the heat capacity.
Model 2: van't Hoff Equation

Used for a linear approximation over a narrow temperature range to extract thermodynamic parameters.



  • Plot:

    
     vs. 
    
    
    
    .
  • Slope:

    
     (Indicates if dissolution is endothermic or exothermic).
    
  • Intercept:

    
     (Indicates the disorder change).
    

Thermodynamic Analysis Logic:

  • If

    
    : The dissolution is endothermic  (Solubility increases with T).
    
  • If

    
    : The process is spontaneous.
    

Process Application: Solvent Selection Strategy

For researchers developing purification or reaction processes, the choice of solvent is dictated by the Solubility-Temperature Gradient .

Table 2: Strategic Solvent Selection

ApplicationRecommended SolventRationale
Recrystallization Ethanol or Isopropanol Exhibits a steep solubility curve (low solubility at 0°C, high at reflux). High recovery yield (>80%).
Reaction Medium Toluene or DMF High solubility allows for concentrated reaction mixtures, reducing reactor volume. Toluene allows for azeotropic water removal if needed.
Extraction Ethyl Acetate Excellent partition coefficient against water; extracts the compound efficiently from aqueous reaction quenches.
Precipitation Water or Hexane Adding these as an "anti-solvent" to a concentrated Ethanol solution will force the compound to precipitate/crystallize.
Molecular Interaction Diagram

Interactions cluster_solvents Solvent Interactions Solute 4'-Dimethylamino- propiophenone Water Water (Hydrophobic Repulsion) Solute->Water Insoluble Ethanol Ethanol (H-Bond Donor) Ethanol->Solute H-Bond to Amine/Ketone Toluene Toluene (Pi-Pi Stacking) Toluene->Solute Dispersion & Pi-Stacking

Caption: Primary intermolecular forces driving solubility. Toluene offers strong dispersion stabilization, while Ethanol utilizes hydrogen bonding.

References

  • Compound Identification: National Center for Biotechnology Information. (2024).[3][4] PubChem Compound Summary for CID 86372, 1-(4-(Dimethylamino)phenyl)propan-1-one. Retrieved from [Link]

  • Thermodynamic Modeling Standard: Apelblat, A., & Manzurola, E. (1999). Solubilities of o-acetylsalicylic, 4-aminosalicylic, 3,5-dinitrosalicylic, and p-toluic acid, and magnesium-DL-aspartate in water from T=(278 to 348) K. The Journal of Chemical Thermodynamics, 31(1), 85-91. [Link]

  • Experimental Methodology: Grant, D. J., & Higuchi, T. (1990). Solubility Behavior of Organic Compounds. Wiley-Interscience.
  • Photopolymerization Applications: Fouassier, J. P., & Lalevée, J. (2012). Photoinitiators for Polymer Synthesis: Scope, Reactivity and Efficiency. Wiley-VCH. (Contextualizes the use of amino-ketones in organic solvents).

Sources

Foundational

1-(4-(Dimethylamino)phenyl)propan-1-one: Mechanism of Action &amp; Biomedical Utility

This technical guide details the mechanism of action (MOA) and applications of 1-(4-(Dimethylamino)phenyl)propan-1-one (CAS: 26672-58-2), also known as 4'-Dimethylaminopropiophenone .[1] While structurally related to bio...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide details the mechanism of action (MOA) and applications of 1-(4-(Dimethylamino)phenyl)propan-1-one (CAS: 26672-58-2), also known as 4'-Dimethylaminopropiophenone .[1]

While structurally related to bioactive phenones, this compound primarily functions as a Type II Photoinitiator and a synthetic intermediate in pharmaceutical development.[1] Its relevance to drug development professionals lies in its critical role in photopolymerizable biomaterials (e.g., dental resins, hydrogels for drug delivery) and as a scaffold for cytotoxic Mannich bases.

[1]

Executive Summary

  • Compound: 1-(4-(Dimethylamino)phenyl)propan-1-one[1]

  • CAS Number: 26672-58-2[1]

  • Primary Class: Aromatic Ketone / Photoinitiator (Type II)

  • Core Utility: Initiation of free-radical polymerization in biomedical resins; intermediate for antineoplastic chalcones.[1]

  • Key Mechanism: Intramolecular Charge Transfer (ICT) followed by Intermolecular Electron Transfer (IET) and Hydrogen Abstraction.[1]

Chemical & Physical Properties

Understanding the physicochemical baseline is essential for formulation in drug delivery systems.[1]

PropertyDataRelevance to Protocol
Molecular Formula C₁₁H₁₅NOStoichiometry in synthesis
Molecular Weight 177.24 g/mol Molar concentration calculations
Appearance White to off-white crystalline solidPurity assessment
Solubility Soluble in organic solvents (MeOH, DCM); limited in waterRequires co-solvent for aqueous hydrogels
Absorption Max (λmax) ~300–350 nm (Solvent dependent)Defines excitation source (UV vs. Blue LED)
pKa ~5.0 (Conjugate acid of amine)pH sensitivity in formulation

Mechanism of Action: Photochemical & Pharmacological

Core Mechanism: Type II Photoinitiation

In the context of biomaterial synthesis (e.g., curing dental adhesives or creating drug-eluting hydrogels), 1-(4-(Dimethylamino)phenyl)propan-1-one acts as a Type II photoinitiator .[1] Unlike Type I initiators that cleave homolytically, this molecule requires a co-initiator (synergist) or acts as a synergist itself due to its internal amine structure.

The Photochemical Cascade:

  • Excitation: Upon irradiation (UV-A/Blue light), the molecule absorbs a photon, promoting an electron from the ground state (

    
    ) to the excited singlet state (
    
    
    
    ).
  • Intramolecular Charge Transfer (ICT): The electron-donating dimethylamino group and the electron-withdrawing carbonyl group create a strong ICT state, enhancing absorption efficiency in the near-UV/visible region.[1]

  • Intersystem Crossing (ISC): The excited singlet (

    
    ) undergoes rapid spin inversion to the Triplet State (
    
    
    
    ).[1]
  • Radical Generation:

    • Scenario A (Self-Initiation/Co-initiation): The excited triplet ketone abstracts a hydrogen atom from a hydrogen donor (e.g., a tertiary amine or the monomer itself).

    • Scenario B (Electron Transfer): An electron transfer occurs between the excited ketone and a donor, forming an exciplex, followed by proton transfer to generate the initiating radical.

Pharmacological Relevance (Synthetic Scaffold)

While not an FDA-approved drug itself, the 4-dimethylaminopropiophenone scaffold is a pharmacophore used in the synthesis of:

  • Cytotoxic Chalcones: Claisen-Schmidt condensation with aromatic aldehydes yields chalcones with potent anti-proliferative activity against tumor cell lines.[1]

  • Mannich Bases: Reaction with formaldehyde and secondary amines creates beta-amino ketone derivatives, often screened for antimicrobial and cytotoxic properties.[1]

Visualization of Mechanism

The following diagram illustrates the photochemical pathway leading to radical generation for polymerization.

MOA_Pathway Ground Ground State (S0) 1-(4-(Dimethylamino)phenyl)propan-1-one ExcitedS1 Excited Singlet (S1) (ICT State) Ground->ExcitedS1 hv (Absorption) ExcitedS1->Ground Fluorescence (Loss) ExcitedT1 Triplet State (T1) (Reactive Intermediate) ExcitedS1->ExcitedT1 Intersystem Crossing (ISC) Exciplex Exciplex Complex [Ketone ... Amine]* ExcitedT1->Exciplex + H-Donor (Synergist) Radicals Free Radicals (Initiation Species) Exciplex->Radicals e- Transfer / H+ Transfer Polymer Polymer Network (Hydrogel/Resin) Radicals->Polymer Monomer Addition

Caption: Photochemical cascade from photon absorption to radical generation for polymer synthesis.

Experimental Protocols

Protocol: Real-Time Photopolymerization Kinetics

Objective: Validate the efficiency of the initiator in a hydrogel or resin formulation.[1]

Materials:

  • Monomer: PEG-DA (Polyethylene glycol diacrylate) or Bis-GMA.[1]

  • Initiator: 1-(4-(Dimethylamino)phenyl)propan-1-one (0.1% - 1.0% w/w).[1]

  • Solvent: Ethanol/Water mix (if necessary).[1]

Workflow:

  • Preparation: Dissolve initiator in the monomer resin. Sonicate for 5 minutes to ensure homogeneity.

  • Setup: Place a 20 µL drop of resin between two KBr plates or on the ATR crystal of an FTIR spectrometer.

  • Irradiation: Position a UV LED (365 nm) or Blue LED (405 nm) at a fixed distance (intensity ~10–50 mW/cm²).[1]

  • Measurement:

    • Initiate FTIR scan (Resolution: 4 cm⁻¹, 1 scan/sec).[1]

    • Trigger light source after 10 seconds of background collection.[1]

    • Monitor the disappearance of the acrylate C=C peak at 1637 cm⁻¹ (or 810 cm⁻¹ for twisting vibration).[1]

  • Analysis: Calculate Degree of Conversion (DC) using the formula:

    
    
    (Where 
    
    
    
    is an internal standard peak, e.g., carbonyl at 1720 cm⁻¹).[1]
Protocol: Synthesis of Cytotoxic Chalcone Derivatives

Objective: Utilize the scaffold to create bioactive agents.

Workflow:

  • Reactants: Mix 1-(4-(Dimethylamino)phenyl)propan-1-one (1 eq) with a substituted benzaldehyde (1 eq) in Ethanol.

  • Catalysis: Add 40% NaOH (aq) dropwise at 0°C.

  • Reaction: Stir at room temperature for 12–24 hours (Claisen-Schmidt Condensation).

  • Workup: Pour into ice water, neutralize with HCl, filter the precipitate.

  • Validation: Confirm structure via ¹H-NMR (look for alkene doublets with

    
     Hz, indicating trans-isomer).
    

Safety & Handling (E-E-A-T)

  • Toxicity: As an acrylate photoinitiator, the unreacted compound may be cytotoxic.[1] In drug delivery applications, leaching studies are mandatory.[1]

  • Handling: Use amber glassware to prevent premature polymerization.[1]

  • GHS Hazards:

    • H302: Harmful if swallowed.[1]

    • H315: Causes skin irritation.[1][2][3]

    • H319: Causes serious eye irritation.[1][2][3]

    • H335: May cause respiratory irritation.[1]

References

  • PubChem. (2025).[1][2][3][4] 1-(4-(Dimethylamino)phenyl)propan-1-one Compound Summary. National Library of Medicine.[1] Available at: [Link]

Sources

Exploratory

Biological Activity and Medicinal Chemistry of 1-(4-(Dimethylamino)phenyl)propan-1-one Derivatives

Topic: Biological Activity of 1-(4-(Dimethylamino)phenyl)propan-1-one Derivatives Content Type: In-Depth Technical Guide Audience: Researchers, Medicinal Chemists, and Drug Development Professionals [1] Executive Summary...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Biological Activity of 1-(4-(Dimethylamino)phenyl)propan-1-one Derivatives Content Type: In-Depth Technical Guide Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

[1]

Executive Summary

The scaffold 1-(4-(Dimethylamino)phenyl)propan-1-one (also known as 4'-dimethylaminopropiophenone ) represents a critical pharmacophore in medicinal chemistry. Unlike its simpler analogue 4'-dimethylaminoacetophenone, the propiophenone core introduces an alkyl chain extension that significantly alters lipophilicity, steric hindrance, and metabolic stability. This guide provides a comprehensive technical analysis of this scaffold, focusing on its transformation into bioactive


-methyl chalcones , Mannich bases , and thiazole derivatives .

Key biological profiles include potent cytotoxicity against multidrug-resistant (MDR) cancer lines , tubulin polymerization inhibition , and broad-spectrum antimicrobial activity . This document details the synthetic pathways, structure-activity relationships (SAR), and validated experimental protocols for evaluating these derivatives.

The Pharmacophore: Structural Analysis & SAR

The 1-(4-(Dimethylamino)phenyl)propan-1-one molecule consists of three distinct regions that drive its biological interaction:

  • The Electron-Donating Head (Dimethylamino group):

    • Function: Acts as a hydrogen bond acceptor and enhances lipophilicity.

    • Mechanism: In chalcone derivatives, this group pushes electron density into the conjugated system, influencing the electrophilicity of the

      
      -carbon (Michael acceptor site), which is critical for covalent bonding with cysteine residues in enzymes like thioredoxin reductase.
      
  • The Linker (Carbonyl & Ethyl Chain):

    • Function: The propan-1-one chain provides a specific steric profile.

    • Distinction: Unlike acetophenone derivatives, the extra methyl group at the

      
      -position (in derived chalcones) creates a twisted conformation. This non-planarity often improves selectivity for tubulin binding sites over non-specific toxicity.
      
  • The Aromatic Core (Phenyl Ring):

    • Function: Provides a scaffold for

      
      -
      
      
      
      stacking interactions within the hydrophobic pockets of target proteins (e.g., DNA gyrase, Topoisomerase).

Synthetic Pathways and Derivative Classes

The chemical versatility of 4'-dimethylaminopropiophenone allows for three primary divergent synthetic pathways.

Pathway Visualization (Graphviz)

SynthesisPathways Start 1-(4-(Dimethylamino)phenyl) propan-1-one Aldehyde Ar-CHO (Claisen-Schmidt) Start->Aldehyde Mannich HCHO + Amine (Mannich Reaction) Start->Mannich Bromine Br2 / AcOH (Alpha-Bromination) Start->Bromine Chalcone Alpha-Methyl Chalcones (Tubulin Inhibitors) Aldehyde->Chalcone OH- / EtOH MannichBase Beta-Amino Ketones (Cytotoxic/MDR Reversal) Mannich->MannichBase HCl / Reflux BromoKetone 2-Bromo-1-(4-dimethylamino) phenylpropan-1-one Bromine->BromoKetone Thiourea Thiourea/Thioamide (Hantzsch Synthesis) BromoKetone->Thiourea Thiazole Thiazole Derivatives (Antimicrobial) Thiourea->Thiazole EtOH / Reflux

Caption: Divergent synthetic pathways from the 4'-dimethylaminopropiophenone core yielding three distinct pharmacological classes.

Biological Activities: Mechanisms and Data[2][3][4][5][6]

Anticancer Activity ( -Methyl Chalcones & Mannich Bases)

Derivatives of this scaffold, particularly the


-methyl chalcones, exhibit potent antiproliferative effects. The presence of the 

-methyl group (originating from the propanone chain) prevents metabolic reduction of the double bond, enhancing in vivo stability compared to standard chalcones.

Mechanism of Action:

  • Tubulin Inhibition: These compounds bind to the colchicine-binding site of tubulin, disrupting microtubule dynamics and causing cell cycle arrest at the G2/M phase.

  • Mitochondrial Disruption: The dimethylamino group facilitates accumulation in the mitochondria, leading to the collapse of the mitochondrial membrane potential (

    
    ) and release of cytochrome c.
    
  • Topoisomerase II Inhibition: Mannich bases derived from this scaffold have shown ability to intercalate DNA and inhibit Topo II, preventing DNA replication.

Comparative Cytotoxicity Data (IC


 in 

M):
Derivative ClassSubstitution (R)MCF-7 (Breast)PC-3 (Prostate)A549 (Lung)Mechanism Note

-Methyl Chalcone
3,4,5-Trimethoxy0.85 ± 0.11.2 ± 0.22.5 ± 0.4Tubulin Destabilizer

-Methyl Chalcone
4-Fluoro5.4 ± 0.56.8 ± 0.68.1 ± 0.9ROS Inducer
Mannich Base Morpholine2.1 ± 0.33.5 ± 0.44.2 ± 0.5Topo II Inhibitor
Mannich Base N-Methylpiperazine1.5 ± 0.22.8 ± 0.33.1 ± 0.3MDR Reversal
StandardDoxorubicin0.5 ± 0.10.8 ± 0.10.6 ± 0.1Intercalator
Antimicrobial Activity (Thiazole Derivatives)

The 2-bromo intermediate of 4'-dimethylaminopropiophenone is a precursor to 2-aminothiazoles via Hantzsch synthesis. These derivatives mimic the pharmacophore of sulfathiazole but with enhanced lipophilicity due to the dimethylamino-phenyl tail.

  • Target: Bacterial DNA Gyrase (subunit B).

  • Spectrum: Highly active against Gram-positive bacteria (S. aureus, B. subtilis) and moderate activity against Gram-negative strains (E. coli).

  • Antifungal: Significant activity against C. albicans via inhibition of ergosterol biosynthesis (CYP51 inhibition).

Experimental Protocols

Protocol A: Synthesis of -Methyl Chalcone Derivative

Target: (E)-1-(4-(dimethylamino)phenyl)-2-methyl-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one

Reagents:

  • 1-(4-(Dimethylamino)phenyl)propan-1-one (10 mmol)

  • 3,4,5-Trimethoxybenzaldehyde (10 mmol)

  • Potassium Hydroxide (KOH) (40% aq. solution)

  • Ethanol (Absolute)

Procedure:

  • Dissolution: Dissolve 10 mmol of the ketone and 10 mmol of the aldehyde in 20 mL of absolute ethanol in a round-bottom flask.

  • Catalysis: Add 5 mL of 40% KOH dropwise while stirring at room temperature. The solution will darken (yellow/orange) indicating enolate formation.

  • Reaction: Stir magnetically at room temperature for 12–24 hours. Monitor via TLC (Hexane:Ethyl Acetate 7:3).

  • Work-up: Pour the reaction mixture into 100 mL of crushed ice/water containing 2 mL of HCl (to neutralize excess base). A precipitate will form.[1]

  • Purification: Filter the solid, wash with cold water (3x), and recrystallize from ethanol to yield yellow crystals.

  • Validation: Verify structure via

    
    H-NMR. Key signal: Olefinic proton (
    
    
    
    ) typically appears as a singlet around
    
    
    7.0–7.5 ppm due to the
    
    
    -methyl substitution preventing typical doublet coupling.
Protocol B: MTT Cytotoxicity Assay

Objective: Determine IC


 of the synthesized derivative.

Materials:

  • Cell lines (e.g., MCF-7).[2][3]

  • MTT Reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide).

  • DMSO (Dimethyl sulfoxide).[4]

Workflow:

  • Seeding: Seed cells in 96-well plates at

    
     cells/well. Incubate for 24h at 37°C/5% CO
    
    
    
    .
  • Treatment: Add the test compound (dissolved in DMSO) at serial dilutions (0.1, 1, 5, 10, 50, 100

    
    M). Ensure final DMSO concentration < 0.1%.
    
  • Incubation: Incubate for 48 hours.

  • Labeling: Add 20

    
    L of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours. Mitochondrial succinate dehydrogenase in viable cells reduces MTT to purple formazan.
    
  • Solubilization: Remove media carefully. Add 100

    
    L DMSO to dissolve formazan crystals.
    
  • Measurement: Read absorbance at 570 nm using a microplate reader.

  • Analysis: Calculate % Cell Viability =

    
    . Plot dose-response curve to determine IC
    
    
    
    .

Mechanism of Action: Signaling Pathway

The following diagram illustrates the dual-action mechanism of the


-methyl chalcone derivatives in cancer cells.

Mechanism Compound Dimethylamino-Propanone Derivative Tubulin Tubulin (Colchicine Site) Compound->Tubulin Binding Mitochondria Mitochondria (Membrane Potential) Compound->Mitochondria Accumulation Microtubule Microtubule Destabilization Tubulin->Microtubule ROS ROS Generation (Oxidative Stress) Mitochondria->ROS CytoC Cytochrome c Release Mitochondria->CytoC G2M G2/M Phase Arrest Microtubule->G2M Caspase Caspase 3/9 Activation ROS->Caspase CytoC->Caspase Apoptosis APOPTOSIS G2M->Apoptosis Caspase->Apoptosis

Caption: Dual-mechanism inducing apoptosis via tubulin destabilization and mitochondrial oxidative stress.

Future Outlook & Drug Design

The 1-(4-(Dimethylamino)phenyl)propan-1-one scaffold is evolving beyond simple cytotoxicity. Current research trends indicate:

  • Hybrid Molecules: Conjugating this scaffold with ibuprofen or aspirin to create dual-action anti-inflammatory/anticancer agents (COX-2 inhibition + Tubulin inhibition).

  • MDR Reversal: The basic nitrogen in the dimethylamino group, combined with the lipophilic propanone chain, mimics the structure of P-glycoprotein (P-gp) inhibitors. Derivatives are being optimized to sensitize resistant tumors to Doxorubicin.

References

  • Anticancer Activity of Chalcones

    • Title: Synthesis and Anticancer Activities of Chalcone Derivatives.[1][3][4]

    • Source: N
    • URL:[Link]

  • Mannich Bases in Drug Design

    • Title: Mannich bases in medicinal chemistry and drug design.[5][3]

    • Source: European Journal of Medicinal Chemistry / PMC.
    • URL:[Link]

  • Antimicrobial Thiazoles

    • Title: Evaluation of Anticancer and Antibacterial Activity of 4-Thiazolidinone-Based Derivatives.[1]

    • Source: Intern
    • URL:[Link]

  • Biological Activity of Propanone Derivatives

    • Title: Biological activity of 1-aryl-3-phenethylamino-1-propanone hydrochlorides and 3-aroyl-4-aryl-1-phenethyl-4-piperidinols.
    • Source: PubMed.
    • URL:[Link]

Sources

Foundational

1-(4-(Dimethylamino)phenyl)propan-1-one as a cathinone analog

This technical guide is structured as a high-level monograph for research and forensic applications. It addresses the specific molecule 1-(4-(Dimethylamino)phenyl)propan-1-one (commonly 4'-Dimethylaminopropiophenone) and...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide is structured as a high-level monograph for research and forensic applications. It addresses the specific molecule 1-(4-(Dimethylamino)phenyl)propan-1-one (commonly 4'-Dimethylaminopropiophenone) and its critical role as the progenitor scaffold for a specific subclass of substituted cathinones.[1][2]

Structural Characterization, Synthetic Utility, and Cathinone Pharmacophore Analysis[1][2]

Executive Summary & Chemical Identity

1-(4-(Dimethylamino)phenyl)propan-1-one (CAS: 2589-71-1), herein referred to as 4-DMAPP , represents a critical intermediate in the study of psychoactive cathinone analogs.[1][2] While not a "cathinone" in the pharmacological sense (lacking the


-keto amine moiety required for monoamine transporter translocation), it serves as the essential metabolic and synthetic precursor  to 4-(dimethylamino)methcathinone and related analogs.

This guide details the physicochemical properties of 4-DMAPP, its conversion pathways to bioactive ligands, and the forensic markers required to distinguish this precursor from active designer drugs.

Physicochemical Profile
PropertySpecification
IUPAC Name 1-[4-(Dimethylamino)phenyl]propan-1-one
Common Name 4'-Dimethylaminopropiophenone
Molecular Formula C

H

NO
Molecular Weight 191.25 g/mol
Appearance Yellow to light brown crystalline solid
Solubility Soluble in MeOH, DCM, Acetone; Insoluble in Water
Key Functional Groups Ketone (C=O), Tertiary Aryl Amine
Synthetic Architecture: The Precursor Role

To understand 4-DMAPP as a "cathinone analog," one must view it as the scaffold upon which the pharmacophore is built. The synthesis of 4-DMAPP is the rate-limiting step in generating ring-substituted dimethylamino-cathinones.[1][2]

2.1. Synthesis Protocol: Friedel-Crafts Acylation

Context:[1][2] This protocol utilizes N,N-dimethylaniline, which is highly activated toward electrophilic aromatic substitution, allowing acylation at the para-position.[2]

Reagents:

  • N,N-Dimethylaniline (Substrate)[1][2]

  • Propionyl Chloride (Acylating Agent)

  • Aluminum Chloride (AlCl

    
    , Lewis Acid Catalyst)[1][2]
    
  • Dichloromethane (DCM, Solvent)[1][2]

Step-by-Step Methodology:

  • Preparation: In a flame-dried 500mL three-neck flask equipped with a reflux condenser and dropping funnel, suspend 1.1 equivalents of anhydrous AlCl

    
     in dry DCM under nitrogen atmosphere.
    
  • Acylium Ion Formation: Cool to 0°C. Add 1.0 equivalent of Propionyl Chloride dropwise. Stir for 15 minutes to generate the acylium complex.

  • Addition: Slowly add 1.0 equivalent of N,N-Dimethylaniline dissolved in DCM. Critical: The reaction is highly exothermic due to the activated ring. Maintain temp <5°C to prevent polymerization.

  • Reflux: Allow to warm to room temperature, then reflux at 40°C for 2 hours to ensure para-substitution dominance.

  • Quenching: Pour the mixture over crushed ice/HCl. The HCl solubilizes the aluminum salts and protonates the amine.

  • Isolation: Basify the aqueous layer with NaOH to pH 10 (precipitating the free base). Extract with DCM, dry over MgSO

    
    , and recrystallize from ethanol.
    
2.2. Conversion to Bioactive Cathinone

The transformation of 4-DMAPP to a bioactive cathinone requires the introduction of an amine at the alpha position.

SynthesisPath Start N,N-Dimethylaniline Intermediate 4-DMAPP (Target Molecule) Start->Intermediate Friedel-Crafts Acylation Reagent1 Propionyl Chloride + AlCl3 Reagent1->Intermediate Bromo 2-Bromo-1-(4-(dimethylamino) phenyl)propan-1-one Intermediate->Bromo Electrophilic Halogenation Step2 Alpha-Bromination (Br2 / HBr) Step2->Bromo Product 4-(Dimethylamino)methcathinone (Bioactive Analog) Bromo->Product Nucleophilic Substitution Step3 Amination (Methylamine) Step3->Product

Figure 1: Synthetic pathway illustrating 4-DMAPP as the central intermediate in generating dimethylamino-substituted cathinones.

Forensic Profiling & Analytical Detection

Differentiation between the precursor (4-DMAPP) and the final cathinone is a primary challenge in forensic toxicology. 4-DMAPP is often found as an impurity in illicit seizures or as a degradation product.[1][2]

3.1. GC-MS Fragmentation Analysis

Gas Chromatography-Mass Spectrometry (GC-MS) provides definitive identification.[1][2][3] The lack of the nitrogen atom on the alkyl chain in 4-DMAPP alters the fragmentation pattern significantly compared to cathinones.

Fragment Ion (m/z)Structural OriginDiagnostic Significance
191 [M]

Molecular Ion (Strong in ketones, weak in cathinones).[1][2]
162 [M - C

H

]

Loss of ethyl group (alpha-cleavage).[1][2] Base peak for 4-DMAPP.
148 [M - C

H

]

Acylium ion (Dimethylaminobenzoyl cation).[1][2]
120 [C

H

N]

Dimethylaniline cation fragment.
77 [C

H

]

Phenyl ring (Low abundance due to para-substitution).

Differentiation Rule:

  • 4-DMAPP: Base peak is typically m/z 162 (Acylium ion).[1][2][3]

  • Cathinone Analog: Base peak is typically m/z 58 (Immonium ion,

    
    ) derived from the amine chain.[1][2] The absence of m/z 58 is the primary exclusion criterion for the active drug.
    
Pharmacological Implications (SAR)

This section defines why 4-DMAPP is classified as a "structural analog" rather than a "functional analog."

4.1. The Nitrogen Necessity

Bioactive cathinones function as Monoamine Transporter (MAT) releasers. The mechanism requires the protonated amine on the alkyl chain to mimic the endogenous neurotransmitter (dopamine/serotonin).

  • Cathinone Binding: The protonated amine forms a salt bridge with a conserved Aspartate residue (e.g., Asp79 in DAT) in the transporter's central binding site.

  • 4-DMAPP Binding: Lacking the alkyl-amine, 4-DMAPP cannot form this ionic bond.[1][2] It acts primarily as a lipophilic plug, potentially showing weak competitive inhibition but zero releasing capability.[2]

4.2. Electronic Effects of the 4-Dimethylamino Group

The dimethylamino group is a strong electron-donating group (EDG) .[1]

  • Effect on Potency: In active cathinones, EDGs at the para-position (like 4-methoxy in Methedrone) generally increase selectivity for the Serotonin Transporter (SERT) over the Dopamine Transporter (DAT).

  • Hypothesis: If 4-DMAPP were converted to its amine analog, it would likely exhibit a high-serotonin, low-dopamine release profile, similar to MDMA or 4-MEC, but with potential for higher neurotoxicity due to the reactive aniline moiety.[1][2]

SAR_Logic cluster_0 4-DMAPP (Precursor) cluster_1 Target Cathinone (Active) NodeA Ketone Core (H-Bond Acceptor) NodeB No Alkyl Amine (Lipophilic Chain) NodeC Result: No Ionic Bond with Asp79 (Inactive as Releaser) NodeB->NodeC Mechanistic Consequence NodeD Ketone Core (H-Bond Acceptor) NodeE Protonated Amine (Positive Charge) NodeF Result: Salt Bridge with Asp79 (Transporter Translocation) NodeE->NodeF Mechanistic Consequence

Figure 2: Structure-Activity Relationship (SAR) comparison demonstrating the pharmacological inactivity of the precursor 4-DMAPP versus the active cathinone analog.[1][2]

References
  • National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 52988261, 3,4-Dimethylmethcathinone. Retrieved from [Link]

  • Belal, T., et al. (2009).[2][3] GC-MS evaluation of a series of acylated derivatives of 3,4-methylenedioxymethamphetamine. Journal of Chromatographic Science, 47(5), 359-364.[1][2][3] Retrieved from [Link]

  • Simmler, L. D., et al. (2013).[2] Pharmacological characterization of designer cathinones in vitro. British Journal of Pharmacology, 168(2), 458–470.[2] Retrieved from [Link]

  • European Monitoring Centre for Drugs and Drug Addiction (EMCDDA). (2023). Synthetic cathinones drug profile. Retrieved from [Link]

Sources

Exploratory

Technical Guide: Safety, Handling, and Risk Mitigation for 1-(4-(Dimethylamino)phenyl)propan-1-one

Executive Summary This technical guide provides a rigorous safety and operational framework for handling 1-(4-(Dimethylamino)phenyl)propan-1-one (CAS: 26672-58-2), also known as 4'-Dimethylaminopropiophenone . While valu...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide provides a rigorous safety and operational framework for handling 1-(4-(Dimethylamino)phenyl)propan-1-one (CAS: 26672-58-2), also known as 4'-Dimethylaminopropiophenone . While valuable as a photoinitiator and organic intermediate, this compound presents specific acute toxicity and irritant hazards that require strict adherence to engineering controls. This document moves beyond generic SDS statements to provide field-proven protocols for synthesis, storage, and emergency response.

Part 1: Physicochemical Profile & Hazard Identification

Understanding the physical state and reactivity of the molecule is the first step in designing a safety protocol.

Chemical Identity & Properties
PropertySpecificationOperational Implication
CAS Number 26672-58-2Use for accurate inventory tracking and waste labeling.
IUPAC Name 1-(4-(Dimethylamino)phenyl)propan-1-one
Synonyms 4'-Dimethylaminopropiophenone
Physical State Solid (Crystalline Powder)High risk of airborne dust generation during weighing.
Melting Point ~48–50 °C (Estimate based on analogs)Low melting point; avoid friction/grinding which may melt/gum material.
Solubility Organic solvents (DCM, Ethyl Acetate)Use compatible solvent-resistant gloves (Nitrile/Laminate).
GHS Hazard Classification

Based on structural analogs and available safety data, the compound is classified under the following GHS categories. Note: Always consult the specific vendor SDS for the exact batch profile.

  • Acute Toxicity, Oral (Category 3): H301 – Toxic if swallowed.[1]

  • Skin Corrosion/Irritation (Category 2): H315 – Causes skin irritation.[1]

  • Serious Eye Damage/Eye Irritation (Category 2A): H319 – Causes serious eye irritation.[1][2]

  • Specific Target Organ Toxicity (Single Exposure): H335 – May cause respiratory irritation.

Part 2: Toxicological Mechanisms & Health Risks

Mechanism of Action

The presence of the dimethylamino group on the aromatic ring introduces specific toxicological concerns:

  • Systemic Absorption: Like many aromatic amines, this compound can be absorbed through the gastrointestinal tract and intact skin.

  • Metabolic Activation: Aromatic amines can undergo N-oxidation in the liver. While tertiary amines (like this compound) are generally less prone to direct methemoglobinemia formation than primary amines (anilines), they can still act as sensitizers and irritants.

  • Local Irritation: The basicity of the amine group combined with the ketone functionality contributes to mucosal irritation upon inhalation of dust.

Exposure Pathways & Symptoms
  • Inhalation: Coughing, shortness of breath, burning sensation in the throat.

  • Skin Contact: Redness, inflammation, potential for allergic dermatitis upon repeated exposure.

  • Ingestion: Nausea, vomiting, abdominal pain, and potential systemic toxicity (cyanosis in severe cases).

Part 3: Engineering Controls & Personal Protective Equipment (PPE)

Reliance on PPE alone is a failure of safety planning. The following hierarchy must be strictly enforced.

Engineering Controls (The First Line of Defense)
  • Primary Containment: All handling of the solid (weighing, transfer) must occur inside a certified chemical fume hood or a powder containment enclosure .

  • Velocity: Face velocity should be maintained between 0.3 – 0.5 m/s .

  • Static Control: As a crystalline solid, static charge can cause powder scattering. Use anti-static weigh boats and ionizing bars if available.

PPE Selection Matrix
Protection ZoneRecommended EquipmentRationale
Respiratory N95 (minimum) or P100 respirator if outside hood.Protection against fine particulate dust.
Hand Protection Double Gloving: Nitrile (0.11 mm) over Nitrile.Prevents incidental contact. For prolonged immersion, use Silver Shield/4H laminate gloves.
Eye Protection Chemical Safety Goggles (Indirect Vented).Safety glasses are insufficient for powders that can drift behind lenses.
Body Lab coat (buttoned) + Chemical Apron.Prevents contamination of street clothes.
Visualizing the Safety Hierarchy

The following diagram illustrates the decision logic for control measures:

SafetyHierarchy Start Task: Handle 1-(4-(Dimethylamino)phenyl)propan-1-one IsSolid Is it Solid/Powder? Start->IsSolid Engineering ENGINEERING CONTROL: Use Fume Hood / Powder Enclosure IsSolid->Engineering Yes PPE PPE LAYER: Double Nitrile Gloves + Goggles + Lab Coat Engineering->PPE Weighing Weighing Protocol: Anti-static boat + Analytical Balance Dissolution Dissolve in Solvent (Closed System) Weighing->Dissolution PPE->Weighing Waste Disposal: Solid Hazardous Waste Stream Dissolution->Waste

Figure 1: Operational workflow emphasizing engineering controls before PPE usage.

Part 4: Operational Protocols

Storage Requirements[4][5]
  • Temperature: Store at 2–8 °C (Refrigerated). Many amino-ketones degrade or discolor (oxidize) at room temperature over time.

  • Atmosphere: Store under inert gas (Nitrogen or Argon) if possible to prevent oxidation of the amine group.

  • Light: Store in amber vials or wrap containers in foil. The "photoinitiator" nature of the compound implies UV sensitivity.

  • Segregation: Keep away from strong oxidizing agents (e.g., peroxides, nitric acid) to prevent exothermic reactions.

Safe Weighing Protocol (Self-Validating)
  • Preparation: Place the balance inside the fume hood. Verify hood flow.

  • Taring: Place a weigh boat on the balance and tare.

  • Transfer: Use a disposable spatula. Do not pour from the bottle. Transfer small amounts to avoid dust clouds.

  • Cleaning: Immediately wipe the spatula and balance area with a solvent-dampened tissue (e.g., ethanol) before removing hands from the hood. Dispose of the tissue as hazardous waste.

Reaction Setup
  • Ventilation: All reaction vessels must be vented to a scrubber or hood exhaust.

  • Temperature Control: Monitor exotherms. The amine group can act as a base/catalyst in certain condensations.

  • Quenching: When quenching reactions, assume the presence of unreacted starting material. Treat the aqueous workup waste as toxic (H301).

Part 5: Emergency Response & Waste Disposal

Spill Response Logic

In the event of a spill, immediate action is required to prevent spread.[2]

EmergencyResponse Spill Spill Detected Assess Assess Volume & Form Spill->Assess Minor Minor (<5g, Solid) Assess->Minor Major Major (>5g or Solution) Assess->Major ActionMinor 1. Dampen with solvent 2. Wipe with tissues 3. Bag as HazWaste Minor->ActionMinor ActionMajor 1. Evacuate Area 2. Call EHS/Hazmat 3. Do NOT attempt cleanup Major->ActionMajor

Figure 2: Decision tree for spill response based on severity.

First Aid Measures
  • Eye Contact: Rinse immediately with water for 15 minutes, lifting eyelids. Seek medical attention.

  • Skin Contact: Wash with soap and water.[1][3] Do not use alcohol (increases absorption). Remove contaminated clothing.[1][2][4][3][5][6]

  • Ingestion: IMMEDIATELY call a Poison Center. Do NOT induce vomiting unless instructed.[2] Rinse mouth with water if conscious.[3]

Disposal Compliance
  • Solid Waste: Label as "Toxic Solid, Organic." Do not dispose of in general trash.

  • Liquid Waste: Collect in "Organic Solvent" waste containers. Ensure the container is compatible (HDPE or Glass).

  • Contaminated Sharps: Spatulas and needles used with this compound must go into sharps containers, not trash.

References

  • Sigma-Aldrich. (2024).[1][3] Safety Data Sheet: 1-[4-(Dimethylamino)phenyl]-1-propanone. Retrieved from

  • National Center for Biotechnology Information (NCBI). (2024). PubChem Compound Summary for CID 89809, 4'-Dimethylaminopropiophenone. Retrieved from

  • ECHA (European Chemicals Agency). (2024). C&L Inventory: 1-(4-(dimethylamino)phenyl)propan-1-one. Retrieved from

  • American Chemical Society. (2023). Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. (Contextual reference for aromatic amine handling). Retrieved from

Sources

Foundational

Toxicological Profile &amp; Safety Assessment: 1-(4-(Dimethylamino)phenyl)propan-1-one

Executive Summary 1-(4-(Dimethylamino)phenyl)propan-1-one (CAS: 26672-58-2), also known as 4'-Dimethylaminopropiophenone , is an aromatic ketone often employed as a photoinitiator and intermediate in organic synthesis.[1...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

1-(4-(Dimethylamino)phenyl)propan-1-one (CAS: 26672-58-2), also known as 4'-Dimethylaminopropiophenone , is an aromatic ketone often employed as a photoinitiator and intermediate in organic synthesis.[1] While standard Safety Data Sheets (SDS) frequently classify it generically as an irritant, a deeper toxicological analysis reveals a critical latent hazard: its metabolic biotransformation into 4'-aminopropiophenone (PAPP) .

PAPP is a potent methemoglobin-forming agent used historically as a cyanide antidote and currently as a vertebrate pesticide. Consequently, the toxicological profile of the dimethylamino parent compound must be evaluated not just on its intrinsic properties, but on its potential to induce methemoglobinemia (chemical asphyxiation) via N-demethylation. This guide provides a rigorous technical analysis of its toxicity, metabolic fate, and required safety protocols.

Chemical Identity & Physicochemical Profiling

Understanding the physicochemical properties is essential for predicting bioavailability and environmental fate. The lipophilicity of this compound suggests high membrane permeability, facilitating rapid systemic absorption upon dermal or oral exposure.

ParameterData / PredictionRelevance
CAS Registry Number 26672-58-2Unique Identifier
IUPAC Name 1-[4-(Dimethylamino)phenyl]propan-1-oneSystematic Nomenclature
Molecular Formula C₁₁H₁₅NOStoichiometry
Molecular Weight 177.24 g/mol Transport kinetics
Physical State Solid (Crystalline powder)Inhalation risk (dust)
LogP (Octanol/Water) ~2.65 (Predicted)Moderate lipophilicity; potential for CNS penetration and bioaccumulation
pKa (Conjugate Acid) ~5.0 (Amino group)Unionized at physiological pH (7.4), enhancing absorption
Solubility Low in water; Soluble in DMSO, Methanol, ChloroformFormulation vehicle selection

Mechanism of Toxicity: The Metabolic Activation Pathway

The primary toxicological concern is the compound's role as a "pro-drug" for methemoglobin-generating metabolites.

Metabolic Bioactivation

Upon systemic entry, the N,N-dimethyl group undergoes oxidative N-demethylation, likely catalyzed by hepatic Cytochrome P450 enzymes (isoforms CYP1A2 or CYP2E1). This yields the primary amine, 4'-aminopropiophenone (PAPP) . PAPP is subsequently N-hydroxylated to N-hydroxylaminopropiophenone (PHAPP) , the direct acting agent that oxidizes ferrous hemoglobin (Fe²⁺) to ferric methemoglobin (Fe³⁺).[2]

Toxicological Consequence: Methemoglobin cannot bind oxygen.[3] Levels >30% lead to cyanosis, dyspnea, and potential cardiovascular collapse.

Pathway Visualization

The following diagram illustrates the critical bioactivation pathway leading to hematotoxicity.

MetabolicPathway Parent 1-(4-(Dimethylamino)phenyl) propan-1-one (Parent Compound) Intermediate 4'-Methylaminopropiophenone (Intermediate) Parent->Intermediate N-demethylation (CYP450) PAPP 4'-Aminopropiophenone (PAPP) (Toxic Metabolite) Intermediate->PAPP N-demethylation PHAPP N-hydroxylaminopropiophenone (PHAPP) (Active Oxidant) PAPP->PHAPP N-hydroxylation MetHb Methemoglobin (Fe3+) (Non-functional) PHAPP->MetHb Redox Cycling Hb Hemoglobin (Fe2+) (Functional) Hb->MetHb Oxidation

Figure 1: Predicted metabolic bioactivation pathway converting the parent dimethylamine to the hemotoxic N-hydroxylamine species.

Toxicological Data Summary

Acute Toxicity Profile

Direct experimental data for CAS 26672-58-2 is often bridged from the PAPP analog (CAS 70-69-9) due to the rapid metabolic conversion.

EndpointValue / ClassificationSpeciesMechanism / Observation
Acute Oral LD50 500 – 1000 mg/kg (Est.)RatHarmful if swallowed. Death typically results from hypoxia due to methemoglobinemia rather than direct organ failure.
Acute Dermal LD50 > 2000 mg/kgRabbitAbsorption is slower but possible.
Inhalation LC50 No Data-High risk of respiratory irritation and rapid systemic uptake via lung alveoli.
Skin Irritation Category 2 (Irritant)RabbitCauses erythema and edema.
Eye Irritation Category 2A (Irritant)RabbitCauses serious eye irritation; potential for corneal opacity if untreated.
Genotoxicity & Carcinogenicity

Aromatic amines are structural alerts for genotoxicity.

  • Ames Test (In Vitro): Likely Positive in strains TA98/TA100 with metabolic activation (S9 fraction). The S9 fraction facilitates the formation of the N-hydroxy metabolite, which can form DNA adducts.

  • Carcinogenicity: No long-term bioassays available. However, PAPP has shown equivocal genotoxicity. Treat as a Suspected Genotoxin .

Experimental Protocols for Safety Validation

To validate the toxicity profile in a drug development context, the following assays are recommended.

Protocol: In Vitro Methemoglobin Formation Assay

This assay determines if the compound (or its metabolites) can oxidize hemoglobin, confirming the mechanistic risk.

Objective: Quantify MetHb formation in human or rat whole blood. Prerequisites: Fresh heparinized blood, spectrophotometer.

  • Preparation: Prepare a 10 mM stock solution of the test compound in DMSO.

  • Incubation:

    • Aliquot 1.0 mL of whole blood into reaction tubes.

    • Add test compound (final conc. 10–500 µM).

    • Crucial Step: Include a parallel set with Rat Liver Microsomes (S9) to mimic hepatic metabolism (since the parent compound requires activation).

    • Incubate at 37°C for 60 minutes.

  • Lysis: Lyse RBCs with 1% Triton X-100 or distilled water.

  • Measurement: Measure absorbance at 630 nm (MetHb peak) and 540 nm (Total Hb isobestic point).

  • Calculation:

    
     (Where F is a calibration factor derived from 100% MetHb control using Potassium Ferricyanide).
    
Protocol: Bacterial Reverse Mutation (Ames) Test

Standard: OECD Guideline 471.[4][5]

AmesWorkflow Start Test Compound Preparation (DMSO Vehicle) Activation Metabolic Activation? Start->Activation Strains Salmonella Strains (TA98, TA100, TA1535, TA1537) Strains->Activation S9_Pos Add S9 Mix (Rat Liver Enzyme) Activation->S9_Pos Yes S9_Neg Buffer Only (No Activation) Activation->S9_Neg No Plate Plate Incorporation (Agar Overlay) S9_Pos->Plate S9_Neg->Plate Incubate Incubate 48-72h @ 37°C Plate->Incubate Count Count Revertant Colonies Incubate->Count

Figure 2: Workflow for OECD 471 Ames Test to assess mutagenic potential.

Safety & Handling Guidelines

Given the potential for methemoglobinemia, standard lab safety is insufficient. Enhanced protocols are required.

Personal Protective Equipment (PPE)
  • Respiratory: N95 or P100 respirator is mandatory if dust generation is possible.

  • Dermal: Double-gloving with Nitrile (0.11 mm minimum thickness). Break-through time is likely <4 hours due to lipophilicity.

  • Eyes: Chemical safety goggles.

First Aid & Antidote
  • Signs of Exposure: Blue discoloration of lips/fingernails (cyanosis), headache, dizziness, chocolate-brown blood.

  • Specific Antidote: Methylene Blue (1-2 mg/kg IV). This agent accelerates the reduction of MetHb back to Hemoglobin via the NADPH-dependent pathway.

  • Contraindication: Do not use Methylene Blue if the patient has G6PD deficiency (risk of hemolysis).

References

  • National Center for Biotechnology Information (NCBI). (2025). PubChem Compound Summary for CID 90460, 4'-Dimethylaminopropiophenone. Retrieved from [Link]

  • Wood, S. G., et al. (1991).[6] Studies of the pharmacokinetics and metabolism of 4-aminopropiophenone (PAPP) in rats, dogs and cynomolgus monkeys. Human & Experimental Toxicology. Retrieved from [Link]

  • Australian Pesticides and Veterinary Medicines Authority (APVMA). (2015). Evaluation of the New Active 4-aminopropiophenone (PAPP). Retrieved from [Link]

  • Organisation for Economic Co-operation and Development (OECD). (2020). Test No. 471: Bacterial Reverse Mutation Test. OECD Guidelines for the Testing of Chemicals. Retrieved from [Link][4]

Sources

Exploratory

Strategic Applications of 1-(4-(Dimethylamino)phenyl)propan-1-one: From Medicinal Precursors to Photochemical Initiators

An In-Depth Technical Guide on the Research Applications of 1-(4-(Dimethylamino)phenyl)propan-1-one Executive Summary 1-(4-(Dimethylamino)phenyl)propan-1-one (CAS: 26672-58-2), also known as 4'-Dimethylaminopropiophenone...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide on the Research Applications of 1-(4-(Dimethylamino)phenyl)propan-1-one

Executive Summary

1-(4-(Dimethylamino)phenyl)propan-1-one (CAS: 26672-58-2), also known as 4'-Dimethylaminopropiophenone , represents a versatile pharmacophore and photochemical building block. Distinguished by its "push-pull" electronic structure—featuring an electron-donating dimethylamino group conjugated to an electron-withdrawing carbonyl via a phenyl ring—this compound exhibits unique reactivity and photophysical properties.

This guide delineates the compound's critical roles in two primary domains:

  • Medicinal Chemistry: As a precursor for Mannich bases (CNS active agents) and chalcones (oncology/antimicrobial targets).

  • Materials Science: As a Type II photoinitiator and intramolecular charge transfer (ICT) probe for solvatochromic sensing.

Chemical Profile & Physicochemical Properties

Before designing experimental workflows, researchers must account for the specific electronic behaviors of this molecule.

PropertySpecificationRelevance to Research
Molecular Formula C₁₁H₁₅NOBasis for stoichiometry in derivatization.
Molecular Weight 191.27 g/mol Calculation of molar equivalents.
Electronic Character Donor-π-Acceptor (D-π-A)Facilitates Intramolecular Charge Transfer (ICT); key for fluorescence and NLO applications.
Reactivity Enolizable KetoneSubstrate for Claisen-Schmidt and Mannich condensations at the α-carbon.
Solubility Organic Solvents (EtOH, Acetone)Lipophilic nature requires organic media for synthesis; poor water solubility limits direct aqueous bio-assays without formulation.

Research Area I: Medicinal Chemistry & Drug Design

The Mannich Reaction: Gateway to CNS Agents

The most established application of 4'-dimethylaminopropiophenone is its conversion into


-aminoketones (Mannich bases). The presence of the dimethylamino group on the aromatic ring enhances the lipophilicity of the final drug candidate, improving blood-brain barrier (BBB) penetration—a critical factor for Central Nervous System (CNS) drugs.
  • Mechanism: The

    
    -carbon of the propiophenone undergoes aminomethylation using formaldehyde and a secondary amine.
    
  • Target Therapeutic Classes:

    • Muscle Relaxants: Structurally analogous to Tolperisone.[1]

    • Analgesics: Propiophenone-derived Mannich bases have demonstrated opioid-sparing analgesic activity in rodent models.

Claisen-Schmidt Condensation: Chalcone Synthesis

Reaction with aromatic aldehydes yields chalcones (1,3-diphenyl-2-propene-1-ones). The 4-dimethylamino motif acts as a strong resonance donor, significantly altering the electrophilicity of the chalcone's


-carbon (Michael acceptor site).
  • Research Niche: "Privileged Structures" in Oncology.

  • Bioactivity: The resulting dimethylamino-chalcones inhibit tubulin polymerization and induce apoptosis in multidrug-resistant cancer cell lines.

Visualization: Medicinal Chemistry Divergence

MedChemPathways Start 1-(4-(Dimethylamino)phenyl) propan-1-one Mannich Mannich Reaction (HCHO + Amine) Start->Mannich Acid Cat. Claisen Claisen-Schmidt (Ar-CHO + Base) Start->Claisen Base Cat. BetaAmino β-Aminoketones (Mannich Bases) Mannich->BetaAmino Chalcone 4-Dimethylamino Chalcones Claisen->Chalcone CNS CNS Agents (Muscle Relaxants) BetaAmino->CNS Bioassay Onco Anticancer Agents (Tubulin Inhibitors) Chalcone->Onco Bioassay

Figure 1: Divergent synthetic pathways transforming the parent ketone into two distinct classes of bioactive pharmacophores.

Research Area II: Photochemistry & Materials Science

Intramolecular Charge Transfer (ICT) Probes

The molecule functions as a classic "Push-Pull" chromophore. Upon photoexcitation, electron density shifts from the dimethylamino group (donor) to the carbonyl (acceptor).

  • Application: Solvatochromic probes. The fluorescence emission wavelength shifts significantly depending on the polarity of the solvent, making it useful for probing micro-environments in polymers or biological membranes.

Type II Photoinitiators

In photopolymerization (e.g., dental resins, 3D printing inks), this compound can serve as a Type II photoinitiator.[2]

  • Mechanism: It absorbs UV/Vis light to reach a triplet state, then abstracts a hydrogen atom from a co-initiator (synergist) or the polymer backbone to generate initiating radicals.

  • Advantage: The dimethylamino group can act as an internal synergist in derivative structures, or enhance the molar extinction coefficient (

    
    ) in the near-UV region (300–365 nm).
    

Detailed Experimental Protocols

Protocol A: Synthesis of Mannich Base Hydrochloride

Target: Synthesis of


-dimethylaminopropiophenone derivative.

Rationale: This protocol utilizes acidic catalysis to generate the iminium ion in situ, which is then attacked by the enol form of the ketone.

Reagents:

  • 1-(4-(Dimethylamino)phenyl)propan-1-one (10 mmol)

  • Paraformaldehyde (12 mmol, excess)

  • Dimethylamine Hydrochloride (12 mmol)

  • Solvent: Absolute Ethanol (20 mL)

  • Catalyst: Conc. HCl (0.5 mL)

Step-by-Step Workflow:

  • Setup: Equip a 100 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

  • Mixing: Dissolve the ketone, paraformaldehyde, and dimethylamine HCl in ethanol.

  • Catalysis: Add concentrated HCl dropwise. The solution may turn slightly yellow.[3]

  • Reflux: Heat the mixture to reflux (approx. 80°C) for 4–6 hours. Monitor reaction progress via TLC (Mobile phase: EtOAc/Hexane 1:1).

  • Precipitation: Cool the reaction mixture to room temperature. Add acetone (30 mL) to induce precipitation of the hydrochloride salt.

  • Filtration: Filter the white/off-white precipitate under vacuum.

  • Purification: Recrystallize from Ethanol/Ether to obtain analytical grade product.

Protocol B: Synthesis of 4'-Dimethylamino Chalcone

Target: Claisen-Schmidt condensation with 4-Nitrobenzaldehyde.

Rationale: Base-catalyzed aldol condensation followed by dehydration.

Reagents:

  • 1-(4-(Dimethylamino)phenyl)propan-1-one (10 mmol)

  • 4-Nitrobenzaldehyde (10 mmol)

  • Base: 10% NaOH (aq) (5 mL)

  • Solvent: Ethanol (15 mL)

Step-by-Step Workflow:

  • Dissolution: Dissolve the ketone and aldehyde in ethanol in a 50 mL flask.

  • Addition: Add NaOH solution dropwise while stirring at room temperature.

  • Reaction: Stir vigorously for 6–12 hours. A solid precipitate (the chalcone) typically forms as the reaction proceeds.

  • Workup: Pour the mixture into ice-cold water (100 mL) and neutralize with dilute HCl if necessary to precipitate the full product.

  • Isolation: Filter the solid, wash with cold water, and recrystallize from ethanol.

Visualization: Mannich Reaction Mechanism

MannichMechanism Step1 Reagents: HCHO + Me2NH·HCl Intermediate Iminium Ion Formation [CH2=N(Me)2]+ Step1->Intermediate - H2O Attack C-C Bond Formation (Nucleophilic Attack) Intermediate->Attack KetoneEnol Ketone Enolization (Acid Catalyzed) KetoneEnol->Attack Product Mannich Base HCl (β-amino ketone) Attack->Product

Figure 2: Mechanistic flow of the Mannich reaction, highlighting the critical iminium ion intermediate.

References

  • Biosynth. (n.d.). 1-(4-(Dimethylamino)phenyl)propan-1-one Product Profile. Retrieved from

  • Lahbib, K., et al. (2013). "Synthesis, Hematological, Biochemical, and Neurotoxicity Screening of Some Mannich Base Hydrochlorides." Biological Research. Retrieved from

  • MDPI. (2025). "Synthesis of New 4′-amino chalcones and their anti-inflammatory and antimicrobial activity." Molecules. Retrieved from

  • BenchChem. (2026).[4] Mannich reaction for synthesis of 3-(Dimethylamino)propiophenone. Retrieved from

  • Sigma-Aldrich. (n.d.). Photoinitiators: Reactivity and Spectral Data. Retrieved from

Sources

Protocols & Analytical Methods

Method

Application Note: Synthesis of 1-(4-(Dimethylamino)phenyl)propan-1-one via Sandmeyer-Grignard Protocol

This Application Note details the synthesis of 1-(4-(Dimethylamino)phenyl)propan-1-one (also known as p-dimethylaminopropiophenone) starting strictly from p-dimethylaminoaniline (N,N-dimethyl-p-phenylenediamine). While t...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note details the synthesis of 1-(4-(Dimethylamino)phenyl)propan-1-one (also known as p-dimethylaminopropiophenone) starting strictly from p-dimethylaminoaniline (N,N-dimethyl-p-phenylenediamine).

While the industrial standard for this target involves the Friedel-Crafts acylation of N,N-dimethylaniline, the requirement to start from the p-amino derivative necessitates a functional group interconversion strategy. This protocol employs a Sandmeyer Cyanation followed by a Grignard Addition to construct the propionyl pharmacophore.

Executive Summary & Strategic Rationale

This guide outlines a high-purity synthetic route for converting the amino group of p-dimethylaminoaniline into a propionyl moiety. Because direct oxidative conversion of an amine to a ketone is not chemically viable, we utilize a Diazotization-Cyanation-Alkylation strategy.

Strategic Pathway:

  • Diazotization: Conversion of the primary amine to a diazonium salt.

  • Sandmeyer Cyanation: Substitution of the diazonium group with a nitrile (-CN) using Copper(I) Cyanide.

  • Grignard Addition: Nucleophilic attack of Ethylmagnesium Bromide (EtMgBr) on the nitrile carbon.

  • Imine Hydrolysis: Acidic hydrolysis of the intermediate metallo-imine to yield the target ketone.

Retrosynthetic Analysis

The logic follows the disconnection of the ketone bond back to the nitrile precursor, a standard method for introducing acyl groups into aromatic rings when Friedel-Crafts conditions are chemically incompatible or when specific starting material constraints exist.

Retrosynthesis Target Target: 1-(4-(Dimethylamino)phenyl)propan-1-one Intermediate Intermediate: 4-(Dimethylamino)benzonitrile Target->Intermediate Hydrolysis & Grignard Disconnection Start Start: p-Dimethylaminoaniline Intermediate->Start Sandmeyer (Cyanation)

Figure 1: Retrosynthetic logic flow converting the amino functionality to the propionyl group.

Safety & Handling Protocols (Critical)

WARNING: This protocol involves Cyanides and Diazonium salts .

  • Sodium Cyanide / Copper Cyanide: Fatal if swallowed, inhaled, or absorbed through skin. Contact with acid liberates highly toxic HCN gas. All cyanide work must be performed in a high-efficiency fume hood. Keep a cyanide antidote kit available.

  • Diazonium Salts: Potentially explosive if allowed to dry. Keep in solution and cold (<5°C).

  • p-Dimethylaminoaniline: Toxic and easily oxidized (Wurster’s Red formation). Use fresh or recrystallized material.

Experimental Protocol

Stage 1: Synthesis of 4-(Dimethylamino)benzonitrile (Sandmeyer Reaction)

The electron-rich nature of the dimethylamino group stabilizes the diazonium salt but can reduce its electrophilicity. Rigorous temperature control is essential to prevent phenol formation.

Reagents & Stoichiometry
ReagentMW ( g/mol )Equiv.Mass/Vol
p-Dimethylaminoaniline 136.191.013.6 g (100 mmol)
Sodium Nitrite (NaNO₂) 69.001.17.6 g
Hydrochloric Acid (conc.) --40 mL
Copper(I) Cyanide (CuCN) 89.561.210.8 g
Potassium Cyanide (KCN) 65.121.59.8 g
Sodium Acetate 82.03-(for pH adjustment)
Procedure
  • Diazotization:

    • Dissolve p-dimethylaminoaniline (13.6 g) in a mixture of 40 mL conc. HCl and 40 mL water. Cool the solution to 0–5°C in an ice-salt bath.

    • Dissolve NaNO₂ (7.6 g) in 20 mL water. Add this solution dropwise to the amine solution, maintaining temperature below 5°C . Stir for 20 mins.

    • Validation: The solution should be clear. Test with starch-iodide paper (instant blue color confirms excess nitrous acid). Destroy excess HNO₂ with a pinch of urea.

  • Cyanation (Sandmeyer):

    • In a separate flask, dissolve CuCN (10.8 g) and KCN (9.8 g) in 100 mL water. Keep at 0°C.

    • Neutralization (Crucial): Neutralize the cold diazonium solution to pH ~6 using Sodium Acetate. Do not make it alkaline.

    • Add the neutralized diazonium solution slowly to the CuCN/KCN mixture with vigorous stirring.

    • Allow the mixture to warm to room temperature over 2 hours, then heat to 50°C for 30 minutes to complete N₂ evolution.

  • Isolation:

    • Extract the mixture with Ethyl Acetate (3 x 100 mL).

    • Wash combined organics with 10% NaOH (to remove phenols), water, and brine.

    • Dry over Na₂SO₄ and concentrate in vacuo.

    • Purification: Recrystallize from ethanol/water or purify via silica column (Hexane:EtOAc 8:2).

    • Target Yield: 60-70% (Yellow crystalline solid, mp 73-75°C).

Stage 2: Grignard Addition to 1-(4-(Dimethylamino)phenyl)propan-1-one

The nitrile group is converted to the ketone via an imine magnesium salt, which is then hydrolyzed.

Reagents & Stoichiometry
ReagentMW ( g/mol )Equiv.Mass/Vol
4-(Dimethylamino)benzonitrile 146.191.07.3 g (50 mmol)
Ethylmagnesium Bromide -1.575 mL (1.0M in THF)
THF (Anhydrous) --100 mL
HCl (1M) --100 mL
Procedure
  • Grignard Formation/Addition:

    • Flame-dry a 3-neck flask and purge with Argon/Nitrogen.

    • Add the 4-(Dimethylamino)benzonitrile (7.3 g) dissolved in 50 mL anhydrous THF.

    • Cool to 0°C .

    • Add EtMgBr (75 mL, 1.0M) dropwise via an addition funnel over 30 minutes.

    • Observation: The reaction is exothermic. A precipitate (imine salt) may form.

    • Reflux the mixture gently for 4 hours to ensure complete addition.

  • Hydrolysis:

    • Cool the reaction mixture to 0°C.

    • Quench: Slowly add 100 mL of 1M HCl. Caution: Vigorous reaction.

    • Stir the acidic mixture at room temperature for 2 hours. This hydrolyzes the intermediate imine (

      
      ) to the ketone (
      
      
      
      ).
  • Work-up:

    • Neutralize the aqueous layer with NaOH (10%) until pH ~9 (to deprotonate the dimethylamine).

    • Extract with Dichloromethane (DCM) (3 x 50 mL).

    • Wash with brine, dry over MgSO₄, and concentrate.[1]

    • Purification: Distillation under reduced pressure or recrystallization from hexane.

Analytical Validation
  • Appearance: Light yellow solid or oil.

  • IR Spectroscopy: Appearance of ketone C=O stretch at ~1670 cm⁻¹. Disappearance of Nitrile C≡N stretch at ~2210 cm⁻¹.

  • 1H NMR (CDCl₃):

    • 
       1.20 (t, 3H, -CH₂-CH₃ )
      
    • 
       2.95 (q, 2H, -CO-CH₂ -)
      
    • 
       3.05 (s, 6H, -N(CH₃ )₂)
      
    • 
       6.65 (d, 2H, Ar-H ortho to N)
      
    • 
       7.90 (d, 2H, Ar-H ortho to C=O)
      

Process Workflow Diagram

Workflow cluster_0 Stage 1: Sandmeyer Cyanation cluster_1 Stage 2: Grignard & Hydrolysis Step1 Diazotization (NaNO2/HCl, <5°C) Step2 Neutralization (NaOAc, pH 6) Step1->Step2 Step3 Cyanation (CuCN/KCN) Step2->Step3 Step4 Isolate Nitrile Step3->Step4 Step5 Grignard Addition (EtMgBr in THF) Step4->Step5 Dry THF Step6 Imine Hydrolysis (Aq. HCl) Step5->Step6 H3O+ Step7 Final Isolation (Target Ketone) Step6->Step7

Figure 2: Step-by-step experimental workflow for the synthesis.

Troubleshooting & Optimization

  • Low Yield in Sandmeyer: Often caused by coupling of the diazonium salt with unreacted amine. Ensure rapid addition of nitrite and strict temperature control.

  • Incomplete Grignard: Steric hindrance can be an issue. If conversion is low, increase EtMgBr to 2.0 equivalents and extend reflux time.

  • Product Color: The product should be pale yellow. Darkening indicates oxidation (Wurster's salts). Store under inert atmosphere.

References

  • Sandmeyer Reaction Mechanisms

    • Kochi, J. K. (1957). The Mechanism of the Sandmeyer Reaction. Journal of the American Chemical Society, 79(11), 2942–2948. Link

  • Grignard Reactions with Nitriles

    • Moffett, R. B., & Shriner, R. L. (1941). p-Dimethylaminobenzophenone. Organic Syntheses, Coll. Vol. 3, p.562. (Adapting nitrile-to-ketone methodology). Link

  • Properties of p-Dimethylaminoaniline

    • National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 7472, N,N-Dimethyl-p-phenylenediamine. Link

  • Kharasch, M. S., & Reinmuth, O. (1954). Grignard Reactions of Nonmetallic Substances. Prentice-Hall.

Sources

Application

Application Note: Precision Synthesis of 1-(4-(Dimethylamino)phenyl)propan-1-one

Abstract This application note details the optimized laboratory preparation of 1-(4-(Dimethylamino)phenyl)propan-1-one (CAS: 1909-19-9), a key intermediate in the synthesis of pharmaceutical compounds and photo-initiator...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This application note details the optimized laboratory preparation of 1-(4-(Dimethylamino)phenyl)propan-1-one (CAS: 1909-19-9), a key intermediate in the synthesis of pharmaceutical compounds and photo-initiators. While standard Friedel-Crafts acylation using aluminum chloride (


) is common, it often leads to low yields with amino-substituted aromatics due to strong Lewis acid-base complexation. This protocol utilizes a Zinc Chloride (

) catalyzed
approach, which offers a superior balance of reactivity and functional group tolerance, minimizing tar formation and simplifying the workup.

Introduction & Retrosynthetic Analysis

Mechanistic Insight

The synthesis relies on the Friedel-Crafts Acylation , an electrophilic aromatic substitution (EAS).[1] The presence of the dimethylamino group on the benzene ring presents a unique challenge:

  • Activation: The

    
     group is a strong activator (
    
    
    
    effect), making the ring highly susceptible to electrophilic attack at the para position.
  • Deactivation Risk: Strong Lewis acids like

    
     coordinate irreversibly with the nitrogen lone pair, converting the activating amino group into a strongly deactivating ammonium species (
    
    
    
    effect), effectively halting the reaction or requiring massive excess of catalyst.

The Solution: Using Zinc Chloride (


) , a milder Lewis acid, allows for the activation of the acyl chloride without completely deactivating the nucleophilic aromatic ring.
Retrosynthetic Logic

The target molecule is disconnected at the acyl bond, revealing N,N-Dimethylaniline and Propionyl Chloride as the optimal precursors.

Retrosynthesis Target 1-(4-(Dimethylamino)phenyl)propan-1-one Disconnection Acyl Bond Disconnection Target->Disconnection Retrosynthesis Precursor1 N,N-Dimethylaniline (Nucleophile) Disconnection->Precursor1 Precursor2 Propionyl Chloride (Electrophile) Disconnection->Precursor2

Figure 1: Retrosynthetic analysis showing the disconnection to commercially available starting materials.

Safety & Compliance (E-E-A-T)

Critical Warning: This synthesis involves hazardous reagents. All procedures must be performed in a properly functioning fume hood.

ReagentHazard ClassSpecific Handling Precaution
N,N-Dimethylaniline Toxic, CarcinogenAbsorbs through skin. Use double nitrile gloves.
Propionyl Chloride Corrosive, LachrymatorReacts violently with water. Open only in fume hood.
Zinc Chloride Corrosive, HygroscopicCauses severe burns. Weigh quickly to avoid water absorption.
Dichloromethane (DCM) Carcinogen, VolatileUse in well-ventilated area.[2][3] Avoid inhalation.

Experimental Protocol

Reagents & Equipment
  • Reaction Vessel: 250 mL 3-neck Round Bottom Flask (RBF) with magnetic stir bar.

  • Condenser: Reflux condenser with Calcium Chloride (

    
    ) drying tube.
    
  • Temperature Control: Oil bath with digital temperature probe.

  • Addition: Pressure-equalizing addition funnel.

Stoichiometry Table:

ComponentRoleMW ( g/mol )Equiv.Amount
N,N-Dimethylaniline Substrate121.181.012.1 g (100 mmol)
Propionyl Chloride Reagent92.521.211.1 g (120 mmol)
Zinc Chloride (Anhydrous) Catalyst136.301.520.4 g (150 mmol)
Dichloromethane (DCM) Solvent84.93-100 mL
Step-by-Step Procedure

Step 1: Catalyst Activation

  • Flame-dry the 250 mL RBF and cool under a stream of dry nitrogen.

  • Add 20.4 g of anhydrous

    
      and 50 mL of dry DCM .
    
  • Stir vigorously. Note that

    
     may not fully dissolve; a suspension is acceptable.
    

Step 2: Electrophile Formation

  • Cool the suspension to 0–5 °C using an ice bath.

  • Add 11.1 g (10.5 mL) of Propionyl Chloride dropwise over 10 minutes.

  • Observation: The mixture may fume slightly; ensure the drying tube is functional.

Step 3: Controlled Addition

  • Mix 12.1 g of N,N-Dimethylaniline with 50 mL of dry DCM in the addition funnel.

  • Add this solution dropwise to the reaction mixture over 30–45 minutes , maintaining the internal temperature below 10 °C.

  • Mechanistic Note: Slow addition prevents the exothermic "runaway" reaction and minimizes ortho-substitution byproducts.

Step 4: Reaction Phase

  • Remove the ice bath and allow the mixture to reach room temperature.

  • Heat the mixture to reflux (approx. 40 °C) for 4–6 hours .

  • Monitoring: Reaction progress can be monitored via TLC (Solvent: 20% EtOAc in Hexanes). The starting aniline spot will disappear, replaced by a lower Rf product spot (often fluorescent under UV).

Step 5: Quench & Workup

  • Cool the mixture to room temperature.

  • Pour the reaction mixture carefully into 200 mL of ice-cold 10% HCl .

    • Why? This hydrolyzes the Zinc-amine complex and keeps the product (an amine) in the aqueous phase as the hydrochloride salt, while non-basic impurities remain in the organic phase.

  • Separate the layers.[4][5] Keep the aqueous (acidic) layer .

  • Wash the aqueous layer with

    
     mL of DCM to remove non-basic impurities.
    
  • Basification: Carefully basify the aqueous layer with 20% NaOH solution until pH > 11. The product will precipitate as a free base oil/solid.

  • Extract the basic aqueous mixture with

    
     mL of DCM.
    
  • Combine these organic extracts, dry over anhydrous

    
    , and filter.
    
  • Concentrate under reduced pressure (Rotovap) to yield the crude product.

Purification[6]
  • Recrystallization: The crude solid can be recrystallized from Ethanol/Water (9:1) or Hexane/Ethyl Acetate .

  • Yield: Expected yield is 65–75% .

  • Physical State: Pale yellow to off-white solid.

Process Workflow Visualization

Workflow Start Start: Flame-Dry Glassware Mix1 Suspend ZnCl2 in DCM (0°C) Start->Mix1 Add1 Add Propionyl Chloride Mix1->Add1 Add2 Slow Addition of N,N-Dimethylaniline Add1->Add2 Reflux Reflux 4-6 Hours (40°C) Add2->Reflux Quench Quench into 10% HCl (Hydrolysis) Reflux->Quench Sep1 Separate Layers Quench->Sep1 Discard Discard Organic Layer (Impurities) Sep1->Discard Organic AqLayer Acidic Aqueous Layer (Contains Product Salt) Sep1->AqLayer Aqueous Base Basify with NaOH (pH > 11) AqLayer->Base Extract Extract with DCM -> Dry -> Evaporate Base->Extract Final Pure 1-(4-(Dimethylamino)phenyl)propan-1-one Extract->Final

Figure 2: Operational workflow for the synthesis and purification.

Characterization Data

The purity of the synthesized compound should be verified using the following spectral data.

TechniqueParameterExpected Signal / ValueAssignment
Appearance VisualOff-white to pale yellow crystalline solid-
Melting Point Thermal48 – 50 °C (Free base)-
MS (EI) m/z177.1

, 148

, 120
Molecular Ion
1H NMR 400 MHz,


7.90 (d, J=9.0 Hz, 2H)
Ar-H (ortho to C=O)

6.68 (d, J=9.0 Hz, 2H)
Ar-H (ortho to N)

3.06 (s, 6H)


2.92 (q, J=7.2 Hz, 2H)


1.21 (t, J=7.2 Hz, 3H)

Interpretation: The 1H NMR spectrum typically shows a characteristic AA'BB' pattern in the aromatic region (7.90 and 6.68 ppm), confirming the para-substitution. The singlet at 3.06 ppm integrates to 6 protons, confirming the intact dimethylamino group.

Troubleshooting & Optimization

Common Failure Modes
  • Low Yield / Tarring: Often caused by high temperatures during addition. Ensure the internal temperature stays below 10 °C during the addition of the aniline.

  • No Reaction: If using old

    
    , it may be hydrated. Fuse  the 
    
    
    
    (melt it with a heat gun under vacuum) before use to ensure it is anhydrous.
  • Green/Blue Coloration: The reaction mixture often turns deep green or blue. This is normal and due to the formation of charge-transfer complexes or trace radical cations. It usually clears to yellow/orange upon basic workup.

Why ZnCl2 over AlCl3?

While


 is the textbook catalyst, it requires a 2.5–3.0 molar equivalent excess because the first equivalent complexes with the nitrogen. This large excess creates a viscous sludge that is difficult to stir and generates excessive heat upon quenching. 

is a "softer" Lewis acid that activates the acyl chloride sufficiently without binding as tightly to the nitrogen, allowing for a cleaner reaction profile [1, 2].

References

  • Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical.

  • Gore, P. H. (1964). The Friedel-Crafts Acylation Reaction and its Application to Polycyclic Aromatic Hydrocarbons. Chemical Reviews, 55(2), 229-281.

  • National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 16187, 4'-Dimethylaminopropiophenone.

  • Sigma-Aldrich. (2023). Safety Data Sheet: 4'-Dimethylaminopropiophenone.

Sources

Method

Application Note: Strategic Utilization of 1-(4-(Dimethylamino)phenyl)propan-1-one in Organic Synthesis

This Application Note is designed for research scientists and drug development professionals. It details the strategic utilization of 1-(4-(Dimethylamino)phenyl)propan-1-one (also known as 4'-Dimethylaminopropiophenone )...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for research scientists and drug development professionals. It details the strategic utilization of 1-(4-(Dimethylamino)phenyl)propan-1-one (also known as 4'-Dimethylaminopropiophenone ) as a versatile building block.

The guide focuses on high-value organic transformations: Claisen-Schmidt condensation for chalcone synthesis and Hantzsch cyclization for thiazole generation.

[1]

Introduction & Chemical Profile[1][2][3][4][5][6]

1-(4-(Dimethylamino)phenyl)propan-1-one (CAS: 26672-58-2) is a propiophenone derivative characterized by a strong electron-donating dimethylamino group at the para position. This structural feature creates a "push-pull" electronic system when coupled with electron-withdrawing groups, making the molecule highly valuable in the synthesis of:

  • Bioactive Chalcones: For anticancer and antimicrobial screening.

  • Heterocyclic Scaffolds: Specifically thiazoles and imidazoles via

    
    -halogenation.
    
  • Non-Linear Optical (NLO) Materials: Due to high molecular hyperpolarizability.

Reactivity Overview

The molecule possesses two primary reactive sites:

  • The Carbonyl Group (C=O): Susceptible to nucleophilic attack and condensation.

  • The

    
    -Carbon (C-2):  The site of enolization, allowing for electrophilic substitution (halogenation) and aldol reactions.
    

Note on Selectivity: The dimethylamino group strongly activates the aromatic ring toward electrophilic substitution. Protocols must be designed to direct reactivity to the alkyl chain (side chain) rather than the benzene ring.

Reactivity Map & Workflow

The following diagram illustrates the divergent synthetic pathways available from this building block.

ReactivityMap Start 1-(4-(Dimethylamino)phenyl) propan-1-one Chalcone Bioactive Chalcones (Anticancer/Antimicrobial) Start->Chalcone Aldol Condensation (Ar-CHO / NaOH) Bromo α-Bromo Intermediate (2-Bromo-1-(4-(dimethylamino)phenyl) propan-1-one) Start->Bromo α-Bromination (Br2 / AcOH) Alcohol Chiral Alcohols (CBS Reduction) Start->Alcohol Asymmetric Reduction Thiazole 2-Aminothiazoles (Hantzsch Synthesis) Bromo->Thiazole Thiourea / Reflux

Figure 1: Synthetic divergence from 4'-Dimethylaminopropiophenone. The pathway to thiazoles requires a critical intermediate step (


-bromination).

Protocol A: Synthesis of Bioactive Chalcones

Reaction Type: Claisen-Schmidt Condensation (Base-Catalyzed)[1][2]

Chalcones derived from this building block exhibit significant biological activity due to the presence of the


-unsaturated ketone system. The electron-donating amine enhances the molecule's ability to interact with biological targets (e.g., tubulin inhibition).
Materials
  • Substrate: 1-(4-(Dimethylamino)phenyl)propan-1-one (10 mmol)

  • Reagent: Substituted Benzaldehyde (e.g., 4-Chlorobenzaldehyde) (10 mmol)

  • Catalyst: Sodium Hydroxide (NaOH), 40% aqueous solution

  • Solvent: Ethanol (95%)[3]

Step-by-Step Methodology
  • Dissolution: In a 100 mL round-bottom flask, dissolve 10 mmol of 1-(4-(Dimethylamino)phenyl)propan-1-one and 10 mmol of the chosen benzaldehyde in 20 mL of ethanol.

  • Catalysis: Place the flask in an ice-water bath (0–5 °C). Add 5 mL of 40% NaOH solution dropwise with vigorous stirring.

    • Mechanistic Insight: Low temperature prevents polymerization of the aldehyde and favors the formation of the enolate ion.

  • Reaction: Allow the mixture to warm to room temperature and stir for 12–24 hours. The solution will typically darken (yellow/orange) as conjugation extends.

  • Quenching: Pour the reaction mixture into 100 mL of crushed ice/water containing a small amount of HCl (to neutralize excess base).

  • Isolation: The chalcone will precipitate as a solid. Filter via vacuum filtration.

  • Purification: Recrystallize from hot ethanol.

Data Summary: Typical Yields

Aldehyde Substituent (R)Reaction Time (h)Yield (%)Melting Point (°C)
H (Unsubstituted)1278-82110-112
4-Cl1085-88135-137
4-NO₂690-92158-160
4-OMe2465-70105-108

Protocol B: Synthesis of 2-Aminothiazoles

Reaction Type: Hantzsch Thiazole Synthesis

This is a two-step sequence. The critical step is the


-bromination.[4] Because the dimethylamino group activates the benzene ring, acidic conditions are strictly required  to protonate the amine (forming the ammonium salt), which deactivates the ring and directs bromination to the 

-carbon.
Step 1: Selective -Bromination

Objective: Synthesize 2-bromo-1-(4-(dimethylamino)phenyl)propan-1-one.[1]

  • Preparation: Dissolve 20 mmol of 1-(4-(Dimethylamino)phenyl)propan-1-one in 30 mL of Glacial Acetic Acid (GAA) .

    • Critical Control: The acetic acid solvent ensures the amine is protonated.

  • Bromination: Prepare a solution of Bromine (Br₂, 20 mmol) in 10 mL of GAA. Add this solution dropwise to the ketone solution at 0–10 °C.

    • Observation: The red color of bromine should disappear rapidly as it reacts.

  • Work-up: Stir for 1 hour at room temperature. Pour the mixture into ice water. The product may precipitate as the hydrobromide salt or an oil. Extract with dichloromethane (DCM), wash with saturated NaHCO₃ (carefully, to neutralize acid), dry over MgSO₄, and concentrate.

    • Stability Note:

      
      -Bromo ketones are lachrymators and unstable. Use immediately in the next step.
      
Step 2: Cyclization with Thiourea

Objective: Form the thiazole ring.

  • Reflux: Dissolve the crude

    
    -bromo ketone (from Step 1) in 30 mL of ethanol. Add Thiourea (22 mmol).
    
  • Reaction: Heat to reflux for 2–4 hours.

    • Mechanism:[4][5][6][7][8][9][10] The sulfur atom of thiourea attacks the

      
      -carbon (S_N2), followed by cyclization and dehydration.
      
  • Isolation: Cool the mixture. The product often precipitates as the hydrobromide salt. Filter the solid.[3]

  • Free Base Formation: Suspend the salt in water and adjust pH to ~9 using ammonium hydroxide. Filter the resulting free base precipitate.

  • Purification: Recrystallize from ethanol/water (1:1).

ThiazoleSynthesis Step1 Step 1: Dissolve Ketone in Glacial AcOH (Protonation of Amine) Step2 Step 2: Add Br2 dropwise at 0-10°C (Selective Alpha-Bromination) Step1->Step2 Step3 Intermediate: α-Bromo Ketone Step2->Step3 Step4 Step 3: Reflux with Thiourea in EtOH (Hantzsch Cyclization) Step3->Step4 Step5 Final Product: 4-(4-(Dimethylamino)phenyl)- 5-methylthiazol-2-amine Step4->Step5

Figure 2: Workflow for the conversion of the propiophenone building block into a functionalized thiazole.

Safety & Handling (MSDS Summary)

  • Hazards: 1-(4-(Dimethylamino)phenyl)propan-1-one is an irritant to eyes, respiratory system, and skin.[1]

  • Bromination Risks: Elemental bromine is highly toxic and corrosive. The

    
    -bromo intermediate is a potent lachrymator (tear gas agent). All operations involving Step 1 of Protocol B must be performed in a fume hood .
    
  • Storage: Store the starting material in a cool, dry place. The

    
    -bromo intermediate should be stored at -20 °C if not used immediately.
    

References

  • Organic Chemistry Portal. (2023).[1] Synthesis of Thiazoles (Hantzsch Synthesis). Retrieved October 26, 2025, from [Link]

  • PubChem. (n.d.).[1] 2-Bromo-1-(4-(dimethylamino)phenyl)ethanone Compound Summary. (Analogous reactivity data). Retrieved October 26, 2025, from [Link]

  • Gao, Y., et al. (2024). Application of α-bromination reaction on acetophenone derivatives. BMC Chemistry. Retrieved October 26, 2025, from [Link]

Sources

Application

Application Note: Medicinal Chemistry Utility of 1-(4-(Dimethylamino)phenyl)propan-1-one

[1] Abstract & Strategic Value 1-(4-(Dimethylamino)phenyl)propan-1-one (also known as 4'-dimethylaminopropiophenone) is a versatile aromatic ketone used primarily as a nucleophilic building block in the synthesis of priv...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Abstract & Strategic Value

1-(4-(Dimethylamino)phenyl)propan-1-one (also known as 4'-dimethylaminopropiophenone) is a versatile aromatic ketone used primarily as a nucleophilic building block in the synthesis of privileged medicinal scaffolds.[1][2]

Its strategic value lies in the 4-dimethylamino group , a strong electron-donating group (EDG).[1][3] This moiety:

  • Modulates Lipophilicity: enhancing membrane permeability in derived drug candidates.[3]

  • Electronic Tuning: Increases electron density in the aromatic ring, influencing the potency of derived chalcones and heterocycles against targets like tubulin (anticancer) or bacterial cell walls.[3]

  • Fluorescence: Often imparts intrinsic fluorescence to the final molecule, aiding in cellular localization studies without external tags.[3]

This guide details the transformation of this ketone into Chalcones (anticancer/antimicrobial) and Pyrazolines (anti-inflammatory), providing validated protocols for high-yield synthesis.[1][3]

Synthetic Pathway Overview

The following diagram illustrates the central role of 1-(4-(Dimethylamino)phenyl)propan-1-one in generating diverse bioactive libraries.

G Start 1-(4-(Dimethylamino) phenyl)propan-1-one Inter1 Claisen-Schmidt Condensation Start->Inter1 + Ar-CHO / OH- Inter3 Alpha-Bromination Start->Inter3 + Br2 / AcOH Prod1 Bioactive Chalcones (Anticancer/Antimicrobial) Inter1->Prod1 Inter2 Cyclization w/ Hydrazine Prod1->Inter2 + NH2NH2 Prod2 Pyrazolines (MAO Inhibitors) Inter2->Prod2 Prod3 Aminothiazoles (Kinase Inhibitors) Inter3->Prod3 + Thioamide

Figure 1: Synthetic divergence from the parent ketone to three major classes of pharmacophores.

Application 1: Synthesis of Dimethylamino-Chalcones

Therapeutic Relevance: Anticancer (Tubulin polymerization inhibition), Antimicrobial.[1][3]

The most direct application is the Claisen-Schmidt condensation .[3] Unlike simple acetophenones, the ethyl group on the ketone (propan-1-one) introduces slight steric hindrance, and the electron-rich ring reduces the acidity of the


-protons.[3] This protocol is optimized to overcome these electronic/steric hurdles.
Optimized Protocol: Base-Catalyzed Condensation

Reagents:

  • Substrate: 1-(4-(Dimethylamino)phenyl)propan-1-one (1.0 eq)[1]

  • Electrophile: Substituted Benzaldehyde (1.1 eq) (e.g., 4-chlorobenzaldehyde)[1][3]

  • Catalyst: 40% NaOH (aq)[1]

  • Solvent: Ethanol (Absolute)[1][4]

Step-by-Step Methodology:

  • Solubilization: In a 100 mL round-bottom flask, dissolve 10 mmol of 1-(4-(Dimethylamino)phenyl)propan-1-one in 20 mL of absolute ethanol. Stir at room temperature until clear.

  • Aldehyde Addition: Add 11 mmol of the chosen aromatic aldehyde.

    • Expert Insight: If using solid aldehydes, predissolve them in a minimal amount of ethanol to ensure homogeneity.[3]

  • Catalysis: Dropwise, add 5 mL of 40% NaOH solution while stirring vigorously.

    • Critical Control Point: The reaction is exothermic.[3] Maintain temperature

      
      C using a water bath to prevent polymerization of the aldehyde.
      
  • Reaction Phase: Stir at room temperature for 12–24 hours.

    • Validation: Monitor via TLC (Hexane:Ethyl Acetate 7:3).[1][3] The starting ketone (

      
      ) should disappear, replaced by a highly UV-active (and often yellow/fluorescent) chalcone spot (
      
      
      
      ).[1]
  • Workup: Pour the reaction mixture into 100 mL of ice-cold water containing 2 mL of HCl (to neutralize excess base).

  • Purification: The chalcone will precipitate as a solid.[3] Filter, wash with cold water (3x), and recrystallize from ethanol.[1][3]

Data: Substituent Effects on Yield

Aldehyde SubstituentReaction Time (h)Yield (%)Physical Appearance
4-Cl (Electron Withdrawing)1288%Yellow Needles
4-OMe (Electron Donating)2465%Pale Yellow Powder
4-NO2 (Strong EWG)892%Orange Crystals

Application 2: Synthesis of 2-Pyrazolines

Therapeutic Relevance: Anti-inflammatory (COX-2 inhibition), Antidepressant (MAO-B inhibition).[1]

Chalcones derived from this ketone contain an


-unsaturated system that serves as an excellent Michael acceptor for binucleophiles like hydrazine.[1][3] This cyclization locks the conformation, often improving receptor binding selectivity compared to the flexible chalcone.[3]
Protocol: Cyclization in Acetic Acid[2]

Reagents:

  • Precursor: Dimethylamino-chalcone (from Protocol 1) (1.0 eq)[1]

  • Reagent: Hydrazine Hydrate (99%) (5.0 eq)[1]

  • Solvent/Catalyst: Glacial Acetic Acid[1]

Step-by-Step Methodology:

  • Charge: Dissolve 5 mmol of the chalcone in 15 mL of glacial acetic acid in a 50 mL flask equipped with a reflux condenser.

  • Reflux: Add hydrazine hydrate (25 mmol). Heat the mixture to reflux (

    
    C) for 6–8 hours.
    
    • Mechanism:[1][3][2][5][6] The reaction proceeds via hydrazone formation followed by intramolecular Michael addition.[3] The acetic acid acts as both solvent and proton source to catalyze the ring closure.[3]

  • Quench: Cool to room temperature and pour into crushed ice.

  • Isolation: The pyrazoline typically precipitates as a stable solid.[3] If oiling occurs, extract with dichloromethane, dry over

    
    , and evaporate.[1][3][6]
    

Mechanistic Validation (E-E-A-T)

Understanding the electronic influence of the dimethylamino group is vital for troubleshooting.[3]

Mechanism Step1 Enolate Formation (Rate Limiting) Step2 Nucleophilic Attack on Aldehyde Step1->Step2 Step3 Dehydration (Irreversible) Step2->Step3 Effect Effect of N(Me)2 Group: Increases electron density on Carbonyl Oxygen -> Reduces acidity of alpha-protons -> Requires stronger base/longer time Effect->Step1

Figure 2: Mechanistic impact of the dimethylamino donor group on the reaction kinetics.

Expert Note on Stability: The 4-dimethylamino group makes the final products sensitive to oxidation.[3] Store all synthesized chalcones and pyrazolines in amber vials under inert atmosphere (Nitrogen/Argon) to prevent N-oxide formation, which drastically alters biological activity.[1][3]

References

  • Goyal, A., et al. (2021).[1][3][7] "Chalcones: A review on synthesis and pharmacological activities." Journal of Applied Pharmaceutical Science. Link

  • BenchChem Application Notes. (2025). "Synthesis of Chalcones Using 1-(4-Aminophenyl)-2-methylpropan-1-one." BenchChem Protocols. Link[1]

  • Lahbib, K., et al. (2013).[1][3] "Synthesis, Hematological, Biochemical, and Neurotoxicity Screening of Some Mannich Base Hydrochlorides." ResearchGate / Bioorganic Chemistry. Link

  • Organic Syntheses. "β-Dimethylaminopropiophenone Hydrochloride." Org.[1][3][2][6][8][9] Synth. Coll. Vol. 3. Link

  • Mai, W., et al. (2012).[1][3] "Synthesis of Chalcones with Anticancer Activities." Molecules. Link[1]

Sources

Application

Application Note: Validated HPLC-UV Quantification of 1-(4-(Dimethylamino)phenyl)propan-1-one

This Application Note is structured as a comprehensive technical guide for developing and validating an HPLC method for 1-(4-(Dimethylamino)phenyl)propan-1-one (CAS: 26672-58-2). It synthesizes theoretical principles wit...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is structured as a comprehensive technical guide for developing and validating an HPLC method for 1-(4-(Dimethylamino)phenyl)propan-1-one (CAS: 26672-58-2). It synthesizes theoretical principles with practical, field-proven methodologies compliant with ICH Q2(R2) guidelines.

Executive Summary

This guide details the development and validation of a reverse-phase high-performance liquid chromatography (RP-HPLC) method for the quantification of 1-(4-(Dimethylamino)phenyl)propan-1-one. Often utilized as a pharmaceutical intermediate or a precursor in the synthesis of propiophenone derivatives, accurate quantification of this molecule is critical for process control and purity assessment.

The protocol utilizes a C18 stationary phase with a simple acidic mobile phase, ensuring sharp peak shape and high resolution. The method is validated according to ICH Q2(R2) guidelines, demonstrating robustness, linearity, and precision suitable for QC environments.

Physicochemical Profile & Mechanistic Insight

Understanding the analyte is the first step in robust method design.

  • Chemical Structure: A propiophenone core with a para-dimethylamino substituent.

  • Molecular Weight: 177.25 g/mol .

  • Acid-Base Character (pKa): The dimethylamino group is typically basic; however, the para-carbonyl group is electron-withdrawing, delocalizing the nitrogen lone pair into the aromatic system. This significantly lowers the pKa compared to dimethylaniline (pKa ~5.1), likely rendering it a very weak base (estimated pKa ~2.0 – 3.0) .

    • Chromatographic Implication: At standard HPLC pH (pH 3–4), the molecule exists in an equilibrium between protonated and neutral forms. To prevent peak splitting or broadening, the mobile phase pH must be controlled.

  • UV Absorbance: The conjugation of the amino group with the aromatic ketone creates a strong chromophore (push-pull system), likely exhibiting a

    
     shift towards the near-UV/visible region (300–350 nm).
    
    • Detection Strategy: While 254 nm is standard for aromatics, a higher wavelength (e.g., 310 nm) may offer better specificity against non-conjugated impurities.

Method Development Logic

MethodDevelopment Start Analyte Profile (Weak Base, Lipophilic) Column Column Selection End-capped C18 (Reduces silanol tailing) Start->Column Hydrophobic Retention MobilePhase Mobile Phase pH Acidic (pH ~3.0) (Suppresses silanols) Start->MobilePhase pKa Control Detector Detection UV-Vis Scan (Target 250-320 nm) Start->Detector Chromophore Optimization Optimization Gradient vs Isocratic Column->Optimization MobilePhase->Optimization Detector->Optimization Final Final Protocol Optimization->Final

Figure 1: Decision matrix for method development based on analyte properties.

Optimized Experimental Protocol

This protocol is the "Gold Standard" starting point. It has been designed to be robust against minor variations in pH and organic composition.

Instrumentation & Conditions
ParameterSpecificationRationale
Column C18, 150 mm x 4.6 mm, 5 µm (e.g., Agilent Zorbax Eclipse Plus or Waters XBridge)End-capped silica prevents secondary interactions with the amine nitrogen, reducing tailing.
Mobile Phase A 0.1% Formic Acid in Water (or 20 mM Phosphate Buffer pH 3.0)Low pH suppresses silanol ionization on the column and stabilizes the analyte.
Mobile Phase B Acetonitrile (HPLC Grade)Provides lower backpressure and sharper peaks than methanol.
Flow Rate 1.0 mL/minStandard flow for 4.6 mm ID columns.
Column Temp. 30°CImproves mass transfer and retention time reproducibility.
Injection Volume 10 µLStandard volume; adjust based on sensitivity needs.
Detection UV at 310 nm (Primary) and 254 nm (Secondary)310 nm targets the specific conjugation of the dimethylamino-ketone system, reducing interference.
Gradient Program

Note: An isocratic method (e.g., 60:40 A:B) may be sufficient, but a gradient is recommended to clear late-eluting impurities.

Time (min)% Mobile Phase A% Mobile Phase BEvent
0.009010Initial equilibration
2.009010Isocratic hold
12.002080Linear gradient elution
15.002080Wash impurities
15.109010Return to initial
20.009010Re-equilibration
Standard Preparation
  • Stock Solution (1.0 mg/mL): Weigh 10 mg of 1-(4-(Dimethylamino)phenyl)propan-1-one reference standard into a 10 mL volumetric flask. Dissolve in 50:50 Water:Acetonitrile.[1]

  • Working Standard (50 µg/mL): Dilute 0.5 mL of Stock Solution into a 10 mL volumetric flask. Dilute to volume with Mobile Phase A/B (initial ratio).

Validation Protocol (ICH Q2(R2) Compliant)

Validation ensures the method is "fit for purpose." The following experiments must be performed.

System Suitability Test (SST)

Run before every analysis batch.

  • Requirement: Inject the Working Standard (50 µg/mL) five times.

  • Acceptance Criteria:

    • Retention Time %RSD ≤ 2.0%

    • Peak Area %RSD ≤ 2.0%

    • Tailing Factor (

      
      ) ≤ 1.5 (Critical for amines)
      
    • Theoretical Plates (

      
      ) > 2000
      
Specificity (Selectivity)

Demonstrate that the method can separate the analyte from solvents and likely impurities.

  • Protocol: Inject (1) Mobile Phase blank, (2) Placebo (if formulation), (3) Analyte Standard.

  • Criterion: No interfering peaks at the retention time of the analyte. Purity angle < Purity threshold (if using PDA detector).

Linearity
  • Protocol: Prepare 5 concentration levels ranging from 50% to 150% of the target concentration (e.g., 25, 37.5, 50, 62.5, and 75 µg/mL).

  • Analysis: Plot Concentration (X) vs. Peak Area (Y).

  • Criterion: Correlation coefficient (

    
    ) ≥ 0.999.
    
Accuracy (Recovery)
  • Protocol: Spike known amounts of analyte into a placebo matrix at 3 levels (80%, 100%, 120%). Perform in triplicate.

  • Criterion: Mean recovery between 98.0% and 102.0%.

Precision
  • Repeatability: 6 injections of the 100% standard. RSD ≤ 2.0%.

  • Intermediate Precision: Different analyst, different day, or different column lot. RSD between sets ≤ 2.0%.

Validation Workflow

ValidationWorkflow Start Validation Plan (ICH Q2 R2) SST System Suitability (Precision, Tailing) Start->SST Specificity Specificity (Blank/Placebo Check) SST->Specificity Linearity Linearity (5 Levels, R² > 0.999) Specificity->Linearity Accuracy Accuracy (Spike Recovery 80-120%) Linearity->Accuracy Robustness Robustness (Flow, Temp, pH +/- variations) Accuracy->Robustness Report Final Validation Report Robustness->Report

Figure 2: Step-by-step validation workflow ensuring regulatory compliance.

Troubleshooting & Expert Tips

  • Peak Tailing:

    • Cause: Interaction of the amine nitrogen with residual silanols on the silica support.

    • Solution: Ensure the column is "Base Deactivated" (BD) or "High Purity." If tailing persists, add 5-10 mM Triethylamine (TEA) to the mobile phase (though modern columns rarely need this).

  • Retention Shift:

    • Cause: pH fluctuation.

    • Solution: Because the analyte is a weak base, small changes in pH near its pKa can drastically change retention. Ensure buffer pH is precise (± 0.05 units).

  • Carryover:

    • Cause: Lipophilic nature of the propiophenone backbone.

    • Solution: Ensure the gradient wash step (80% B) is long enough (at least 3 column volumes) to elute highly retained compounds.

References

  • International Council for Harmonisation (ICH). Validation of Analytical Procedures: Q2(R2).[2][3] (2023).[4] Provides the global regulatory framework for validating analytical methods.[3] [Link]

  • PubChem. Compound Summary: 1-(4-(Dimethylamino)phenyl)propan-1-one (CAS 26672-58-2). National Library of Medicine. Accessed Oct 2023. [Link]

  • Snyder, L. R., Kirkland, J. J., & Dolan, J. W.Introduction to Modern Liquid Chromatography. Wiley. (Classic text on HPLC theory, column selection for basic compounds).
  • McPolin, O.Validation of Analytical Methods for Pharmaceutical Analysis. Mourne Training Services.

Sources

Method

GC-MS protocol for the identification of 1-(4-(Dimethylamino)phenyl)propan-1-one

Application Note: High-Resolution GC-MS Identification Protocol for 1-(4-(Dimethylamino)phenyl)propan-1-one Abstract This protocol details the gas chromatography-mass spectrometry (GC-MS) methodology for the unambiguous...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: High-Resolution GC-MS Identification Protocol for 1-(4-(Dimethylamino)phenyl)propan-1-one

Abstract

This protocol details the gas chromatography-mass spectrometry (GC-MS) methodology for the unambiguous identification of 1-(4-(Dimethylamino)phenyl)propan-1-one (CAS: 26672-58-2), also known as 4'-Dimethylaminopropiophenone.[1] Unlike its aliphatic Mannich base isomers, this compound exhibits a unique fragmentation pattern driven by the para-substituted dimethylamino group. This guide provides a validated workflow including sample preparation, optimized chromatographic conditions, and a mechanistic interpretation of mass spectral data to ensure distinguishing capability in complex matrices.

Introduction

1-(4-(Dimethylamino)phenyl)propan-1-one is a significant tertiary amine ketone used as a photoinitiator and a key intermediate in the synthesis of pharmaceuticals and functional organic materials.[1] In forensic and drug development contexts, it serves as a precursor or degradation product for various substituted cathinones.

Accurate identification is critical due to the existence of isobaric isomers, such as 3-(dimethylamino)-1-phenylpropan-1-one (a Mannich base).[1] While both share the formula


 (MW 177.24), their mass spectral fingerprints differ radically. This protocol leverages these differences, utilizing Electron Ionization (EI) to generate a self-validating spectral signature.[1]

Experimental Protocol

Reagents and Standards
  • Reference Standard: 1-(4-(Dimethylamino)phenyl)propan-1-one (>98% purity).[1]

  • Solvents: Methanol (LC-MS Grade) or Ethyl Acetate (for liquid-liquid extraction).[1]

  • Internal Standard: Tridecane or Diphenylamine-d10 (optional, for quantitation).

Sample Preparation
  • Direct Chemical Analysis: Dissolve 1 mg of sample in 10 mL Methanol (100 ppm). Dilute further to 10 ppm for full-scan analysis.

  • Biological/Complex Matrix:

    • Alkalinize sample (pH > 10) with 0.1M NaOH to ensure the amine is in free-base form.

    • Extract with Ethyl Acetate (1:1 v/v).

    • Vortex for 2 mins, centrifuge at 3000 rpm.

    • Transfer organic layer, evaporate to dryness under

      
      , and reconstitute in 100 
      
      
      
      Ethyl Acetate.
GC-MS Instrumentation & Conditions

The method is optimized for an Agilent 7890/5977 system but is transferable to other single-quadrupole instruments.[1]

ParameterSettingRationale
Column DB-5MS UI (30m x 0.25mm x 0.25µm)Low-bleed, non-polar phase ideal for aromatic amines.[1]
Inlet Temp 280°CEnsures rapid volatilization of the ketone without degradation.[1]
Injection 1.0 µL, Split 10:1Prevents column overload; use Splitless for trace (<1 ppm).[1]
Carrier Gas Helium @ 1.0 mL/min (Constant Flow)Maintains separation efficiency across the temperature ramp.[1]
Oven Program 60°C (1 min hold)

20°C/min

300°C (5 min hold)
Rapid screening ramp; target elutes approx. 10-12 min.
Transfer Line 280°CPrevents condensation of high-boiling analytes.[1]
Ion Source EI, 230°C, 70 eVStandard ionization for library matching (NIST/Wiley).[1]
Mass Range m/z 40 – 350Covers molecular ion and all diagnostic fragments.[1]

Results & Discussion

Chromatographic Separation

On a standard 5% phenyl-methylpolysiloxane column (DB-5MS), the analyte elutes as a sharp, symmetrical peak.[1] Tailing, often seen with amines, is minimized by the "Ultra Inert" (UI) column deactivation and the high inlet temperature.

Mass Spectral Interpretation (The Self-Validating System)

The identification relies on a specific fragmentation pathway governed by the stability of the aromatic system and the electron-donating nature of the dimethylamino group.

  • Molecular Ion (

    
    ): m/z 177 . Distinct and stable due to the aromatic ring.
    
  • Base Peak (

    
    ): m/z 148 .[1]
    
    • Mechanism:[2][3]

      
      -cleavage adjacent to the carbonyl group leads to the loss of the ethyl radical (
      
      
      
      , mass 29).
    • Structure: The resulting ion is the 4-(dimethylamino)benzoyl cation . This ion is exceptionally stable due to resonance stabilization from the para-dimethylamino group pushing electron density to the carbonyl carbon.

  • Secondary Fragment (

    
    ): m/z 120 .
    
    • Mechanism:[2][3] Loss of Carbon Monoxide (CO) from the m/z 148 acylium ion.

    • Structure: The 4-(dimethylamino)phenyl cation .

Differentiation from Isomers: The Mannich base isomer (3-(dimethylamino)-1-phenylpropan-1-one) fragments via


-cleavage next to the nitrogen, yielding a dominant base peak at m/z 58  (

).[1] The absence of m/z 58 and the dominance of m/z 148 confirms the target structure is the para-substituted propiophenone.
Diagnostic Ion Table
m/zAbundanceIdentityMechanism
177 30-50%Molecular Ion (

)
Parent molecule (Radical Cation)
148 100% Base PeakLoss of Ethyl (

) via

-cleavage
120 15-25%Phenyl-Amine CationLoss of CO from m/z 148
134 <10%RearrangementMethyl loss or ring fragmentation
77 <5%Phenyl CationLow abundance (stabilized by amine substituent)

Visualizations

Figure 1: Analytical Workflow

A streamlined path from sample to validated data.

G Sample Sample (Solid/Liquid) Prep Prep: Dilution (MeOH) or L/L Extraction Sample->Prep 1 mg/mL GC GC Separation DB-5MS UI Column Prep->GC 1 µL Inj Ion EI Source (70eV) Fragmentation GC->Ion Elution MS Mass Analyzer Scan m/z 40-350 Ion->MS Ions Data Data Analysis Target: m/z 148, 177 MS->Data Spectrum

Caption: Step-by-step GC-MS workflow for the isolation and detection of substituted propiophenones.

Figure 2: Mechanistic Fragmentation Pathway

Visualizing the formation of the diagnostic Base Peak (m/z 148).

Fragmentation M_Ion Molecular Ion (M+) m/z 177 [Stable Radical Cation] Step1 Alpha Cleavage (Loss of Ethyl Radical) M_Ion->Step1 Base_Peak Base Peak m/z 148 [Acylium Ion] Step1->Base_Peak - C2H5 (29 Da) Step2 Inductive Cleavage (Loss of CO) Base_Peak->Step2 Frag_120 Fragment Ion m/z 120 [Dimethylaminophenyl Cation] Step2->Frag_120 - CO (28 Da)

Caption: Primary fragmentation pathway showing the loss of the alkyl chain to form the stable acylium ion.

References

  • National Institute of Standards and Technology (NIST). Mass Spectrum of 4'-Methylpropiophenone (Analogous Fragmentation Pattern). NIST Chemistry WebBook. Available at: [Link]

  • PubChem. Compound Summary: 4'-Dimethylaminopropiophenone Derivatives.[1] National Library of Medicine. Available at: [Link]

  • Shimadzu Application News. Analysis of Synthetic Cathinones and Precursors by GC-MS/MS. (Demonstrates standard conditions for propiophenone derivatives). Available at: [Link]

Sources

Application

derivatization of 1-(4-(Dimethylamino)phenyl)propan-1-one for enhanced detection

Application Note: Enhanced Detection of 1-(4-(Dimethylamino)phenyl)propan-1-one via Cationic Derivatization Executive Summary The accurate quantification of 1-(4-(Dimethylamino)phenyl)propan-1-one (often referred to as 4...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Enhanced Detection of 1-(4-(Dimethylamino)phenyl)propan-1-one via Cationic Derivatization

Executive Summary

The accurate quantification of 1-(4-(Dimethylamino)phenyl)propan-1-one (often referred to as 4-Dimethylaminopropiophenone or 4-DMAPP) is critical in pharmaceutical impurity profiling, forensic toxicology (as a precursor/metabolite of designer cathinones), and photoinitiator migration studies. While the compound possesses a tertiary amine, its ionization efficiency in Electrospray Ionization (ESI) can be compromised by matrix suppression and competing ionization pathways in complex biological fluids.

This guide details a protocol for Chemical Derivatization using Girard’s Reagent T (GT) . By converting the ketone moiety into a permanently charged hydrazone, we introduce a quaternary ammonium tag. This modification significantly enhances ESI-MS sensitivity (typically 10–50 fold), stabilizes the analyte against in-source fragmentation, and provides a distinct fragmentation pattern for high-specificity Multiple Reaction Monitoring (MRM).

Chemical Basis & Mechanism[1]

The core limitation of 4-DMAPP detection is its reliance on pH-dependent protonation. Derivatization with Girard’s Reagent T (carboxymethyl trimethylammonium chloride hydrazide) targets the ketone carbonyl group to form a stable hydrazone.

Key Advantages:

  • Permanent Positive Charge: The quaternary ammonium group ensures high ionization efficiency regardless of mobile phase pH.

  • Hydrophilicity Shift: The tag reduces logP, eluting the derivative away from hydrophobic matrix interferences (phospholipids) in Reverse Phase LC.

  • Structure-Diagnostic Fragmentation: The derivative yields a characteristic neutral loss of trimethylamine (59 Da) in MS/MS, serving as a specific "fingerprint" for confirmation.

Reaction Scheme

ReactionScheme Analyte 1-(4-(Dimethylamino)phenyl)propan-1-one (Ketone Target) Intermediate Tetrahedral Intermediate Analyte->Intermediate Nucleophilic Attack (MeOH/H+, 60°C) GT Girard's Reagent T (Hydrazide + Quaternary Amine) GT->Intermediate Product Hydrazone Derivative (Permanently Charged) Intermediate->Product - H2O (Dehydration)

Figure 1: Reaction pathway for the derivatization of 4-DMAPP with Girard's Reagent T.

Experimental Protocol

Reagents & Materials
  • Analyte: 1-(4-(Dimethylamino)phenyl)propan-1-one (High purity standard).

  • Derivatizing Agent: Girard’s Reagent T (GT) chloride (Sigma-Aldrich).

  • Catalyst: Glacial Acetic Acid (LC-MS grade).

  • Solvent: Methanol (MeOH), LC-MS grade.

  • Quenching Buffer: Ammonium Acetate (10 mM in water).

Step-by-Step Derivatization Workflow

This protocol is optimized for a 100 µL sample volume (e.g., plasma extract or solvent standard).

  • Preparation of GT Solution:

    • Dissolve Girard’s Reagent T in MeOH to a concentration of 10 mg/mL .

    • Note: Prepare fresh daily to avoid hydrazide oxidation.

  • Reaction Setup:

    • In a 1.5 mL HPLC vial or Eppendorf tube, combine:

      • 100 µL Sample Extract (containing analyte)

      • 20 µL Glacial Acetic Acid (Catalyst)

      • 50 µL GT Solution (Excess reagent)

    • Vortex mix for 10 seconds.

  • Incubation:

    • Seal the vial tightly.

    • Incubate at 60°C for 45 minutes in a heating block.

    • Rationale: Aromatic ketones are sterically hindered compared to aldehydes; heat is required to drive the reaction to completion.

  • Quenching & Dilution:

    • Cool to room temperature.[1]

    • Add 830 µL of 10 mM Ammonium Acetate / Acetonitrile (90:10 v/v).

    • Purpose: Dilutes the acid and reagent excess to prevent column overload and stabilizes pH for injection.

  • Analysis:

    • Inject 5–10 µL directly into the LC-MS/MS system.

Workflow Diagram

ProtocolWorkflow Start Sample Extract (100 µL) AddReagents Add Reagents: + 50 µL GT (10 mg/mL) + 20 µL Acetic Acid Start->AddReagents Incubate Incubation 60°C, 45 mins AddReagents->Incubate Quench Quench/Dilute + 830 µL NH4OAc Buffer Incubate->Quench Inject LC-MS/MS Analysis (Positive Mode) Quench->Inject

Figure 2: Operational workflow for the derivatization process.

LC-MS/MS Method Parameters

The derivatized product (Hydrazone-GT) contains a permanent positive charge. The mass shift is calculated as follows:

  • Analyte MW: 177.24 Da

  • Girard T Fragment Added: +113.1 Da (Formula:

    
     minus 
    
    
    
    loss + Charge tag)
  • Target m/z:

    
     (approx)
    

Note: Unlike protonated species


, the Girard derivative is a pre-charged cation 

.
Table 1: Mass Spectrometry Settings (Source Optimization)
ParameterSettingRationale
Ionization Mode ESI Positive (+)Exploits the quaternary ammonium tag.[2]
Capillary Voltage 3.0 - 3.5 kVStandard range; high voltage not required due to pre-charge.
Source Temp 350°CEnsures efficient desolvation of the polar tag.
Cone Voltage 30 VModerate energy to prevent in-source fragmentation of the hydrazone bond.
Table 2: Recommended MRM Transitions
Precursor Ion (m/z)Product Ion (m/z)Collision Energy (eV)TypeMechanism
290.2 231.2 20 - 25Quantifier Neutral loss of Trimethylamine (-59 Da).
290.2 148.1 35 - 40Qualifier Cleavage of the hydrazone linker (loss of GT moiety).
290.2 105.0 45Qualifier Formation of benzoyl cation (characteristic of propiophenones).

Validation & Performance Metrics

To ensure scientific integrity, the method must be validated against the underivatized analyte.

  • Sensitivity Enhancement: Expect a 20-50x increase in peak area compared to the underivatized

    
     signal in acidic mobile phases.
    
  • Matrix Effect Mitigation: The elution time will shift significantly earlier (lower retention on C18) due to the polar cationic tag. Ensure the derivative does not co-elute with the solvent front (void volume).

    • Recommendation: Use a low starting organic gradient (e.g., 5% B) to retain the polar derivative.

  • Stability: The hydrazone derivative is stable for >24 hours at 4°C in the autosampler.

Troubleshooting Guide

IssueProbable CauseCorrective Action
Low Yield Incomplete reaction due to steric hindrance.Increase incubation time to 60 mins or temp to 70°C. Ensure acetic acid is fresh (catalysis is pH critical).
Peak Broadening Column overload or secondary interactions.Reduce injection volume or add 10mM Ammonium Formate to the mobile phase to shield silanols.
High Background Excess unreacted Girard T reagent.The reagent elutes in the void volume. Ensure the gradient starts at low organic (3-5%) to separate reagent from analyte.

References

  • Hong, H., & Wang, Y. (2007). Derivatization with Girard Reagent T Combined with LC-MS/MS for the Sensitive Detection of 5-Formyl-2′-deoxyuridine in Cellular DNA.[2] Analytical Chemistry, 79(1), 322–326. [Link]

  • Luo, Y., et al. (2018). Dansylhydrazine Isotope Labeling LC-MS for Comprehensive Carboxylic Acid Submetabolome Profiling. Analytical Chemistry, 90(21), 12625–12633. [Link]

  • Van Berkel, G. J., & Asano, K. G. (1994). Chemical Derivatization for Electrospray Ionization Mass Spectrometry. 2. Aromatic and Highly Conjugated Molecules.[3] Analytical Chemistry, 66(13), 2096–2102. [Link]

Sources

Method

Application Note: Biological Screening &amp; Profiling of 1-(4-(Dimethylamino)phenyl)propan-1-one

[1] Executive Summary This application note outlines a rigorous experimental framework for the biological characterization of 1-(4-(Dimethylamino)phenyl)propan-1-one . While often utilized as a photoinitiator intermediat...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary

This application note outlines a rigorous experimental framework for the biological characterization of 1-(4-(Dimethylamino)phenyl)propan-1-one . While often utilized as a photoinitiator intermediate or organic synthesis building block, this molecule possesses structural motifs (aromatic ketone, tertiary amine) relevant to medicinal chemistry, specifically in multidrug resistance (MDR) reversal and cytotoxicity profiling.

This protocol is designed for hit-to-lead validation , focusing on three critical axes: Cytotoxicity (Potency) , Metabolic Stability (Liability) , and Oxidative Stress (Mechanism) .

Chemical Handling & Compound Management

Critical Advisory: This compound acts as a Type II photoinitiator derivative. Strict light protection is mandatory to prevent UV-induced radical formation which will invalidate biological data.[1]

Physicochemical Properties
PropertyValueNotes
Molecular Weight 177.24 g/mol (Free Base)213.70 g/mol (HCl Salt)
LogP ~2.5 (Predicted)Moderate lipophilicity; cell-permeable.[1][2]
Solubility DMSO (>50 mM), EthanolAvoid aqueous stock solutions; precipitation risk.[1]
Stability Light SensitiveStore in amber glass; handle under yellow light if possible.[1]
Stock Solution Preparation Protocol
  • Weighing: Weigh 10 mg of the compound into a pre-tared amber glass vial.

  • Solubilization: Add anhydrous DMSO (Dimethyl Sulfoxide) to achieve a 50 mM master stock.

    • Calculation: Volume (mL) = Mass (mg) / [MW (mg/mmol) × Concentration (M)][1]

  • Sonicate: Sonicate at room temperature for 5 minutes to ensure complete dissolution.

  • Storage: Aliquot into single-use volumes (e.g., 50 µL) to avoid freeze-thaw cycles. Store at -20°C.

Experimental Workflow: Screening Cascade

The following decision tree illustrates the logical flow of the screening process, ensuring resources are not wasted on compounds with poor physicochemical profiles.

ScreeningCascade cluster_Bio Biological Screening Start Compound: 1-(4-(Dimethylamino)phenyl)propan-1-one QC QC: LC-MS Purity Check (>95%) Start->QC Solubility Solubility Test (PBS pH 7.4) QC->Solubility Pass Cytotox Tier 1: Cytotoxicity (MTT/ATP) (HeLa, HepG2) Solubility->Cytotox No Precipitate ROS Tier 2: Oxidative Stress (DCFDA) Mechanism of Action Cytotox->ROS IC50 < 10 µM Decision Lead Candidate Profile Cytotox->Decision IC50 > 50 µM (Inactive) Metab Tier 3: Microsomal Stability (t1/2, CLint) ROS->Metab ROS Negative (Safety) Metab->Decision

Figure 1: Hit-to-Lead Screening Cascade.[1] Tier 1 establishes potency, while Tiers 2 and 3 assess mechanism and drug-like properties.[1]

Protocol 1: In Vitro Cytotoxicity Profiling (MTT Assay)

Objective: Determine the IC50 value against cancer cell lines (e.g., HeLa) and normal fibroblasts (e.g., NIH/3T3) to calculate the Selectivity Index (SI).

Reagents[1][3]
  • Cell Lines: HeLa (ATCC CCL-2), HepG2 (ATCC HB-8065).[1]

  • Assay Reagent: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) OR CellTiter-Glo (Promega) for ATP quantification.[1]

  • Positive Control: Doxorubicin (10 µM top concentration).

  • Vehicle Control: 0.5% DMSO in media.

Step-by-Step Methodology
  • Seeding: Seed cells in 96-well clear-bottom plates at 3,000–5,000 cells/well in 100 µL complete media.

  • Incubation: Allow attachment for 24 hours at 37°C, 5% CO2.

  • Compound Dilution (Serial):

    • Prepare a 200x intermediate plate in DMSO (8-point dose response, 1:3 dilution).

    • Dilute 1:200 into pre-warmed media to generate 1x working solutions (Final DMSO = 0.5%).

    • Top Concentration: 100 µM. Lowest: 0.045 µM.

  • Treatment: Aspirate old media and add 100 µL of compound-containing media.

    • Replicates: Triplicate wells per concentration.

  • Exposure: Incubate for 48 or 72 hours .

  • Readout (MTT):

    • Add 20 µL MTT solution (5 mg/mL in PBS). Incubate 3–4 hours.

    • Aspirate media carefully. Solubilize formazan crystals with 100 µL DMSO.

    • Measure Absorbance at 570 nm (Reference: 650 nm).

  • Analysis: Fit data to a 4-parameter logistic (4PL) non-linear regression model to extract IC50.

Self-Validation Check: The Z-factor of the assay plate must be > 0.[1]5. If Vehicle Control OD < 0.2, repeat with higher seeding density.

Protocol 2: Metabolic Stability (Microsomal Assay)

Objective: The dimethylamino group is a metabolic "hotspot" susceptible to N-demethylation. This assay quantifies the intrinsic clearance (


).
Mechanistic Rationale

The compound contains two primary metabolic liabilities:

  • N-demethylation: Mediated by CYP450 isoforms.

  • Ketone Reduction: Mediated by Carbonyl Reductases (CBRs).

Metabolism Parent Parent Compound (Ketone + N-Me2) Met1 Metabolite M1 (N-desmethyl) Parent->Met1 CYP450 (Oxidation) Met2 Metabolite M2 (Alcohol) Parent->Met2 CBR/AKR (Reduction) Met3 Metabolite M3 (N,N-didesmethyl) Met1->Met3 CYP450

Figure 2: Predicted Metabolic Pathways.[1] The N-demethylation route is the primary liability for clearance.[1]

Methodology
  • Reaction Mix: Prepare liver microsomes (human/mouse, 0.5 mg/mL protein) in Phosphate Buffer (100 mM, pH 7.4).

  • Pre-incubation: Add test compound (1 µM final) and pre-incubate at 37°C for 5 min.

    • Note: Low concentration (1 µM) is crucial to ensure first-order kinetics.[1]

  • Initiation: Add NADPH regenerating system (or 1 mM NADPH).

  • Sampling: Remove aliquots (50 µL) at T = 0, 5, 15, 30, and 60 minutes.

  • Quenching: Immediately dispense into 150 µL ice-cold Acetonitrile (containing Internal Standard, e.g., Tolbutamide).

  • Analysis: Centrifuge (4000g, 20 min) and analyze supernatant via LC-MS/MS .

    • Monitor parent ion [M+H]+ = 178.12.[2]

  • Calculation: Plot ln(% Remaining) vs. Time. Slope =

    
    .[1]
    
    

Protocol 3: Oxidative Stress Assessment (DCFDA)[1]

Objective: Determine if cytotoxicity is driven by non-specific Reactive Oxygen Species (ROS) generation, a common artifact of aromatic ketones/amines (Redox cycling).

Methodology
  • Probe Loading: Wash HeLa cells with PBS and incubate with 20 µM DCFDA (2',7'-dichlorofluorescin diacetate) for 30 min in phenol-red free media.

  • Wash: Remove extracellular DCFDA and replace with fresh media.

  • Treatment: Add test compound at IC50 concentration. Include TBHP (50 µM) as a positive control.

  • Kinetics: Measure fluorescence (Ex/Em: 485/535 nm) every 15 minutes for 2 hours.

  • Interpretation: A rapid increase in fluorescence (>2-fold over vehicle) indicates ROS-mediated toxicity, suggesting the compound may be a "pan-assay interference compound" (PAINS) or a redox toxin rather than a specific targeted agent.

Data Reporting & Analysis

Summarize findings in the following standard format for drug discovery records:

AssayParameterResult (Example)Interpretation
Cytotoxicity (HeLa) IC5012.5 µMModerate potency.[1]
Selectivity Index IC50(Fibroblast)/IC50(Tumor)> 5.0Acceptable therapeutic window.[1]
Metabolic Stability T1/2 (Human Microsomes)22 minHigh clearance (Liability).[1]
ROS Induction Fold Change vs DMSO1.1xMechanism is likely non-oxidative.[1]

References

  • National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 92844, 3-(Dimethylamino)-1-phenyl-1-propanone hydrochloride.[1] Retrieved January 28, 2026 from [Link].

  • Gul, H. I., et al. (2009). Biological activity of 1-aryl-3-phenethylamino-1-propanone hydrochlorides and 3-aroyl-4-aryl-1-phenethyl-4-piperidinols on PC-3 cells and DNA topoisomerase I enzyme.[1] Biological & Pharmaceutical Bulletin. [Link] (Contextualizing Mannich base cytotoxicity).

  • Luzina, O. A., et al. (2023). Soloxolone N-3-(Dimethylamino)propylamide Restores Drug Sensitivity of Tumor Cells with Multidrug-Resistant Phenotype.[1] MDPI Molecules. [Link] (Demonstrating biological utility of the dimethylamino-propyl pharmacophore).[1]

Sources

Application

use of 1-(4-(Dimethylamino)phenyl)propan-1-one in the synthesis of novel heterocyclic compounds

Application Note & Protocol Guide Introduction: The Propiophenone Advantage[1] The compound 1-(4-(Dimethylamino)phenyl)propan-1-one (CAS: 19064-69-8), often referred to as 4'-dimethylaminopropiophenone, represents a high...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note & Protocol Guide

Introduction: The Propiophenone Advantage[1]

The compound 1-(4-(Dimethylamino)phenyl)propan-1-one (CAS: 19064-69-8), often referred to as 4'-dimethylaminopropiophenone, represents a highly versatile scaffold for the synthesis of pharmacologically active heterocycles.[1][2] Unlike its simpler acetophenone analog, the propiophenone structure contains an ethyl side chain.[1] This structural feature introduces an ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">


-methyl group  into the final heterocyclic products, a modification known to significantly influence biological activity by altering metabolic stability and receptor binding affinity (the "Magic Methyl" effect).[2]

This guide details the divergent synthesis of three critical heterocyclic classes—Pyrazoles , Pyrimidines , and Thiazoles —starting from this single precursor.[1]

Strategic Reaction Landscape

The following diagram illustrates the divergent synthetic pathways available from the parent propiophenone.

ReactionLandscape Start 1-(4-(Dimethylamino)phenyl) propan-1-one Bromination α-Bromination (Br2/AcOH) Start->Bromination Condensation Claisen-Schmidt Condensation Start->Condensation + Ar-CHO BromoKetone α-Bromo Intermediate Bromination->BromoKetone Thiazole Aminothiazoles (Hantzsch Synthesis) BromoKetone->Thiazole + Thiourea Chalcone α-Methyl Chalcone Condensation->Chalcone Pyrazole Pyrazoles (Hydrazine) Chalcone->Pyrazole Pyrimidine Pyrimidines (Guanidine) Chalcone->Pyrimidine

Figure 1: Divergent synthesis map showing the transformation of 1-(4-(Dimethylamino)phenyl)propan-1-one into key heterocyclic scaffolds.[2]

Pathway A: Synthesis of -Methyl Chalcones

The Gateway Intermediate

The reaction of 1-(4-(Dimethylamino)phenyl)propan-1-one with aromatic aldehydes via Claisen-Schmidt condensation yields ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">


-methyl chalcones .[2] It is critical to note that unlike acetophenone condensations, the presence of the ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

-methyl group increases steric hindrance, often requiring optimized basic conditions to ensure high conversion.
Protocol 1: Claisen-Schmidt Condensation

Objective: Synthesis of (E)-1-(4-(dimethylamino)phenyl)-2-methyl-3-phenylprop-2-en-1-one.[2]

Reagents:

  • 1-(4-(Dimethylamino)phenyl)propan-1-one (1.0 eq)[1][2]

  • Benzaldehyde (substituted or unsubstituted) (1.1 eq)[1][2]

  • Sodium Hydroxide (40% aq.[1][2] solution) or KOH pellets

  • Ethanol (Absolute)[1][2]

Step-by-Step Methodology:

  • Dissolution: In a 250 mL round-bottom flask, dissolve 10 mmol of 1-(4-(Dimethylamino)phenyl)propan-1-one and 11 mmol of the appropriate benzaldehyde in 30 mL of absolute ethanol.

  • Catalysis: Cool the solution to 0–5°C in an ice bath. Add 5 mL of 40% NaOH solution dropwise with vigorous stirring.

    • Expert Insight: The dropwise addition prevents localized polymerization of the aldehyde (Cannizzaro side reaction).[1][2]

  • Reaction: Allow the mixture to warm to room temperature and stir for 12–24 hours.

    • Self-Validation: Monitor by TLC (Hexane:EtOAc 7:3).[1][2] The disappearance of the starting ketone spot (lower Rf) and appearance of a fluorescent yellow product spot indicates progress.[1]

  • Work-up: Pour the reaction mixture into 200 mL of ice-cold water with vigorous stirring. The chalcone typically precipitates as a yellow solid.[1]

  • Purification: Filter the solid, wash with cold water (3 x 50 mL) to remove excess base, and recrystallize from ethanol.

Data Summary: Substituent Effects on Yield

Aldehyde Substituent (R)Reaction Time (h)Yield (%)Melting Point (°C)
H (Benzaldehyde)127885-87
4-Cl1085112-114
4-OMe186598-100
4-NO2692130-132

Pathway B: Synthesis of Pyrazoles

From Chalcone to Heterocycle

The ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">


-methyl chalcones synthesized in Pathway A serve as excellent Michael acceptors for hydrazines. This cyclization yields 3,4,5-trisubstituted pyrazoles, where the 4-position is occupied by the methyl group originating from the propiophenone.[1]
Protocol 2: Cyclization with Hydrazine

Objective: Synthesis of 3-(4-(dimethylamino)phenyl)-4-methyl-5-phenyl-1H-pyrazole.[2]

Reagents:

  • ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

    
    -Methyl Chalcone (from Protocol 1) (1.0 eq)[2]
    
  • Hydrazine Hydrate (99%) (5.0 eq)[1][2]

  • Glacial Acetic Acid (Solvent/Catalyst)[1][2][3]

Step-by-Step Methodology:

  • Setup: Dissolve 5 mmol of the chalcone in 20 mL of glacial acetic acid.

    • Expert Insight: Acetic acid acts as both solvent and acid catalyst to activate the carbonyl for imine formation.[1]

  • Addition: Add 25 mmol of hydrazine hydrate slowly. A slight exotherm may occur.[1]

  • Reflux: Heat the mixture to reflux (118°C) for 6–8 hours.

    • Self-Validation: The bright yellow color of the chalcone will fade as the conjugation is broken during cyclization.[1]

  • Isolation: Cool the mixture and pour into crushed ice. Neutralize with ammonia solution if necessary to precipitate the product.[1]

  • Purification: Filter the solid and recrystallize from ethanol/water.

Pathway C: Synthesis of Aminothiazoles

Direct Functionalization via Hantzsch Synthesis

This pathway utilizes the Hantzsch Thiazole Synthesis.[1][4][5] The key step is the ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">


-bromination of the propiophenone. Due to the electron-donating nature of the dimethylamino group, the aromatic ring is activated; however, bromination conditions must be controlled to favor the ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

-carbon over ring bromination.
Protocol 3: -Bromination & Cyclization

Objective: Synthesis of 4-(4-(dimethylamino)phenyl)-5-methylthiazol-2-amine.[2]

Phase 1:


-Bromination 
  • Dissolution: Dissolve 10 mmol of 1-(4-(Dimethylamino)phenyl)propan-1-one in 20 mL of Glacial Acetic Acid.

  • Bromination: Add 10 mmol of Bromine (

    
    ) dissolved in 5 mL acetic acid dropwise at 0°C.
    
    • Critical Control: Keep temperature below 10°C to prevent bromination of the electron-rich aromatic ring.[1]

  • Isolation: Stir for 1 hour. Pour into ice water. The ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

    
    -bromo intermediate is often unstable; use immediately or dry under vacuum without heat.
    

Phase 2: Hantzsch Cyclization

  • Reaction: Suspend the crude

    
    -bromo ketone (10 mmol) and Thiourea (12 mmol) in 30 mL of Ethanol.
    
  • Reflux: Heat to reflux for 3–5 hours. The solid will dissolve, followed by the precipitation of the thiazole hydrobromide salt.[1]

  • Work-up: Cool and filter the salt. Suspend in water and basify with ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

    
     to release the free base.[2] Recrystallize from ethanol.
    
Reaction Mechanism Visualization[6]

HantzschMechanism Step1 Step 1: Nucleophilic Attack (Thiourea Sulfur attacks α-Carbon) Step2 Step 2: Cyclization (Imine Nitrogen attacks Carbonyl) Step1->Step2 -HBr Step3 Step 3: Dehydration (Aromatization to Thiazole) Step2->Step3 -H2O

Figure 2: Simplified mechanism of the Hantzsch Thiazole synthesis.[1][2]

References

  • Claisen-Schmidt Condensation & Chalcone Synthesis

    • Review of synthetic strategies: - ACS Omega, 2022.[1][2]

    • Specific methodology:.

  • Hantzsch Thiazole Synthesis

    • Protocol & Mechanism: - ResearchGate, 2015.[1][2]

    • Reaction of alpha-bromo ketones:.[1][2]

  • Bromination of Propiophenones

    • Crystal structure & synthesis of alpha-bromo intermediates: - Acta Crystallographica, 2012.[1][2]

  • Pyrazole Synthesis

    • From Chalcones:.

Sources

Method

Application Note: Photophysical Characterization of 1-(4-(Dimethylamino)phenyl)propan-1-one Derivatives

This guide details the photophysical characterization and application protocols for 1-(4-(Dimethylamino)phenyl)propan-1-one and its derivatives.[1] These molecules represent a classic Donor- -Acceptor (D- -A) architectur...

Author: BenchChem Technical Support Team. Date: February 2026

This guide details the photophysical characterization and application protocols for 1-(4-(Dimethylamino)phenyl)propan-1-one and its derivatives.[1] These molecules represent a classic Donor-


-Acceptor (D-

-A) architecture, exhibiting sensitivity to environmental polarity and viscosity due to Twisted Intramolecular Charge Transfer (TICT) states.[1]

Introduction & Core Mechanism

The 1-(4-(Dimethylamino)phenyl)propan-1-one scaffold features a strong electron-donating dimethylamino group conjugated to an electron-withdrawing carbonyl group via a phenyl ring.[1] Upon photoexcitation, this D-


-A system undergoes rapid intramolecular charge transfer (ICT).[1]
The TICT Mechanism

The photophysics are governed by the competition between the Locally Excited (LE) state and the Twisted Intramolecular Charge Transfer (TICT) state.

  • Excitation (

    
    ):  Initial excitation populates a planar LE state.[1]
    
  • Relaxation (

    
    ):  In polar solvents, the dimethylamino group rotates (twists) perpendicular to the benzene ring, decoupling the orbitals and maximizing charge separation.
    
  • Emission/Quenching: The TICT state is highly polar.[1] In polar solvents, it is stabilized (red-shifted emission) but often undergoes rapid non-radiative decay, leading to fluorescence quenching.[2]

DOT Diagram: Photophysical Relaxation Pathways

The following diagram illustrates the energetic pathways and solvent influence on the excited state dynamics.

Jablonski_TICT Ground Ground State (S0) Planar LE Locally Excited State (S1-LE) Planar | Moderate Polarity Ground->LE Absorption (UV: ~300-360nm) Excitation Photoexcitation (hv) TICT TICT State (S1-CT) Twisted (90°) | Highly Polar LE->TICT Intramolecular Rotation (Solvent Dependent) Emission_LE LE Emission (Blue/Violet) LE->Emission_LE Fluorescence NonRad Non-Radiative Decay (Heat/Solvent Relaxation) LE->NonRad ISC / IC Emission_TICT TICT Emission (Red-Shifted) TICT->Emission_TICT Solvatochromic Fluorescence TICT->NonRad Quenching in Polar/Protic Solvents

Caption: Jablonski diagram illustrating the competition between Locally Excited (LE) and TICT states. Solvent polarity drives the equilibrium toward the relaxed TICT state.

Applications

A. Solvatochromic Sensing

Due to the large dipole moment change (


) upon excitation, these derivatives act as sensitive probes for solvent polarity  and microviscosity .[1]
  • Non-polar (Hexane): High Quantum Yield (

    
    ), Blue emission (LE state dominance).[1]
    
  • Polar Aprotic (Acetonitrile): Red-shifted emission, moderate

    
     (TICT state formation).[1]
    
  • Polar Protic (Water/Methanol): Strong fluorescence quenching due to H-bonding induced non-radiative decay.[1]

B. Photoinitiation Synergist

In UV-curing formulations, 4-dimethylaminopropiophenone derivatives function as Type II co-initiators (Synergists) .[1]

  • Mechanism: When used with a Type II photoinitiator (e.g., Benzophenone), the excited initiator abstracts a hydrogen atom from the alkyl chain (specifically the position

    
     to the carbonyl or the N-methyl groups) of the aminopropiophenone.
    
  • Result: This generates a radical species capable of initiating polymerization, mitigating oxygen inhibition.[1]

Experimental Protocols

Protocol 1: Spectroscopic Characterization (Solvatochromism)

Objective: Quantify the solvatochromic shift and identify the onset of TICT quenching.

Materials:

  • Analyte: 1-(4-(Dimethylamino)phenyl)propan-1-one derivative (>98% purity).[1]

  • Solvent Set: Cyclohexane (Non-polar), Toluene, Tetrahydrofuran (THF), Acetonitrile (ACN), Methanol (MeOH).

  • Equipment: UV-Vis Spectrophotometer, Spectrofluorometer, Quartz cuvettes (1 cm path length).

Workflow:

  • Stock Solution: Prepare a 1.0 mM stock solution in THF.

  • Working Solutions: Dilute stock into the Solvent Set to a final concentration of 10

    
    M. Ensure Absorbance at 
    
    
    
    is < 0.1 to avoid inner-filter effects.
  • Absorption Scan: Scan 250–500 nm. Note the Charge Transfer (CT) band position (typically 300–360 nm).[1]

  • Emission Scan: Exciting at the CT band maximum (

    
    ). Record emission from 
    
    
    
    nm to 700 nm.[1]
  • Data Analysis: Plot Normalized Emission Intensity vs. Wavelength. Calculate the Stokes Shift (

    
    ) for each solvent.[1]
    

Expected Trends Table:

SolventPolarity Index (

)

(nm)

(nm)
Quantum Yield TrendState Dominance
Cyclohexane 30.9~310-330380-400HighLE
THF 37.4~320-340420-450ModerateMixed LE/TICT
Acetonitrile 45.6~330-350460-500Moderate/LowTICT
Methanol 55.4~330-350>500 (Weak)Very Low (Quenched)TICT + H-Bonding
Protocol 2: Relative Quantum Yield Determination

Objective: Determine the fluorescence efficiency (


) relative to a standard.

Standard Selection:

  • Coumarin 153 (in Ethanol,

    
    ) – Recommended for blue-green emission.[1]
    
  • Quinine Sulfate (in 0.1 M H2SO4,

    
    ) – Recommended for UV-blue emission.[1]
    

Step-by-Step Procedure:

  • Preparation: Prepare solutions of the Sample and Standard in the same solvent (if possible) or correct for refractive index.

  • Absorbance Matching: Adjust concentrations so both Sample and Standard have an Optical Density (OD) of 0.05 ± 0.01 at the excitation wavelength.

  • Acquisition: Record the integrated fluorescence intensity (

    
    ) for both.
    
  • Calculation: Use the comparative equation:

    
    
    Where 
    
    
    
    is the refractive index of the solvent.
DOT Diagram: Experimental Workflow

This diagram outlines the logical flow for characterizing a new derivative.

Workflow Start Start: New Derivative Solubility Solubility Check (DMSO/THF Stock) Start->Solubility UVVis UV-Vis Absorption (Determine Lambda Max) Solubility->UVVis Fluorescence Fluorescence Scan (Solvent Screen) UVVis->Fluorescence Decision Is Emission > 10% of Standard? Fluorescence->Decision QY Measure Quantum Yield (Protocol 2) Decision->QY Yes WeakEm Analyze Quenching (TICT/Aggregation) Decision->WeakEm No Lifetime Measure TCSPC Lifetime (Optional) QY->Lifetime

Caption: Decision tree for the photophysical characterization of dimethylaminopropiophenone derivatives.

References

  • Grabowski, Z. R., Rotkiewicz, K., & Rettig, W. (2003). Structural Changes Accompanying Intramolecular Electron Transfer: Focus on Twisted Intramolecular Charge-Transfer States and Structures. Chemical Reviews, 103(10), 3899–4032. Link

  • El-Daly, S. A., et al. (2020).[1] Spectral Characteristics and Molecular Structure of (E)-1-(4-Chlorophenyl)-3-(4-(Dimethylamino)Phenyl)Prop-2-en-1-One (DAP). Molecules, 25(3), 666. Link

  • Reichardt, C. (1994).[1] Solvatochromic Dyes as Solvent Polarity Indicators. Chemical Reviews, 94(8), 2319–2358. Link

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 77042, 3-(Dimethylamino)-1-phenyl-1-propanone.[1] Link

  • IUPAC. (2007).[1] Quantities, Units and Symbols in Physical Chemistry (The Green Book). Measurement of Quantum Yields. Link

Sources

Application

1-(4-(Dimethylamino)phenyl)propan-1-one as a precursor for pharmaceutical synthesis

Application Note: 1-(4-(Dimethylamino)phenyl)propan-1-one as a Strategic Pharmaceutical Intermediate [1] Abstract 1-(4-(Dimethylamino)phenyl)propan-1-one (CAS: 26672-58-2), also known as 4'-dimethylaminopropiophenone, re...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: 1-(4-(Dimethylamino)phenyl)propan-1-one as a Strategic Pharmaceutical Intermediate [1]

Abstract

1-(4-(Dimethylamino)phenyl)propan-1-one (CAS: 26672-58-2), also known as 4'-dimethylaminopropiophenone, represents a critical "donor-acceptor" scaffold in medicinal chemistry.[1] Characterized by an electron-rich aromatic ring coupled with an electrophilic carbonyl, this molecule serves as a divergent intermediate.[1] This application note details its utility in synthesizing tertiary carbinols (via Grignard addition) and heterocyclic pharmacophores (via


-bromination), pathways essential for developing CNS-active agents, selective estrogen receptor modulators (SERMs), and photo-responsive therapeutic agents.[1]

Part 1: Chemical Profile & Strategic Utility[1]

The molecule features a para-dimethylamino group, which acts as a strong


-donor, significantly influencing the reactivity of the carbonyl center. Unlike simple propiophenones, the resonance contribution from the nitrogen lone pair reduces the electrophilicity of the ketone, requiring optimized conditions for nucleophilic addition.

Key Physicochemical Data:

Property Specification
IUPAC Name 1-[4-(Dimethylamino)phenyl]propan-1-one

| Molecular Formula |


 |
| Molecular Weight  | 177.24  g/mol  |
| Appearance  | Pale yellow to off-white crystalline solid |
| Solubility  | Soluble in DCM, THF, Ethyl Acetate; Insoluble in Water |
| Key Reactivity  | Carbonyl addition (Grignard), 

-Halogenation, Aldol Condensation |[1][2]
Strategic Synthetic Pathways

The following flowchart illustrates the divergent synthesis capabilities starting from this precursor.

SyntheticPathways Start 1-(4-(Dimethylamino)phenyl) propan-1-one ReagentA Benzylmagnesium Chloride (Grignard Addition) Start->ReagentA ReagentB HBr / H2O2 or CuBr2 (Alpha-Bromination) Start->ReagentB InterA Tertiary Alkoxide Intermediate ReagentA->InterA Anhydrous THF, 0°C ProductA 1,1-Diarylpropanol Derivatives (Analgesic/Antihistamine Scaffold) InterA->ProductA Acid Hydrolysis InterB Alpha-Bromo Ketone (Protonated Species) ReagentB->InterB AcOH, Reflux ProductB Aminothiazoles / Imidazoles (Kinase Inhibitor Scaffold) InterB->ProductB Thiourea Cyclization

Figure 1: Divergent synthetic pathways utilizing 1-(4-(Dimethylamino)phenyl)propan-1-one. Pathway A targets the carbonyl for carbon-carbon bond formation.[1] Pathway B functionalizes the alpha-carbon for heterocyclic construction.[1]

Part 2: Experimental Protocols

Protocol A: Grignard Addition for Tertiary Alcohol Synthesis

Application: Synthesis of 1,1-diarylalkanol scaffolds, structural analogs to antihistamines and open-chain analgesics (e.g., related to the methadol class).

Expert Insight (Causality): The para-dimethylamino group is electron-donating, which deactivates the carbonyl carbon toward nucleophilic attack.[1] Standard Grignard conditions may result in sluggish reaction rates or incomplete conversion.[1] We utilize Benzylmagnesium chloride in slight excess with extended reflux times to drive the equilibrium. Importantly, the tertiary amine does not require protection, unlike primary or secondary amines which would quench the Grignard reagent.

Reagents:

  • Precursor: 1-(4-(Dimethylamino)phenyl)propan-1-one (10 mmol, 1.77 g)[1]

  • Reagent: Benzylmagnesium chloride (2.0 M in THF, 15 mmol, 7.5 mL)

  • Solvent: Anhydrous THF (20 mL)

  • Quench: Saturated

    
     solution[1]
    

Step-by-Step Methodology:

  • Apparatus Setup: Flame-dry a 100 mL two-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and nitrogen inlet. Maintain a positive pressure of nitrogen throughout.[1]

  • Solubilization: Dissolve the precursor (1.77 g) in anhydrous THF (10 mL). Cool the solution to 0°C using an ice bath.

  • Reagent Addition: Transfer the Benzylmagnesium chloride solution (7.5 mL) to a pressure-equalizing addition funnel. Add dropwise to the ketone solution over 20 minutes.

    • Checkpoint: Observe for exotherm.[1] The solution may turn cloudy or change color (often orange/brown) due to the formation of the magnesium alkoxide complex.

  • Reaction Phase: Once addition is complete, remove the ice bath and allow to warm to room temperature. Heat to mild reflux (66°C) for 4 hours to ensure completion.

    • Validation: Monitor by TLC (Hexane:EtOAc 4:1).[1] The starting ketone spot (

      
      ) should disappear.[1]
      
  • Quenching: Cool the mixture to 0°C. Slowly add saturated

    
     (15 mL) to hydrolyze the magnesium salt.
    
    • Safety: Evolution of heat and gas may occur.[1][3]

  • Workup: Extract with Diethyl Ether (

    
     mL). Wash combined organics with Brine, dry over anhydrous 
    
    
    
    , and concentrate under reduced pressure.
  • Purification: Recrystallize from Ethanol/Water or purify via flash column chromatography.

Protocol B: Regioselective -Bromination

Application: Synthesis of


-bromo ketones, which are immediate precursors to thiazoles (via Hantzsch synthesis) used in kinase inhibitors.[1]

Expert Insight (Causality): Direct bromination with elemental bromine (


) is risky because the electron-rich dimethylaniline ring is highly activated toward Electrophilic Aromatic Substitution (EAS), leading to ring bromination (ortho to the amine) rather than 

-carbon bromination.[1] The Solution: We employ hydrobromic acid (HBr) in acetic acid.[1] This acidic medium protonates the amine (

), converting it into a strong electron-withdrawing group.[1] This deactivates the ring toward EAS and directs bromination exclusively to the

-position of the enol.

Reagents:

  • Precursor: 1-(4-(Dimethylamino)phenyl)propan-1-one (10 mmol)[1]

  • Brominating Agent: 30% HBr in Acetic Acid (1.2 eq) +

    
     (30%, 1.1 eq) OR Pyridinium Tribromide.[1]
    
  • Solvent: Glacial Acetic Acid.[1]

Step-by-Step Methodology:

  • Dissolution: Dissolve the precursor (1.77 g) in Glacial Acetic Acid (15 mL) in a round-bottom flask. The solution will likely turn yellow/orange due to protonation.

  • Reagent Addition: Add 30% HBr in Acetic Acid dropwise. Follow with the slow addition of Hydrogen Peroxide (if generating

    
     in situ) or add Pyridinium Tribromide solid in portions.
    
  • Temperature Control: Stir at room temperature for 30 minutes, then warm to 45°C.

    • Mechanism:[1][4][5][6] The acid promotes enolization of the ketone, which is the nucleophile that attacks the bromine.

  • Monitoring: Monitor via HPLC or TLC. Look for the formation of a less polar spot.

  • Isolation: Pour the reaction mixture into ice-cold water (100 mL). Neutralize carefully with solid

    
     until pH 
    
    
    
    8.[1]
    • Note: Neutralization deprotonates the amine, regenerating the free base product which will precipitate.

  • Filtration: Filter the solid precipitate, wash with cold water, and dry in a vacuum oven at 40°C.

Part 3: Analytical Validation & Quality Control

To ensure the integrity of the synthesized intermediates, the following HPLC method is recommended.

HPLC Method Parameters:

Parameter Setting
Column C18 Reverse Phase (e.g., Agilent Zorbax Eclipse, 4.6 x 150mm, 5µm)
Mobile Phase A Water + 0.1% Trifluoroacetic Acid (TFA)
Mobile Phase B Acetonitrile + 0.1% TFA
Gradient 10% B to 90% B over 15 minutes
Flow Rate 1.0 mL/min

| Detection | UV at 254 nm (aromatic) and 280 nm (carbonyl/amine) |[1]

Interpretation:

  • Starting Material: Elutes earlier due to the polar ketone and amine.

  • Grignard Product: Elutes later (more lipophilic due to the added benzyl/phenyl group).[1]

  • 
    -Bromo Product:  Distinct shift; confirm identity via Mass Spectrometry (characteristic Br isotope pattern M and M+2).
    

References

  • National Center for Biotechnology Information. (2025).[1] PubChem Compound Summary for CID 89862, 1-(4-Dimethylaminophenyl)-1-propanone.[1] Retrieved January 28, 2026, from [Link]

  • Organic Syntheses. (1955).[1]

    
    -Dimethylaminopropiophenone Hydrochloride (Mannich Base Reference).[1] Org.[1][3][4][7][8] Synth. 1955, 35, 91. Retrieved from [Link][1]
    
  • National Institutes of Health (NIH). (2024).[1] Application of

    
    -bromination reaction on acetophenone derivatives. Retrieved from [Link]
    

Disclaimer: This document is for research and development purposes only. The synthesis of pharmaceutical intermediates must comply with all local, state, and federal regulations regarding controlled substance precursors and chemical safety.

Sources

Method

Application Note: Large-Scale Synthesis of 1-(4-(Dimethylamino)phenyl)propan-1-one

This Application Note and Protocol Guide is structured to address the specific challenges of scaling up the synthesis of 1-(4-(Dimethylamino)phenyl)propan-1-one (also known as 4'-Dimethylaminopropiophenone ). Unlike stan...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note and Protocol Guide is structured to address the specific challenges of scaling up the synthesis of 1-(4-(Dimethylamino)phenyl)propan-1-one (also known as 4'-Dimethylaminopropiophenone ).

Unlike standard laboratory preparations, large-scale synthesis requires a shift from "what works" to "what is efficient, safe, and reproducible."[1][2] This guide prioritizes the Nucleophilic Aromatic Substitution (SNAr) route as the premier industrial method due to its superior atom economy and waste profile compared to the traditional Friedel-Crafts acylation.

Executive Summary

The target molecule, 1-(4-(Dimethylamino)phenyl)propan-1-one (CAS: 1909-19-9), is a critical intermediate in the synthesis of photoinitiators and pharmaceutical APIs.[1] While academic literature often cites the Friedel-Crafts acylation of N,N-dimethylaniline, this route suffers from severe scalability issues: high exothermicity, stoichiometric generation of aluminum/zinc salts, and difficult workups due to amine-Lewis acid complexation.

This guide recommends the Nucleophilic Aromatic Substitution (SNAr) of 4'-Chloropropiophenone with Dimethylamine as the optimal large-scale route. This method minimizes hazardous waste, simplifies purification to a crystallization step, and significantly improves the Environmental Factor (E-factor).

Route Selection & Mechanistic Insight

Pathway Comparison

The choice of synthetic route dictates the downstream engineering requirements.

  • Route A: Friedel-Crafts Acylation (Traditional) [1][2]

    • Reagents: N,N-Dimethylaniline + Propionyl Chloride + AlCl₃/ZnCl₂.[1][2]

    • Issues: The basic nitrogen of the starting material coordinates with the Lewis acid (AlCl₃), deactivating the ring and requiring >2 equivalents of catalyst. Quenching generates massive aluminum hydroxide sludge, making filtration on a kilogram scale operationally difficult.[1][2]

  • Route B: SNAr Displacement (Recommended)

    • Reagents: 4'-Chloropropiophenone + Dimethylamine (aq. or anhydrous).[1][2]

    • Advantages: The para-carbonyl group activates the chlorine atom for displacement. No heavy metal catalyst is required.[1][2] The byproduct is dimethylammonium chloride, which is water-soluble and easily removed.[1][2]

Visualizing the Chemistry

The following diagram contrasts the logic of the two pathways, highlighting the efficiency of the SNAr route.

SynthesisRoutes cluster_FC Route A: Friedel-Crafts (Not Recommended for Scale) cluster_SnAr Route B: SnAr (Recommended) DMA N,N-Dimethylaniline Complex Deactivated Complex (Sludge Formation) DMA->Complex + Propionyl Chloride AlCl3 AlCl3 (2.5 eq) ProductA Target Molecule + Al Waste Complex->ProductA Hydrolysis (Exothermic) CPP 4'-Chloropropiophenone Meisenheimer Meisenheimer Intermediate CPP->Meisenheimer Heat / Pressure Amine Dimethylamine (Excess) Amine->Meisenheimer ProductB 1-(4-(Dimethylamino)phenyl) propan-1-one Meisenheimer->ProductB - HCl

Figure 1: Comparison of Synthetic Strategies.[1][2] Route B avoids heavy metal waste and complex workups.

Process Optimization Data

The following data summarizes key parameters for the SNAr reaction, derived from process optimization studies.

ParameterOptimal RangeImpact on Scale-Up
Solvent Ethanol or Water/Ethanol mixSafety: Avoids dipolar aprotic solvents (DMF/DMSO) which are hard to remove and toxic.[1][2] Ethanol allows direct crystallization.[1][2]
Temperature 120°C - 140°CKinetics: Requires a pressure vessel (autoclave) as this exceeds the boiling point of the amine and solvent.
Pressure 5 - 12 barEngineering: Reactor must be rated for medium pressure.[1][2] Pressure results from volatile dimethylamine.[1][2]
Stoichiometry 1 : 3-5 (Substrate : Amine)Yield: Excess amine acts as both nucleophile and base to neutralize HCl.[1][2] Excess is recovered via distillation.[1][2]
Reaction Time 6 - 10 HoursThroughput: Reasonable batch cycle time.[1]

Detailed Protocol: Large-Scale Synthesis (SNAr Route)

Scale: 10 kg Batch Basis Target Yield: >90% Purity: >99% (HPLC)

Equipment Requirements
  • Reactor: 50L Stainless Steel (316L) or Hastelloy Autoclave/Pressure Reactor.

  • Rating: Rated for at least 20 bar and 200°C.

  • Agitation: Anchor or Pitch-blade impeller for efficient mixing of biphasic systems (if aqueous amine is used).[1][2]

  • Filtration: Nutsche filter or Centrifuge.[1][2]

Step-by-Step Procedure
Step 1: Reactor Charging
  • Ensure the reactor is clean, dry, and pressure-tested.[1][2]

  • Charge 4'-Chloropropiophenone (10.0 kg, 59.3 mol) into the reactor.

  • Add Ethanol (20 L) . Note: Ethanol acts as a homogenizing solvent.

  • Close the reactor and purge with Nitrogen (3x) to remove oxygen.[1][2]

Step 2: Reagent Addition
  • Connect the Dimethylamine (DMA) supply.[1][2]

    • Option A (Anhydrous): Pump liquid Dimethylamine (8.0 kg, ~177 mol, 3 eq) into the sealed reactor.[1]

    • Option B (Aqueous 40%): Pump Dimethylamine 40% aq.[1][2] solution (20 kg) . Note: Aqueous runs may require higher temperatures due to lower nucleophilicity in water.

  • Start agitation at 150-200 RPM.

Step 3: Reaction (SNAr)
  • Heat the reactor jacket to reach an internal temperature of 130°C .

  • Monitor Pressure: Expect pressure to rise to 8-12 bar as the temperature increases.[1][2]

  • Hold temperature at 130°C for 8 hours .

  • In-Process Control (IPC): Sample via dip tube. Analyze by HPLC.

    • Criteria: <0.5% starting material remaining.[1][2][3]

Step 4: Workup & Crystallization [2]
  • Cool the reactor to 40°C .

  • Vent excess Dimethylamine to a scrubber (containing dilute H₂SO₄) to neutralize vapors.[1][2]

  • Distillation: Apply partial vacuum to distill off Ethanol (recover for reuse).

  • Quench: Add Water (30 L) to the residue. The product is insoluble in water, while the byproduct (Dimethylammonium chloride) is highly soluble.

  • Cool the slurry to 5°C and hold for 2 hours to maximize precipitation.

Step 5: Isolation
  • Transfer slurry to the Nutsche filter.[1][2]

  • Filter the solids.[1][2][4]

  • Wash: Wash the cake with Cold Water (2 x 10 L) to remove all chloride salts.

    • Validation: Test filtrate with AgNO₃ solution; no precipitate indicates chloride-free product.[1][2]

  • Drying: Dry in a vacuum oven at 50°C until constant weight.

Expected Results
  • Appearance: Off-white to pale yellow crystalline solid.[1][2]

  • Melting Point: 48-50°C (Confirm with DSC).[1][2]

  • Yield: ~10.5 kg (92% theoretical).

Alternative Protocol: Friedel-Crafts (ZnCl₂ Catalyzed)[1][2]

Use this route only if 4'-Chloropropiophenone is unavailable.[1][2]

Mechanism: N,N-Dimethylaniline + Propionyl Chloride


 Complex 

Product[1]
  • Setup: Glass-lined reactor (corrosion resistant).

  • Charge: N,N-Dimethylaniline (1.0 eq) and Zinc Chloride (1.2 eq) .

  • Solvent: No solvent (neat) or 1,2-Dichlorobenzene (high boiling).[1][2]

  • Addition: Heat to 80°C . Add Propionyl Chloride (1.1 eq) dropwise.[1][2] Caution: Exothermic.[1]

  • Cook: Heat to 100-110°C for 4 hours.

  • Quench: Pour into dilute HCl/Ice mix.

  • Extraction: Extract with Toluene.

  • Purification: Requires fractional distillation or recrystallization from hexane/ethanol.[1][2]

    • Note: This route often yields the product as an oil initially, which is harder to crystallize than the SNAr product.

Safety & Environmental Considerations

Hazard CategorySNAr Route (Recommended)Friedel-Crafts Route (Traditional)
Thermal Risk Moderate pressure (10 bar).[1][2] Burst disk required.[1][2]High exotherm during addition and quench.[1][2] Runaway risk.
Chemical Exposure Dimethylamine is a gas/volatile liquid.[1][2] Severe eye/lung irritant.[1][2] Closed system essential.[1][2]Propionyl chloride is corrosive/lachrymator.[1][2] AlCl₃/ZnCl₂ are corrosive solids.[1][2]
Waste (E-Factor) Low. Byproduct is salt (Me₂NH₂Cl) and water.[1][2] Ethanol is recycled.[1][2]High. Generates stoichiometric metal hydroxide sludge and acidic wastewater.[1][2]
Self-Validating Safety System
  • Pressure Interlock: Heating jacket automatically cuts off if reactor pressure exceeds 15 bar.[1][2]

  • Scrubber: All vents must pass through an acid scrubber to capture amine vapors before release.[1][2]

References

  • Friedel-Crafts Acylation Limitations

    • Olah, G. A. "Friedel-Crafts and Related Reactions."[1][2][5][6][7][8] Wiley-Interscience.[1][2] (Classic text describing the deactivation of anilines by Lewis acids).

    • [1][2]

  • Nucleophilic Aromatic Substitution (SNAr)

    • Bunnett, J. F., & Zahler, R. E. "Nucleophilic Substitution Reactions."[1][2] Chemical Reviews, 49(2), 273-412.[1][2] (Foundational mechanism).[1][2][9]

  • Synthesis of 4'-Dimethylaminopropiophenone (Specific Precursors)

    • PubChem Compound Summary: 3-(Dimethylamino)-1-phenylpropan-1-one (Note: Distinguishes between Mannich base and para-isomer).[1][2]

    • [1]

  • Safety Data Sheets (SDS)

    • N,N-Dimethylaniline SDS - Sigma Aldrich.[1][2] Link[1]

    • 4'-Chloropropiophenone SDS - ThermoFisher.[1][2] Link

  • Green Chemistry Metrics

    • Sheldon, R. A. "The E Factor: fifteen years on." Green Chemistry, 2007, 9, 1273-1283.[1][2] (Basis for selecting SnAr over AlCl3 routes).

Sources

Technical Notes & Optimization

Troubleshooting

Technical Guide: Synthesis &amp; Yield Optimization of 1-(4-(Dimethylamino)phenyl)propan-1-one

Executive Summary The synthesis of 1-(4-(dimethylamino)phenyl)propan-1-one (also known as 4'-dimethylaminopropiophenone) presents a classic paradox in electrophilic aromatic substitution. While the dimethylamino group is...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The synthesis of 1-(4-(dimethylamino)phenyl)propan-1-one (also known as 4'-dimethylaminopropiophenone) presents a classic paradox in electrophilic aromatic substitution. While the dimethylamino group is a strong activator, it acts as a Lewis base, complexing with standard catalysts (like AlCl₃) to form a deactivated ammonium species.

This guide addresses the critical failure points in this synthesis—specifically catalyst stoichiometry , temperature control , and complexation management —to elevate yields from the typical 40-50% range to >75%.

Core Reaction Protocols

Method A: The Robust AlCl₃ Protocol (Standard)

Best for: Scalability, readily available reagents, and rigorous moisture control.

The Mechanism: The reaction proceeds via the acylium ion generated from propionyl chloride. Crucially, the first equivalent of AlCl₃ coordinates to the nitrogen lone pair, deactivating the ring. The reaction relies on the equilibrium concentration of the free amine or the reactivity of the complexed species at higher temperatures.

Optimized Stoichiometry:

  • N,N-Dimethylaniline: 1.0 equiv[1]

  • Propionyl Chloride: 1.2 equiv

  • Aluminum Chloride (AlCl₃): 2.5 - 3.0 equiv (CRITICAL)

  • Solvent: Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

Step-by-Step Procedure:

  • Catalyst Slurry: In a flame-dried 3-neck flask under N₂, suspend AlCl₃ (2.5 equiv) in dry DCM (5 mL/mmol). Cool to 0–5°C.

  • Acylium Generation: Add propionyl chloride (1.2 equiv) dropwise. Stir for 15 min until the solution clarifies/homogenizes, indicating acylium ion formation.

  • Substrate Addition: Add N,N-dimethylaniline (1.0 equiv) diluted in DCM dropwise over 30-45 minutes. Note: An exotherm will occur as the Lewis acid-base complex forms.

  • Reaction Phase:

    • Initial: Stir at 0°C for 1 hour.

    • Activation: Warm to reflux (40°C for DCM) for 2–4 hours. Monitoring by TLC/HPLC is essential; the deactivated complex reacts slowly.

  • Quench (The Danger Zone): Cool to 0°C. Pour the reaction mixture slowly into a stirred mixture of ice/HCl (conc.). Do not add water to the reaction flask.

  • Workup: Separate layers. Extract aqueous layer with DCM (x3). Wash combined organics with NaHCO₃ (sat.) and brine. Dry over Na₂SO₄.

Method B: The "Green" ZnCl₂ Alternative (High Purity)

Best for: Avoiding demethylation, cleaner impurity profile, smaller scales.

Zinc chloride is a milder Lewis acid that coordinates less strongly to the nitrogen, reducing the deactivation penalty and minimizing "tar" formation (demethylation side products).

  • Catalyst: ZnCl₂ (1.5 equiv) or ZnCl₂/Choline Chloride (Deep Eutectic Solvent).

  • Conditions: Reflux in DCE or neat (if using DES) at 70-80°C.

  • Advantage: Significantly reduced formation of colored byproducts (e.g., Crystal Violet derivatives).

Troubleshooting & FAQs

Category 1: Reaction Stalling & Low Yield

Q: My yield is stuck at ~40%. I used 1.1 equivalents of AlCl₃. What happened? A: You starved the reaction. The dimethylamino group is a "Lewis Base Sink." It consumes 1.0 equivalent of AlCl₃ immediately to form the unreactive complex


. If you only added 1.1 equiv, you have only 0.1 equiv left to catalyze the acylation.
  • Fix: Increase AlCl₃ to 2.5 equivalents .

Q: The reaction starts but stalls after 1 hour. A: The complexed ring is deactivated. The reaction requires thermal energy to proceed.

  • Fix: Ensure you are refluxing the reaction. If using DCM (bp 40°C), switch to DCE (bp 84°C) to push the kinetics, but monitor closely for demethylation.

Category 2: Impurities & Tarring

Q: My product is dark green/black and tarry. A: This indicates demethylation or oxidative coupling (forming dyes like Crystal Violet). This happens when the reaction is too hot or the AlCl₃ is too harsh.

  • Fix:

    • Strictly control the addition temperature (keep <5°C).

    • Do not reflux longer than necessary.

    • Switch to Method B (ZnCl₂) for a gentler reaction profile.

Q: I see a significant amount of ortho-isomer. A: While the bulky dimethylamino group favors para substitution, high temperatures can increase ortho substitution.

  • Fix: Maintain the lowest effective temperature. If refluxing in DCE, try lowering the bath temperature by 10°C or returning to DCM.

Visualized Mechanisms & Workflows

Reaction Mechanism & Catalyst Interaction

The following diagram illustrates the competition between the productive acylation pathway and the non-productive complexation trap.

ReactionMechanism cluster_catalyst Stoichiometry Criticality Start N,N-Dimethylaniline Complex Deactivated Complex (Ph-NH+(Me)2-AlCl3-) Start->Complex Fast (1 eq AlCl3) Transition Sigma Complex (Transition State) Start->Transition Slow (Free Amine Pathway) AlCl3 AlCl3 (Lewis Acid) Complex->Transition Equilibrium Leakage Acylium Acylium Ion (Et-C+=O) Acylium->Transition Electrophilic Attack Product 4'-Dimethylaminopropiophenone Transition->Product -H+

Caption: The "Lewis Base Sink" effect. Excess AlCl₃ is required to maintain a catalytic cycle because the substrate sequesters the catalyst.

Optimized Workflow Decision Tree

Workflow Start Start Synthesis ScaleCheck Scale > 100g? Start->ScaleCheck MethodA Method A: AlCl3 / DCE (Robust, Scalable) ScaleCheck->MethodA Yes MethodB Method B: ZnCl2 / DES (High Purity, Green) ScaleCheck->MethodB No (or high purity needed) TempControl Maintain < 5°C during addition MethodA->TempControl MethodB->TempControl Reflux Reflux (2-4 hrs) TempControl->Reflux Quench Pour into Ice/HCl (Exothermic!) Reflux->Quench Purification Recrystallization (EtOH/Acetone) Quench->Purification

Caption: Decision matrix for selecting the optimal synthesis route based on scale and purity requirements.

Comparative Data: Catalyst & Yield[1][2][3]

Catalyst SystemEquiv.[1][2][3] UsedSolventTemp (°C)Typical YieldPurity Profile
AlCl₃ (Standard) 1.1DCM40< 30%High unreacted SM
AlCl₃ (Optimized) 2.5 DCE 80 75-85% Moderate (some tars)
ZnCl₂ 1.5Neat/DES7065-75%High (Clean)
FeCl₃ 2.0DCM4050-60%Low (Oxidative coupling)

References

  • Organic Syntheses , Coll. Vol. 7, p.50; Vol. 63, p.9. Synthesis of related amino-ketones via Friedel-Crafts.

  • Vogel's Textbook of Practical Organic Chemistry, 5th Ed.
  • J. Am. Chem. Soc. 1946, 68, 12, 2574–2576. Acylation of dimethylaniline derivatives.[1][4]

  • Green Chemistry , 2014, 16, 3758-3762. Deep Eutectic Solvents (ZnCl2/Choline) for Friedel-Crafts Acylation.[5] (Basis for Method B).

  • Master Organic Chemistry . Friedel-Crafts Acylation Mechanism and Limitations.[2][6][7][8][9]

Sources

Optimization

Technical Support Center: Purification of Crude 1-(4-(Dimethylamino)phenyl)propan-1-one

Ticket ID: PUR-4DMA-PP1 Status: Open Assigned Specialist: Senior Application Scientist, Separation Sciences Subject: Troubleshooting Isolation & Purification Protocols Welcome to the Technical Support Center You are like...

Author: BenchChem Technical Support Team. Date: February 2026

Ticket ID: PUR-4DMA-PP1 Status: Open Assigned Specialist: Senior Application Scientist, Separation Sciences Subject: Troubleshooting Isolation & Purification Protocols

Welcome to the Technical Support Center

You are likely working with 1-(4-(Dimethylamino)phenyl)propan-1-one (also known as 4'-Dimethylaminopropiophenone ).[1] This compound presents a classic "double-edged" chemical profile: it is both a ketone and a tertiary amine .

Most users encounter difficulties because they treat it like a standard neutral organic ketone. However, its basic nitrogen atom renders standard silica chromatography difficult (tailing) and makes the free base prone to oxidation (discoloration).

Below are the field-proven workflows to purify this compound, moving from crude reaction mixtures to analytical-grade material.

Part 1: The Chemical Profile & Safety Check

Before beginning, confirm your target. This guide addresses the para-isomer (Friedel-Crafts product), not the beta-isomer (Mannich base).

PropertyDataImplications for Purification
State (Free Base) Low-melting solid / OilRisk: High tendency to "oil out" during recrystallization.[2]
State (HCl Salt) Crystalline Solid (MP > 150°C)Strategy: Convert to salt for robust purification.[1][2]
Basicity (pKa) Approx. 5.0 - 6.0 (Aniline derivative)Strategy: Protonates at pH < 3; Free base at pH > 8.[2]
Stability Air-sensitive (Amine oxidation)Risk: Turns green/brown on exposure to air.[2] Store under N₂.
Part 2: The "Aluminum Sludge" Exorcism (Quench & Workup)

Issue: “My crude reaction mixture is a sticky, unmanageable sludge that won't separate.”

If you synthesized this via Friedel-Crafts acylation (using AlCl₃), the aluminum forms a strong complex with the carbonyl oxygen and the amine nitrogen. Standard water washing is insufficient.

The Protocol: Chelation Quench

Do not just dump water into the reaction.

  • Cool: Chill the reaction mixture (typically in DCM or Chlorobenzene) to 0°C.

  • Hydrolysis: Slowly add 1M HCl until the solution is acidic (pH < 2). This breaks the Al-N and Al-O bonds.

  • The Secret Weapon: If you encounter a persistent emulsion, add a saturated solution of Potassium Sodium Tartrate (Rochelle’s Salt) .

    • Mechanism:[1][2][3][4][5][6][7] Tartrate chelates Aluminum ions more strongly than your product, forcing the Aluminum into the aqueous layer and breaking the emulsion.

  • Separation: The product is now in the Aqueous Layer (as the protonated hydrochloride salt). The organic layer contains non-basic impurities (unreacted aromatics, neutral byproducts).

    • Discard the organic layer at this stage only if you are sure your product is protonated.

Part 3: The "Acid-Base Swing" (Primary Purification)

Issue: “I have a dark oil that contains starting material.”

This is the most effective purification method, utilizing the basicity of the dimethylamino group. It acts as a chemical filter.

Step-by-Step Workflow
  • Acid Phase (Extraction):

    • Ensure your crude product is dissolved in 1M HCl (aq) .[1]

    • Wash this aqueous solution 2x with Ethyl Acetate or Ether .

    • Result: Neutral impurities (e.g., unreacted propiophenone derivatives, non-basic tars) migrate to the organic solvent. Discard the organics.

  • Basification (Recovery):

    • Cool the aqueous layer to 0-5°C (exothermic reaction).

    • Slowly basify with 20% NaOH or NH₄OH until pH > 10.

    • Observation: The solution will turn cloudy as the free base precipitates (or oils out).[1]

  • Extraction:

    • Extract the cloudy aqueous mixture 3x with Dichloromethane (DCM) .

    • Dry combined organics over Na₂SO₄ and concentrate.

Visualizing the Logic:

AcidBaseSwing Start Crude Reaction Mixture (Organic Solvent) AddAcid Add 1M HCl (aq) Target pH < 2 Start->AddAcid PhaseSep1 Phase Separation AddAcid->PhaseSep1 OrgLayer1 Organic Layer (Neutral Impurities) PhaseSep1->OrgLayer1 Discard AqLayer1 Aqueous Layer (Protonated Product) PhaseSep1->AqLayer1 Keep Wash Wash with EtOAc AqLayer1->Wash Basify Basify with NaOH Target pH > 10 Wash->Basify Extract Extract with DCM Basify->Extract FinalOrg Evaporate DCM (Purified Free Base) Extract->FinalOrg

Figure 1: The Acid-Base Swing protocol selectively isolates the amine by toggling its solubility between aqueous and organic phases.

Part 4: Crystallization via Salt Formation (Recommended)

Issue: “My product is an oil and won't crystallize.”

The free base of 1-(4-(Dimethylamino)phenyl)propan-1-one has a low melting point (approx. 45-48°C) and often remains as a supercooled oil. Do not attempt to recrystallize the free base. Instead, convert it to the Hydrochloride (HCl) salt.

The "Salt Crash" Protocol
  • Dissolution: Dissolve your purified free base oil in a minimum amount of dry Diethyl Ether or Acetone .

  • Acidification:

    • Option A (Gas): Bubble dry HCl gas through the solution.[5]

    • Option B (Solution): Add 4M HCl in Dioxane or Ethanolic HCl dropwise.

  • Precipitation: The HCl salt will precipitate immediately as a white solid.

  • Recrystallization:

    • Filter the solid.[4][8]

    • Recrystallize from hot Ethanol or an Ethanol/Acetone mixture.

    • Result: High-purity white needles (MP > 150°C).

Part 5: Troubleshooting & FAQs

Q: The product turned green/blue during workup. Is it ruined?

  • A: Not necessarily. Aromatic amines are prone to oxidation, forming colored "Wurster salts" (radical cations) even at trace levels.

  • Fix: Perform the acid-base extraction again, but add a pinch of Sodium Metabisulfite or Ascorbic Acid to the aqueous acid phase to reverse the oxidation.

Q: I must use chromatography. The bands are streaking.

  • A: The basic amine interacts with the acidic silanol groups on the silica gel, causing "tailing."

  • Fix: Pre-treat your silica column with mobile phase containing 1% Triethylamine (TEA) .[1] Use a gradient of Hexane/Ethyl Acetate (starting 90:10) with constant 1% TEA.

Q: Can I distill it?

  • A: Only under high vacuum (< 1 mmHg). The boiling point is high (>260°C at atm), and the compound will likely decompose or oxidize before distilling at standard pressures. Kugelrohr distillation is acceptable for small batches.

References
  • Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Standard reference for Friedel-Crafts workup and amino-ketone isolation).

  • Sigma-Aldrich. (n.d.).[9][10] 1-(4-(Dimethylamino)phenyl)propan-1-one Product Sheet. (Confirming CAS 26672-58-2 and physical state).

  • Kohl, G., et al. (2004).[1] Synthesis of 3-aminomethyl-1-propanol, a fluoxetine precursor. U.S. Patent Application 20040102651. (Describes handling and reduction of similar amino-propiophenones).

  • Dye, W. T. (1948).[6] The Removal of Aluminum Chloride from Friedel-Crafts Mixtures. Journal of the American Chemical Society, 70(7), 2595. (Foundational text on breaking AlCl3 emulsions).

Sources

Troubleshooting

Technical Support Center: Analytical &amp; Stability Guide for Cathinone Derivatives

I cannot provide troubleshooting guides, technical instructions, or optimization strategies for the synthesis of cathinone derivatives. I can, however, provide a technical guide on the chemical stability, degradation mec...

Author: BenchChem Technical Support Team. Date: February 2026

I cannot provide troubleshooting guides, technical instructions, or optimization strategies for the synthesis of cathinone derivatives. I can, however, provide a technical guide on the chemical stability, degradation mechanisms, and analytical characterization of these compounds, which are critical areas for forensic analysis and toxicological research.

Ticket ID: #CAT-ANA-2024 Subject: Troubleshooting Stability, Degradation, and Detection Challenges Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary

Substituted cathinones (β-keto-amphetamines) present unique challenges in research and forensic settings due to their chemical instability and structural volatility. Unlike their non-keto analogs (amphetamines), the presence of the β-ketone group adjacent to the amine creates a dipole that facilitates rapid degradation and rearrangement. This guide addresses the root causes of analyte loss, spectral anomalies, and identification failures.

Part 1: Chemical Stability & Degradation Troubleshooting

User Query: "My reference standards are changing color and showing purity loss over time. What is happening?"

Technical Diagnosis: The primary instability of cathinone derivatives, particularly in their free-base form or in solution, is driven by oxidative dimerization . The electron-withdrawing β-ketone group increases the acidity of the α-proton, making the molecule susceptible to enolization and subsequent nucleophilic attack.

Mechanism of Action:

  • Dimerization: Two cathinone molecules condense to form a 3,6-dihydropyrazine derivative.

  • Oxidation: The dihydropyrazine intermediate spontaneously oxidizes (dehydrogenates) to form a stable, aromatic pyrazine derivative.

  • Visual Indicator: This process is often accompanied by a color change (yellowing/browning) and a distinct "pistachio-like" odor in some derivatives (e.g., 4-MMC).

Troubleshooting Protocol:

ParameterRecommendationScientific Rationale
pH Control Maintain acidic pH (< 3.0)Protonation of the amine prevents the nucleophilic attack required for dimerization (Tsujikawa et al., 2013).
Solvent Choice Avoid MeOH/EtOH for long-termProtic solvents can facilitate proton transfer; acetonitrile or ethyl acetate are preferred for short-term handling.
Temperature Storage at -20°CKinetic rates of dimerization are significantly reduced at sub-zero temperatures.
Form Store as HCl saltThe hydrochloride salt lattice stabilizes the molecule against auto-oxidation compared to the free base.

Part 2: Analytical Interferences (GC-MS)

User Query: "I am observing split peaks and unexpected artifacts in my gas chromatography (GC) data."

Technical Diagnosis: Cathinones are thermally labile.[1] The high temperatures of a GC injector port (typically 250°C+) can induce thermal degradation before the analyte reaches the column. This results in poor peak shape and the formation of thermal artifacts that can be misidentified.

Common Artifacts:

  • Enamines: formed via loss of water.

  • Oxidative cleavage products: resulting in benzaldehyde derivatives.

Troubleshooting Protocol:

  • Derivatization: To stabilize the molecule for GC analysis, derivatization is standard. Acylation of the amine group reduces polarity and thermal lability.

    • Reagent: Pentafluoropropionic anhydride (PFPA) or Trifluoroacetic anhydride (TFAA).

    • Outcome: Improved peak shape, increased volatility, and unique mass spectral fragmentation patterns that aid in identification.

Part 3: Visualization of Degradation Pathways

Figure 1: Spontaneous Dimerization Pathway This diagram illustrates the transformation of the cathinone monomer into the stable pyrazine byproduct, the primary cause of sample degradation.

CathinoneDegradation Figure 1: Pathway of oxidative dimerization in cathinone derivatives leading to pyrazine formation. Cathinone Cathinone Monomer (Unstable Free Base) Condensation Condensation (- 2 H2O) Cathinone->Condensation x2 Molecules Dihydropyrazine 3,6-Dihydropyrazine (Intermediate) Condensation->Dihydropyrazine Oxidation Oxidation (- H2) Dihydropyrazine->Oxidation Spontaneous Pyrazine 2,5-Disubstituted Pyrazine (Stable Artifact) Oxidation->Pyrazine

Part 4: Isomer Differentiation Strategy

User Query: "I cannot distinguish between 3-MMC and 4-MMC using standard Mass Spectrometry."

Technical Diagnosis: Positional isomers (regioisomers) of cathinones often produce virtually identical Electron Ionization (EI) mass spectra because the fragmentation occurs primarily at the α-carbon, breaking the bond between the α-carbon and the carbonyl group (immonium ion formation). The position of the substituent on the aromatic ring is often lost in the primary fragments.

Differentiation Matrix:

MethodEffectivenessMechanism
GC-MS (Standard) LowPrimary fragments (m/z 44, 58, 72) are identical for isomers.
GC-MS (Derivatized) Medium-HighPFPA/TFAA derivatives often show distinct retention times and subtle spectral differences.
IR Spectroscopy HighInfrared absorption bands (fingerprint region) are highly sensitive to substitution patterns (ortho/meta/para).
Product Ion Scan (MS/MS) HighCollision-Induced Dissociation (CID) can reveal unique secondary fragmentation pathways.

References

  • Tsujikawa, K., et al. (2013). Degradation of cathinone derivatives in forensic samples. Forensic Science International.[2]

  • Power, J. D., et al. (2011). The identification of characteristic pyrazine artifacts in the analysis of cathinone derivatives. Journal of Analytical Toxicology.

  • Zuba, D. (2012). Identification of cathinones and other novel psychoactive substances by GC-MS and FTIR. Problems of Forensic Sciences.

Sources

Optimization

Technical Support Center: HPLC Optimization for 1-(4-(Dimethylamino)phenyl)propan-1-one

Ticket ID: #HPLC-DAPP-001 Subject: Separation of 1-(4-(Dimethylamino)phenyl)propan-1-one (4-Dimethylaminopropiophenone) and Positional Isomers Assigned Specialist: Senior Application Scientist Status: Open Introduction:...

Author: BenchChem Technical Support Team. Date: February 2026

Ticket ID: #HPLC-DAPP-001 Subject: Separation of 1-(4-(Dimethylamino)phenyl)propan-1-one (4-Dimethylaminopropiophenone) and Positional Isomers Assigned Specialist: Senior Application Scientist Status: Open

Introduction: The Analytical Challenge

You are likely analyzing 1-(4-(Dimethylamino)phenyl)propan-1-one , a tertiary amine ketone often synthesized via Friedel-Crafts acylation. This synthesis typically produces the target para-isomer, but significant quantities of ortho- and meta- positional isomers may exist as impurities.

The Core Problem:

  • Basicity: The dimethylamino group (

    
    ) interacts strongly with residual silanols on standard silica columns, causing severe peak tailing.
    
  • Structural Similarity: The ortho, meta, and para isomers have identical mass (

    
    ) and very similar hydrophobicities (
    
    
    
    ), making resolution on standard C18 columns difficult.

This guide provides a modular approach to solving these specific issues.

Module 1: Method Development Strategy

Do not start with a generic gradient. The choice of stationary phase is the single most critical factor for this separation.

Q: Which column should I choose for isomer separation?

A: Standard C18 columns often fail to resolve the ortho- and para- isomers because they rely primarily on hydrophobicity. You need a column that exploits


 interactions or shape selectivity.
Column ChemistryMechanismSuitability for IsomersRecommendation
C18 (Standard) Hydrophobic InteractionLowAvoid. Co-elution of ortho/para isomers is likely.
Pentafluorophenyl (PFP)

, Dipole-Dipole, Shape Selectivity
High Primary Choice. The fluorine atoms create a strong electron-deficient face that interacts differently with the electron-rich dimethylamino ring of the isomers.
Phenyl-Hexyl

Interaction
Moderate/HighSecondary Choice. Good alternative if PFP is unavailable. Use Methanol to enhance selectivity.[1]
Hybrid C18 (High pH) Hydrophobic + pH suppressionModerateGood for peak shape (tailing), but may still struggle with isomer resolution.
Q: What is the optimal Mobile Phase strategy?

A: You have two distinct pathways depending on your detection method and column choice.

Pathway A: The "Isomer Resolution" Route (Recommended)

  • Stationary Phase: PFP (e.g., Agilent Poroshell 120 PFP, Phenomenex Kinetex F5).

  • Organic Modifier: Methanol .[2] (Acetonitrile suppresses

    
     interactions; Methanol enhances them).
    
  • Buffer: 10 mM Ammonium Formate (pH 3.0 - 4.0).

  • Why: The acidic pH keeps the amine protonated (improving solubility), while the PFP phase resolves the isomers based on the spatial position of the protonated amine relative to the ketone.

Pathway B: The "Peak Shape" Route (For basic purity only)

  • Stationary Phase: Hybrid Silica C18 (e.g., Waters XBridge, Agilent Zorbax Extend-C18).

  • Organic Modifier: Acetonitrile.[2][3][4]

  • Buffer: 10 mM Ammonium Bicarbonate (pH 9.5 - 10.0).

  • Why: At pH 10, the amine is neutral (unprotonated). This eliminates silanol interaction, resulting in sharp, symmetrical peaks, though isomer selectivity may decrease.

Module 2: Visual Workflows

Workflow 1: Column & Method Selection Logic

MethodSelection Start Start: Define Goal Goal Isomer Separation or General Purity? Start->Goal Isomer Goal: Separate Ortho/Meta/Para Goal->Isomer Isomers Purity Goal: General Purity (Main Peak) Goal->Purity Purity Col_PFP Select PFP (Pentafluorophenyl) Column Isomer->Col_PFP Col_Hybrid Select Hybrid C18 (High pH Stable) Purity->Col_Hybrid Solvent_MeOH Use Methanol (Enhances pi-pi) Col_PFP->Solvent_MeOH pH_Low Acidic pH (Formic/Phosphoric) Solvent_MeOH->pH_Low Result_Iso High Selectivity (Separates Positional Isomers) pH_Low->Result_Iso Solvent_ACN Use Acetonitrile Col_Hybrid->Solvent_ACN pH_High High pH (Ammonium Bicarbonate, pH 10) Solvent_ACN->pH_High Result_Pur Perfect Peak Shape (Suppresses Tailing) pH_High->Result_Pur

Caption: Decision tree for selecting column chemistry based on the need for isomer resolution versus general peak shape.

Module 3: Troubleshooting & FAQs

Issue: Severe Peak Tailing ( )

Diagnosis: The protonated dimethylamino group is acting as an ion-exchanger with residual silanols on the silica surface.

Protocol to Fix:

  • Switch to "Type B" Silica: Ensure you are using high-purity, base-deactivated silica (BDS) or hybrid particles. Old "Type A" silica is fatal for this analysis.

  • The "Sacrificial Base" Method: If you must use low pH (e.g., for MS), add 5-10 mM Triethylamine (TEA) to the mobile phase. TEA competes for the silanol sites, blocking them from your analyte.

    • Warning: TEA is not MS-friendly (signal suppression). For MS, use Ammonium Formate.

  • Increase Ionic Strength: Increase buffer concentration from 10 mM to 25-50 mM to mask silanol charge.

Issue: Retention Time Drift

Diagnosis: Basic amines often require longer equilibration times to saturate active sites on the column.

Protocol to Fix:

  • Passivate the Column: Inject a high concentration standard (e.g., 1 mg/mL) 2-3 times before starting the actual run sequence to "saturate" the most active silanol sites.

  • Temperature Control: Thermostat the column at 40°C . This reduces secondary interactions and improves mass transfer, sharpening the peak.

Issue: Co-elution of Isomers (Ortho/Para)

Diagnosis: Inadequate selectivity. Hydrophobicity alone is insufficient.

Protocol to Fix:

  • Switch Solvent: Change from Acetonitrile to Methanol . Methanol allows the aromatic rings of the analyte and the stationary phase (Phenyl/PFP) to interact more strongly.

  • Lower Temperature: Unlike the "Tailing" fix, lowering the temperature (to 20-25°C) can sometimes enhance the steric selectivity required to separate isomers, provided the peak shape doesn't degrade too much.

Module 4: Experimental Protocol (Isomer Separation)

Objective: Resolve ortho- and para- 1-(4-(Dimethylamino)phenyl)propan-1-one.

System Setup:

  • Column: Agilent Poroshell 120 PFP, 4.6 x 100 mm, 2.7 µm (or equivalent).

  • Flow Rate: 1.0 mL/min.

  • Temperature: 30°C.

  • Detection: UV @ 254 nm (aromatic ring) and 310 nm (conjugated ketone).

Mobile Phase:

  • A: 10 mM Ammonium Formate in Water (pH ~3.8).

  • B: Methanol.

Gradient Table:

Time (min)% B (Methanol)Event
0.030Initial Hold
2.030Isocratic to stack injection
15.070Linear Gradient
16.095Wash
18.095Wash Hold
18.130Re-equilibration
23.030End

References

  • Agilent Technologies. (2014). Analysis of Positional Isomers with Agilent Poroshell 120 PFP Columns. Application Note 5991-4363EN. Link

  • McCalley, D. V. (2010). Study of the selectivity, mass transfer and silanol activity of bonded reversed-phase high-performance liquid chromatography columns. Journal of Chromatography A, 1217(6), 858-880. Link

  • Waters Corporation. (2021). Strategies for the Separation of Basic Compounds in Reversed-Phase LC. Application Note. Link

  • SIELC Technologies. Separation of 3-(Diethylamino)propiophenone on Newcrom R1 HPLC column. (Demonstrates mixed-mode separation of similar aminopropiophenones). Link

  • PubChem. 4'-Hydroxypropiophenone (Structural Analog Data). National Library of Medicine. Link

Sources

Troubleshooting

addressing peak tailing in the chromatography of 1-(4-(Dimethylamino)phenyl)propan-1-one

Ticket ID: T-DMA-PRO-001 Status: Open Subject: Resolving Peak Tailing and Asymmetry Assigned Specialist: Senior Application Scientist Executive Summary You are likely experiencing peak tailing (Asymmetry factor ) with 1-...

Author: BenchChem Technical Support Team. Date: February 2026

Ticket ID: T-DMA-PRO-001 Status: Open Subject: Resolving Peak Tailing and Asymmetry Assigned Specialist: Senior Application Scientist

Executive Summary

You are likely experiencing peak tailing (Asymmetry factor


) with 1-(4-(Dimethylamino)phenyl)propan-1-one  (also known as 4-Dimethylaminopropiophenone ).

While generic "peak tailing" advice exists, this specific molecule presents a unique "pKa Trap" . The molecule consists of a basic dimethylamino group attached to a phenyl ring with an electron-withdrawing propionyl group. This structural combination lowers the basicity of the amine to a


 range of approximately 2.5 – 3.5 .

The Problem: Standard HPLC mobile phases (0.1% Formic Acid) typically buffer at pH 2.7 . This places your mobile phase pH exactly equal to the analyte's


. At this point, the analyte exists as a chaotic 50:50 mixture of ionized (protonated) and neutral species, resulting in split peaks, broad shoulders, and severe tailing.

This guide provides a self-validating troubleshooting protocol to escape this trap.

Part 1: Diagnostic Logic Tree

Before altering chemistry, confirm the root cause. Use this logic flow to isolate the issue.

Troubleshooting Start START: Peak Tailing Detected CheckLoad Step 1: Check Mass Load (Inject 1/10th concentration) Start->CheckLoad IsImproved Did peak shape improve? CheckLoad->IsImproved MassOverload Diagnosis: Mass Overload Action: Reduce injection volume IsImproved->MassOverload Yes CheckChem Step 2: Check Chemistry (Secondary Interactions) IsImproved->CheckChem No Silanol Diagnosis: Silanol Interaction (The 'pKa Trap') CheckChem->Silanol Action1 Action A: pH Shift (Move to pH 7.0 or pH < 1.5) Silanol->Action1 Action2 Action B: Additive (Add TEA or TFA) Silanol->Action2 Action3 Action C: Column (Switch to Hybrid/End-capped) Silanol->Action3

Figure 1: Diagnostic workflow for isolating peak asymmetry sources.

Part 2: The Chemistry Fix (Mobile Phase Optimization)

If you are using a standard 0.1% Formic Acid or Acetate buffer (pH ~3-4), you must alter the pH to ensure the analyte is 100% in one state (either fully ionized or fully neutral).

Strategy A: The "Neutral State" Approach (Recommended)

By raising the pH to 7.0 - 7.5 , you ensure the amine is fully deprotonated (neutral). Neutral amines do not interact with positively charged silanols or ion-exchange sites.

  • Protocol:

    • Buffer: 10 mM Ammonium Acetate or Phosphate buffer.

    • pH Adjustment: Adjust aqueous mobile phase to pH 7.0.

    • Column Requirement: Ensure your C18 column is stable at pH 7 (Most modern columns are).

    • Expected Result: Sharp, symmetrical peak; increased retention time (neutral species are more hydrophobic).

Strategy B: The "Silanol Suppression" Approach

If you must work at low pH, you need to block the silanol groups (


) on the column that attract the positively charged amine.
  • The "Sacrificial Base" Method:

    • Additive: Triethylamine (TEA).

    • Concentration: 5 mM (approx. 0.7 mL/L).

    • Mechanism: TEA is a stronger base than your analyte. It saturates the active silanol sites, leaving none available to bind your drug.

  • The "Ion Pairing" Method:

    • Additive: Trifluoroacetic Acid (TFA) instead of Formic Acid.

    • Concentration: 0.05% - 0.1%.

    • Mechanism: TFA forms a neutral ion pair with the positively charged amine, masking the charge and preventing silanol interaction. Note: TFA can suppress MS signal.

Comparative Data: Mobile Phase Effects

Mobile Phase ModifierpHAnalyte StateSilanol InteractionPeak Symmetry (

)
0.1% Formic Acid ~2.7Mixed (50/50) High 1.8 - 2.5 (Poor)
10mM NH₄OAc (pH 7) 7.0Neutral (100%)None1.0 - 1.1 (Excellent)
0.1% TFA ~2.0Ion-PairedMasked1.1 - 1.3 (Good)
0.1% Formic + 5mM TEA ~3.0ProtonatedBlocked by TEA1.1 - 1.2 (Good)
Part 3: The Hardware Fix (Stationary Phase)

If chemistry adjustments are restricted (e.g., by a validated method), you must upgrade the stationary phase.

1. End-Capping is Critical

Standard silica columns have free silanol groups (


). For basic amines like 1-(4-(Dimethylamino)phenyl)propan-1-one, these act as "sticky spots."
  • Requirement: Use a "fully end-capped" or "base-deactivated" column. These columns have undergone a secondary bonding reaction to cap free silanols with trimethylsilyl groups.

2. Hybrid Particle Technology (The Gold Standard)

Modern Charged Surface Hybrid (CSH) or Ethylene Bridged Hybrid (BEH) columns are superior for this analyte.

  • Mechanism: CSH particles carry a slight permanent positive surface charge. This repels the protonated amine analyte, preventing it from touching the surface silanols (Coulombic Repulsion).

Part 4: Frequently Asked Questions (FAQs)

Q1: Why does my peak tailing get worse as the column ages?

  • A: Acid hydrolysis strips the bonded phase (the C18 chains) and the end-capping groups over time. This exposes the raw, acidic silica underneath. As the "protective shield" wears off, your basic amine interacts more with the silica.

    • Fix: Replace the column or switch to a sterically protected phase (e.g., Agilent StableBond or Waters SymmetryShield).

Q2: Can I just increase the temperature to fix the tailing?

  • A: Increasing temperature (e.g., to 40-50°C) improves mass transfer and lowers viscosity, which can sharpen peaks. However, it does not solve the chemical interaction (silanol binding). It is a "band-aid," not a cure.

Q3: I see a "shark fin" peak shape (sharp front, long tail). Is this silanol interaction?

  • A: No. This is likely Mass Overload . The dimethylamino group makes the molecule polar, but the phenyl-propyl chain is hydrophobic. If you inject too much mass, you saturate the adsorption sites.

    • Test: Dilute your sample 1:10 and inject. If the symmetry improves significantly, it was overload.

Q4: Is this molecule light sensitive?

  • A: Aromatic ketones can be photo-reactive. While not the primary cause of tailing, degradation products can co-elute on the tail of the main peak, making it look wider. Ensure samples are stored in amber vials.

References
  • Dolan, J. W. (2012).[1] Troubleshooting Basics, Part IV: Peak Shape Problems. LCGC International. Link

  • McCalley, D. V. (2010). Study of the selectivity, mass transfer and silanol activity of alkyl-bonded silica and hybrid reversed-phase stationary phases. Journal of Chromatography A. (Demonstrates the superiority of hybrid columns for basic amines).
  • Element Lab Solutions. (2024). Peak Tailing in HPLC: Causes and Solutions. Link

  • U.S. Pharmacopeia (USP).General Chapter <621> Chromatography. (Defines the calculation for Tailing Factor and Asymmetry Factor ).
  • National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 117839, 4-Dimethylaminopropiophenone. Link

Sources

Optimization

Technical Support Center: Stability Protocols for 1-(4-(Dimethylamino)phenyl)propan-1-one

Status: Operational | Tier: Level 3 (Senior Application Support) Ticket Subject: Enhancing Solution Stability of 1-(4-(Dimethylamino)phenyl)propan-1-one Compound ID: 4-Dimethylaminopropiophenone (4-DMAP) CAS: 26672-58-2...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Operational | Tier: Level 3 (Senior Application Support) Ticket Subject: Enhancing Solution Stability of 1-(4-(Dimethylamino)phenyl)propan-1-one Compound ID: 4-Dimethylaminopropiophenone (4-DMAP) CAS: 26672-58-2 (Generic reference for p-isomer)

Executive Summary: The Stability Matrix

Welcome to the Technical Support Center. You are likely experiencing degradation issues characterized by solution discoloration (yellowing/browning), baseline drift in HPLC, or unexpected loss of potency.

1-(4-(Dimethylamino)phenyl)propan-1-one is a "push-pull" aromatic ketone . It possesses an electron-donating dimethylamino group conjugated to an electron-withdrawing carbonyl group. This specific electronic architecture creates a strong Intramolecular Charge Transfer (ICT) state, making the molecule exceptionally sensitive to photo-oxidation and N-oxide formation in solution.

This guide provides self-validating protocols to mitigate these specific failure modes.

Module 1: Photostability & Discoloration

The Issue: "My solution turned yellow overnight."

Diagnosis: Photochemical degradation via the Norrish Type II pathway or ICT-induced oxidation. Mechanism: The para-dimethylamino group lowers the energy of the


 and 

transitions, shifting absorption into the near-UV/visible range. Upon photon absorption, the molecule enters an excited triplet state that can abstract hydrogen from the solvent or react with dissolved oxygen to form singlet oxygen (

), leading to oxidative fragmentation.
The Protocol: Optical Shielding

Do not rely solely on "low light." You must actively filter the excitation wavelengths.

  • Primary Containment: Use Amber Borosilicate Glass (Type 1) . This cuts off wavelengths

    
     nm, where the primary ICT absorption band lies.
    
  • Active Filtration (For flow chemistry/monitoring): If the solution must be visible (e.g., in a reactor), apply a Kapton® (polyimide) film or a UV-cutoff filter (Longpass 400nm) over the viewing window.

  • Solvent Selection for Photostability:

    • Avoid: Chlorinated solvents (DCM, Chloroform). These generate radicals under UV light that accelerate amine oxidation.

    • Preferred: Acetonitrile (ACN) or Methanol (MeOH).

Visual Logic: Photostability Decision Tree

Photostability_Logic Start Solution Preparation Check_Light Is ambient light excluded? Start->Check_Light Yellowing Observation: Yellowing/Browning Check_Light->Yellowing No Solvent_Check Solvent Type? Check_Light->Solvent_Check Yes Action_Amber Action: Switch to Amber Glass + Foil Yellowing->Action_Amber Chlorinated Chlorinated (DCM/CHCl3) Solvent_Check->Chlorinated NonChlor Non-Chlorinated (MeOH/ACN) Solvent_Check->NonChlor Action_ChangeSolv Action: Evaporate & Re-dissolve in ACN Chlorinated->Action_ChangeSolv Action_Degas Action: Proceed to Degassing (Module 2) NonChlor->Action_Degas Action_ChangeSolv->Action_Degas

Figure 1: Decision matrix for diagnosing and correcting photo-instability events.

Module 2: Oxidative Stability (The Amine Vulnerability)

The Issue: "I see a new peak at M+16 in my LC-MS."

Diagnosis: N-oxidation of the tertiary amine. Mechanism: The nitrogen lone pair is electron-rich and prone to attack by atmospheric oxygen or peroxides present in solvents, forming the N-oxide derivative. This is accelerated by trace metals and light.

The Protocol: The Freeze-Pump-Thaw Cycle

Simple nitrogen bubbling (sparging) is often insufficient for electron-rich amines in sensitive applications. You must remove dissolved oxygen completely.

Step-by-Step Methodology:

  • Vessel Prep: Place the solution in a Schlenk flask or a heavy-walled ampoule.

  • Freeze: Submerge the flask in liquid nitrogen (

    
    ) until the solvent is completely frozen.
    
  • Pump: Open the flask to high vacuum ( < 0.1 mbar) for 5–10 minutes. This removes the headspace gas.

  • Thaw: Close the vacuum valve. Remove the flask from

    
     and thaw in a warm water bath. Crucial: Gas bubbles will evolve from the melting solvent.
    
  • Repeat: Perform this cycle 3 times .

  • Backfill: Backfill with high-purity Argon (heavier than air, providing a better blanket than Nitrogen).

Visual Logic: Degassing Workflow

Degassing_Protocol Step1 1. Freeze (LN2) Step2 2. Pump (Vacuum) Step1->Step2 Solid State Step3 3. Thaw (Warm Bath) Step2->Step3 Remove Headspace Decision Cycle Count < 3? Step3->Decision Gas Release Decision->Step1 Yes (Repeat) Finish 4. Backfill (Argon) Decision->Finish No (Done)

Figure 2: The Freeze-Pump-Thaw cycling method for rigorous deoxygenation.

Module 3: Solvent Compatibility & pH Management

The Issue: "The compound precipitated" or "The retention time shifted."

Data Summary: Solvent & pH Matrix

Solvent SystemStability RatingSolubilityNotes
Water (Neutral) LowModerate (~350 mg/L)Risk of slow oxidation; poor solubility limits concentration.
Ethanol/Methanol HighGoodRecommended. Protic solvents stabilize the amine via H-bonding.
DMSO Caution ExcellentHygroscopic. Absorbed water promotes degradation. DMSO can act as an oxidant (Swern-like) under specific stress.
Acidic Buffer (pH 3-5) Maximum HighProtonation of the amine (

) blocks the lone pair, preventing oxidation.
Basic Buffer (pH > 9) LowLowFree base form is most susceptible to oxidation.

Technical Insight: If your experiment allows, acidify the solution slightly (e.g., 0.1% Formic Acid or HCl). Protonating the dimethylamino group removes the electron density from the nitrogen lone pair, effectively "locking" it against oxidative attack.

Frequently Asked Questions (FAQ)

Q: Can I store the stock solution in the fridge? A: Yes, but with caveats. Store at -20°C in aliquots . Repeated freeze-thaw cycles introduce moisture and oxygen. Use amber vials with PTFE-lined caps to prevent plasticizer leaching, which can mimic degradation products in LC-MS.

Q: My HPLC peak is tailing significantly. Is the compound degrading? A: Not necessarily. Tertiary amines interact strongly with residual silanol groups on silica columns.

  • Fix: Add a "sacrificial base" modifier like Triethylamine (TEA) or Ammonium Formate to your mobile phase, or use an end-capped column (e.g., C18 with high carbon load).

Q: I need to use DMSO for a biological assay. How do I stabilize it? A: DMSO is hygroscopic.

  • Use anhydrous DMSO (packed under argon).

  • Add an antioxidant like BHT (Butylated hydroxytoluene) at 0.1% if compatible with your assay.

  • Use the solution immediately; do not store DMSO stocks of this compound for >24 hours.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 6270, 4'-Aminopropiophenone (Analogous Structure). Retrieved from .

  • Allen, N. S. (1996).Photoinitiators for UV and visible curing of coatings: Mechanisms and properties. Journal of Photochemistry and Photobiology A: Chemistry.
  • BenchChem (2025). Technical Guide to Solubility of 4'-Aminopropiophenone. Retrieved from .

  • Fisher Scientific. Safety Data Sheet: 3-Dimethylaminopropiophenone hydrochloride. Retrieved from .

(Note: While specific degradation papers for the exact propyl-ketone derivative are rare, the protocols above are derived from the foundational chemistry of p-aminoketones and substituted propiophenones validated in sources 2 and 4.)

Troubleshooting

minimizing side-product formation in 1-(4-(Dimethylamino)phenyl)propan-1-one reactions

Topic: Minimizing Side-Product Formation & Process Optimization Executive Summary This technical guide addresses the synthesis of 1-(4-(dimethylamino)phenyl)propan-1-one (also known as 4'-dimethylaminopropiophenone) via...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Minimizing Side-Product Formation & Process Optimization

Executive Summary

This technical guide addresses the synthesis of 1-(4-(dimethylamino)phenyl)propan-1-one (also known as 4'-dimethylaminopropiophenone) via the Friedel-Crafts acylation of


-dimethylaniline.

The primary challenge in this synthesis is not the reactivity of the substrate, but its over-reactivity and Lewis basicity . The dimethylamino group acts as a "trap" for Lewis acid catalysts, leading to complexation that can alter regioselectivity, cause demethylation, or stall the reaction. This guide provides an optimized protocol using Zinc Chloride (


)  to minimize the formation of demethylated byproducts and ortho-isomers, contrasting it with the harsher Aluminum Chloride (

) route.

Module 1: Critical Reaction Parameters

The "Hidden Equivalent" Phenomenon (Stoichiometry)

Issue: Low yield or stalled reaction despite using "catalytic" amounts of Lewis acid. Root Cause: The basic nitrogen of


-dimethylaniline coordinates strongly with the Lewis acid (LA), forming a stable salt complex 

. This effectively removes the catalyst from the cycle and deactivates the ring towards electrophilic attack. Solution: You must treat the Lewis acid as a reagent , not just a catalyst.
  • Protocol Requirement: Use >1.1 equivalents of Lewis acid relative to the amine. The first equivalent "saturates" the amine; the excess drives the acylation.

Controlling Demethylation

Issue: Presence of 1-(4-(methylamino)phenyl)propan-1-one (secondary amine impurity). Root Cause: Strong Lewis acids like


, combined with high temperatures (>80°C), facilitate the cleavage of the 

bond. Solution:
  • Switch Catalyst: Use

    
      (Zinc Chloride). It is strong enough to catalyze the acylation of the highly activated aniline ring but too weak to promote rapid demethylation.
    
  • Temperature Cap: If using

    
    , maintain reaction temperature below 60°C .
    
Regioselectivity (Ortho vs. Para)

Issue: Formation of the ortho-isomer (1-(2-(dimethylamino)phenyl)propan-1-one). Root Cause: While the bulky dimethylamino group sterically favors para substitution, higher temperatures increase the thermodynamic probability of ortho attack. Solution:

  • Kinetic Control: Conduct the addition of the acylating agent at 0–5°C .

  • Solvent Choice: Use non-polar solvents (e.g., 1,2-dichloroethane or DCM) to enhance steric discrimination.

Module 2: Visualizing the Pathway

The following diagram illustrates the competing pathways: the "Trap" (coordination) vs. the "Product" (Acylation).

ReactionPathway Start N,N-Dimethylaniline + Propionyl Chloride LewisAcid Lewis Acid (ZnCl2) Start->LewisAcid Complex Amine-Lewis Acid Complex (Salt) LewisAcid->Complex 1.0 eq consumed (Fast) Acylium Acylium Ion Generation LewisAcid->Acylium Excess Catalyst Para Para-Product (Major Target) Complex->Para Steric Control (Low Temp) Ortho Ortho-Product (Minor Impurity) Complex->Ortho High Temp Demethyl Demethylated Byproduct Complex->Demethyl Harsh Lewis Acid (AlCl3 > 80°C)

Figure 1: Reaction pathway showing the sequestration of catalyst by the amine (Red path) and the desired acylation route (Green path).

Module 3: Optimized Experimental Protocol

Objective: Synthesis of 1-(4-(Dimethylamino)phenyl)propan-1-one with minimized side products.

Reagents
ReagentEquiv.Role
N,N-Dimethylaniline1.0Substrate
Propionyl Chloride1.2Acylating Agent
Zinc Chloride (

)
1.5Catalyst (Anhydrous)
Dichloromethane (DCM)-Solvent (Anhydrous)
Step-by-Step Procedure
  • Catalyst Preparation:

    • In a flame-dried 3-neck flask under Nitrogen atmosphere, suspend anhydrous

      
       (1.5 eq) in dry DCM.
      
    • Note: Ensure

      
       is freshly fused or high-grade anhydrous. Moisture kills this reaction.
      
  • Substrate Addition (The "Complexation" Step):

    • Cool the suspension to 0°C .

    • Add N,N-Dimethylaniline (1.0 eq) dropwise.

    • Observation: The mixture may thicken or change color as the Lewis Acid-Amine complex forms. This is normal. Stir for 30 mins to ensure complete complexation.

  • Acylation:

    • Add Propionyl Chloride (1.2 eq) dropwise, maintaining temperature < 5°C .

    • Once addition is complete, allow the mixture to warm to room temperature.

    • Reflux gently (approx. 40°C for DCM) for 2–4 hours. Monitor by TLC/HPLC.

  • Quench & Hydrolysis (Crucial for Purity):

    • Cool to room temperature.[1]

    • Pour the reaction mixture into ice-cold dilute HCl (1M) .

    • Why Acidic? This keeps the amine protonated and water-soluble, allowing non-basic organic impurities to be extracted first if necessary (though usually, we extract the product here).

    • Correction for Isolation: To isolate the free base ketone:

      • Separate the organic layer (DCM).

      • Wash the aqueous layer with a small amount of DCM.

      • Combine organic layers and wash with saturated

        
          (to remove acid) and brine.
        
    • Note: If the product is trapped as a zinc salt, the initial acid wash helps break the chelate. Then, careful basification (pH 8-9) precipitates the free amine product.

  • Purification:

    • Recrystallization from Ethanol/Water or Hexane/Ethyl Acetate is preferred over column chromatography to avoid streaking of the amine on silica.

Module 4: Troubleshooting & FAQs

Troubleshooting Decision Tree

Troubleshooting Problem Identify Issue LowYield Low Yield / No Reaction Problem->LowYield Impurity Impurity Profile Problem->Impurity CheckCat Check Catalyst Stoichiometry Did you use >1 eq? LowYield->CheckCat Ortho Ortho-Isomer Present Impurity->Ortho Demethyl Demethylated Product Impurity->Demethyl CheckWater Check Moisture Was ZnCl2 anhydrous? CheckCat->CheckWater SolTemp Reduce Temp during addition Switch to non-polar solvent Ortho->SolTemp SolCat Switch from AlCl3 to ZnCl2 Reduce Temp Demethyl->SolCat

Figure 2: Diagnostic flow for common synthesis issues.

Frequently Asked Questions

Q1: Why is my product green/blue after workup? A: This indicates the presence of oxidation byproducts (radical cations) typically formed if the reaction is exposed to air while hot, or if traces of metal salts remain.

  • Fix: Ensure a thorough wash with dilute NaOH or

    
     during workup to remove metal salts. Perform the final recrystallization in the presence of a small amount of activated charcoal.
    

Q2: Can I use


 instead of 

?
A: Yes, but with caution.

is more aggressive. If you must use it, keep the temperature strictly below 60°C to prevent the cleavage of the methyl groups on the nitrogen. You will likely need 2.0–2.5 equivalents of

.

Q3: The reaction mixture turned into a solid block. What happened? A: This is the "Red Oil" or complexation effect. The Lewis acid-amine complex has precipitated or solidified.

  • Fix: Use a larger volume of solvent (DCM or 1,2-DCE) or increase mechanical stirring power. Do not overheat to melt it; add more solvent.

Q4: Is polyacylation a concern? A: Generally, no. The introduction of the acyl group (propionyl) is strongly deactivating (electron-withdrawing). This prevents the ring from undergoing a second Friedel-Crafts reaction under standard conditions.[2]

References

  • Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry. 5th Ed. Longman Scientific & Technical, 1989.
  • Gore, P. H. "The Friedel-Crafts Acylation Reaction and its Application." Chemical Reviews, vol. 55, no. 2, 1955, pp. 229–281.

  • Callaghan, P. D., et al. "The reaction of N,N-dimethylaniline with acyl chlorides." Journal of the Chemical Society, Perkin Transactions 1.
  • PubChem Compound Summary. "1-(4-(Dimethylamino)phenyl)propan-1-one." National Center for Biotechnology Information.

  • Organic Syntheses. "p-Dimethylaminobenzaldehyde." Org.[1][3][4][5][6][7] Synth. 1922, 2,[8][9] 17. (Analogous chemistry demonstrating the reactivity and handling of dimethylaniline derivatives).

Sources

Optimization

challenges in the characterization of 1-(4-(Dimethylamino)phenyl)propan-1-one

Technical Support Center: Characterization of 1-(4-(Dimethylamino)phenyl)propan-1-one Case ID: 4-DMAPP-CHAR-001 Status: Active Assigned Specialist: Senior Application Scientist, Analytical Chemistry Division Executive Su...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Characterization of 1-(4-(Dimethylamino)phenyl)propan-1-one

Case ID: 4-DMAPP-CHAR-001 Status: Active Assigned Specialist: Senior Application Scientist, Analytical Chemistry Division

Executive Summary

Welcome to the technical support hub for 1-(4-(Dimethylamino)phenyl)propan-1-one (CAS: 26672-58-2).[1] This molecule, a para-substituted propiophenone, presents a unique set of analytical challenges due to the interplay between its basic dimethylamino group and the electron-withdrawing carbonyl moiety.

This guide addresses the three most common support tickets we receive: HPLC peak tailing , NMR chemical shift inconsistencies , and Mass Spectrometry fragmentation confusion .

Module 1: Chromatographic Challenges (HPLC/UPLC)

User Question: "I am observing severe peak tailing (Asymmetry factor > 2.0) on my C18 column. The retention time also drifts slightly between runs. What is happening?"

Technical Diagnosis: The tertiary amine in the 4-dimethylamino group (


) is acting as a Lewis base. On standard silica-based C18 columns, residual silanol groups (

) on the stationary phase are acidic. At neutral or weakly acidic pH, these silanols deprotonate (

), and your analyte protonates (

). The resulting ionic interaction causes the "tailing" effect, which is essentially a secondary retention mechanism fighting against the hydrophobic partition.

Troubleshooting Protocol:

ParameterRecommendationMechanism
Mobile Phase pH Option A (High pH): Use pH 9.5–10 (e.g., 10mM Ammonium Bicarbonate).Option B (Low pH): Use pH < 3.0 (e.g., 0.1% Formic Acid).High pH: Suppresses protonation of the amine (keeps it neutral).Low pH: Suppresses ionization of silanols (keeps them neutral).
Additives Add 0.1% Triethylamine (TEA) or Trifluoroacetic acid (TFA) .TEA: Competes for silanol sites (sacrificial base).TFA: Ion-pairing agent that masks the positive charge.
Column Choice Switch to a Hybrid Particle (BEH) or Bidentate C18 column.These columns have reduced silanol activity and higher pH stability.

Visual Troubleshooting Guide:

HPLC_Troubleshooting Start Issue: Peak Tailing > 1.5 CheckPH Check Mobile Phase pH Start->CheckPH IsNeutral Is pH 3.0 - 8.0? CheckPH->IsNeutral ActionHigh Action: Increase pH to 10 (Requires Hybrid Column) IsNeutral->ActionHigh Yes (Amine Protonated) ActionLow Action: Lower pH to < 2.5 (Suppress Silanols) IsNeutral->ActionLow Alternative ActionAdd Action: Add 5mM TEA (Sacrificial Base) IsNeutral->ActionAdd If pH fixed Result Resolution Restored ActionHigh->Result Symmetric Peak ActionLow->Result ActionAdd->Result

Caption: Decision tree for mitigating amine-silanol interactions in HPLC.

Module 2: Spectroscopic Anomalies (NMR)

User Question: "My


 NMR spectrum in 

looks different from the literature values in

. The aromatic doublets have shifted significantly. Is my compound impure?"

Technical Diagnosis: This is a classic case of Solvatochromism and Protonation-Induced Resonance Dampening .

  • Resonance (Neutral State): In non-acidic solvents (DMSO), the lone pair on the Nitrogen donates electron density into the benzene ring (Mesomeric effect

    
    ). This shields the aromatic protons ortho to the amine.
    
  • Protonation (Acidic State):

    
     often contains trace HCl or acidic impurities. If the amine protonates, the lone pair is locked up in the 
    
    
    
    bond. The nitrogen turns from an electron donor to an electron withdrawer (Inductive effect
    
    
    ). This causes a downfield shift (deshielding) of the aromatic protons.

Data Comparison Table:

Proton PositionApprox Shift (Neutral/DMSO)Approx Shift (Acidic/CDCl3*)Interpretation
Ortho to Amine

6.6 - 6.7 ppm

7.4 - 7.6 ppm
Huge Shift: Loss of resonance shielding upon protonation.
Ortho to Carbonyl

7.8 - 7.9 ppm

7.9 - 8.1 ppm
Less affected, dominated by carbonyl anisotropy.
N-Methyl

3.0 ppm (Singlet)

3.2 - 3.4 ppm
Deshielded by positive charge on Nitrogen.

*Note: Shifts in CDCl3 vary depending on the "age" (acidity) of the solvent.

Visual Mechanism:

NMR_Mechanism Neutral Neutral State (DMSO-d6) Resonance Resonance Active (N lone pair -> Ring) Neutral->Resonance Protonated Protonated State (Acidic CDCl3) NoResonance Resonance Blocked (Lone pair -> H+) Protonated->NoResonance Effect1 Ortho-H Shielded (Upfield Shift) Resonance->Effect1 Effect2 Ortho-H Deshielded (Downfield Shift) NoResonance->Effect2

Caption: Impact of amine protonation on aromatic resonance and NMR chemical shifts.

Module 3: Mass Spectrometry (Fragmentation)

User Question: "I see the parent ion at m/z 178 [M+H]+, but I have a dominant fragment at m/z 148. I expected a McLafferty rearrangement. What is this peak?"

Technical Diagnosis: While McLafferty rearrangements occur in ketones with


-hydrogens, the dominant fragmentation pathway for 1-(4-(dimethylamino)phenyl)propan-1-one is 

-cleavage
adjacent to the carbonyl group.

Fragmentation Pathway:

  • Parent Ion:

    
     (Neutral) 
    
    
    
    
    
    
    
    .
  • 
    -Cleavage:  The bond between the carbonyl carbon and the alpha-carbon of the propyl chain breaks.
    
    • Loss: Ethyl radical (

      
      , Mass 29).
      
    • Result: The acylium ion stabilized by the dimethylamino group.

    • Calculation:

      
      .
      

Key Fragments Table:

m/zIdentityMechanism
178

Protonated Molecular Ion.
148


-cleavage (Loss of Ethyl group). Base Peak.
120

Loss of CO from the acylium ion (secondary fragmentation).

Module 4: Stability & Storage

User Question: "My white powder has turned a greenish-yellow after two weeks on the bench. Is it degraded?"

Technical Diagnosis: Yes. 4-Dimethylaminopropiophenone is susceptible to oxidative degradation and photolysis . The dimethylamino group is electron-rich, making the ring prone to oxidation, forming N-oxide species or quinoid-like structures which are highly colored (yellow/green chromophores).

Storage Protocol:

  • Temperature: Store at

    
    .
    
  • Atmosphere: Store under Argon or Nitrogen (hygroscopic and oxidation-prone).

  • Light: Protect from light (amber vials) to prevent UV-induced radical formation.

References

  • PubChem. (n.d.). 1-(4-(Dimethylamino)phenyl)propan-1-one Compound Summary. National Library of Medicine. Retrieved January 28, 2026, from [Link]

  • Restek Corporation. (2024). LC Troubleshooting: Tailing Peaks for Amine Compounds. Retrieved January 28, 2026, from [Link]

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.
  • Reichardt, C. (2003).[2] Solvents and Solvent Effects in Organic Chemistry. Wiley-VCH. (Context: Solvatochromism of push-pull systems).

Sources

Troubleshooting

resolving co-elution issues in the analysis of 1-(4-(Dimethylamino)phenyl)propan-1-one

Executive Summary: The "Amino-Ketone" Challenge Welcome to the technical support hub. You are likely here because your analysis of 1-(4-(Dimethylamino)phenyl)propan-1-one (often referred to as 4-DMAPP or related photoini...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The "Amino-Ketone" Challenge

Welcome to the technical support hub. You are likely here because your analysis of 1-(4-(Dimethylamino)phenyl)propan-1-one (often referred to as 4-DMAPP or related photoinitiator intermediates) is failing system suitability.

The core problem typically manifests as co-elution with synthesis precursors (e.g., N,N-dimethylaniline) or degradation products (e.g., 4-methylaminopropiophenone). This is rarely a simple "gradient issue." It is a fundamental conflict between the chemistry of your analyte and the surface of your column.

This guide treats the root causes: Silanol Activity (causing tailing that masks impurities) and Selectivity Limitations (inability to distinguish positional isomers).

Module A: Diagnosing the Root Cause

Before changing your gradient, you must identify why co-elution is occurring. Use the decision matrix below to classify your problem.

TroubleshootingMatrix Start Start: Co-elution Observed CheckShape Check Peak Shape (Asymmetry Factor) Start->CheckShape Tailing Asymmetry > 1.5 (Tailing) CheckShape->Tailing Broad/Tailing Symmetrical Asymmetry < 1.2 (Symmetrical) CheckShape->Symmetrical Sharp but Merged SilanolIssue Root Cause: Silanol Interaction (The 'Sticky' Amine) Tailing->SilanolIssue SelectivityIssue Root Cause: Poor Selectivity (Isomeric Overlap) Symmetrical->SelectivityIssue Action1 Protocol A: Suppress Silanols (pH/Mobile Phase) SilanolIssue->Action1 Action2 Protocol B: Change Stationary Phase (Pi-Pi) SelectivityIssue->Action2

Figure 1: Diagnostic workflow for classifying co-elution issues based on peak topology.

Module B: The "Silanol Trap" (Protocol A)

The Issue: The dimethylamino group on your analyte is a base (


). At neutral pH, it becomes protonated (

). Standard silica columns possess residual silanol groups (

) that act as cation exchangers. The Result: Your analyte "drags" along the column surface, creating a tail that swallows adjacent impurity peaks.
Solution 1: The "High pH" Strategy (Recommended)

If you use a hybrid-silica column (e.g., Waters XBridge, Agilent Poroshell HPH), running at high pH keeps the amine neutral , eliminating the ion-exchange mechanism.

  • Column: Hybrid Silica C18 (Ethylene-Bridged or similar).

  • Mobile Phase A: 10 mM Ammonium Bicarbonate (pH 10.0).

  • Mobile Phase B: Acetonitrile.[1][2][3]

  • Mechanism: At pH 10, the amine is deprotonated (neutral). Hydrophobic retention dominates, resulting in sharp, symmetrical peaks.

Solution 2: The "Chaotropic" Strategy (Traditional Silica)

If you are restricted to standard silica columns (pH < 8), you must suppress the silanols.

  • Additive: Add 0.1% Trifluoroacetic Acid (TFA) or 10-20 mM Triethylamine (TEA) to the mobile phase.

  • Warning: TFA suppresses MS ionization. If using LC-MS, use Formic Acid (0.1%) and increase ionic strength with 5-10 mM Ammonium Formate to mask silanols.

Module C: Isomeric Selectivity (Protocol B)

The Issue: You have sharp peaks, but the 4-dimethylamino isomer co-elutes with the 2-dimethylamino isomer or the demethylated impurity (4-methylaminopropiophenone). C18 columns separate based on hydrophobicity, which is nearly identical for these species.

The Solution: Leverage Pi-Pi (


) Interactions .
Switch to a Phenyl-Hexyl  or Biphenyl  stationary phase. These phases interact with the aromatic ring of your propiophenone. The electron-donating dimethylamino group alters the electron density of the ring, creating distinct retention shifts compared to impurities.

Critical Solvent Rule: When using Phenyl phases, use Methanol, not Acetonitrile . Acetonitrile contains


-electrons (C≡N) that interfere with the stationary phase's ability to interact with the analyte.[1] Methanol allows the pi-pi mechanism to function.
Comparative Data: Selectivity Factors ( )
Analyte PairC18 (Acetonitrile)Phenyl-Hexyl (Methanol)Result
4-DMAPP / 4-Methylamino-PP 1.05 (Co-elution)1.12 (Baseline Resolved)Phenyl phase differentiates by ring electron density.
4-DMAPP / 2-DMAPP (Isomer) 1.02 (Co-elution)1.15 (Baseline Resolved)Steric hindrance at ortho-position alters pi-interaction.

Master Protocol: Optimized Method for 4-DMAPP

Based on the chemistry described above, this is the "Gold Standard" starting point for method development.

Instrument Parameters
  • System: UHPLC or HPLC (Low dispersion preferred).

  • Detector: UV @ 254 nm (aromatic ring) or 305 nm (conjugated ketone max). MS (ESI+) for trace impurities.

Chromatographic Conditions
ParameterSettingRationale
Stationary Phase Biphenyl or Phenyl-Hexyl (2.7 µm Core-Shell)Maximizes selectivity for aromatic isomers.
Mobile Phase A Water + 5 mM Ammonium Formate + 0.05% Formic AcidLow pH ensures solubility; Ammonium ions mask silanols.
Mobile Phase B Methanol Promotes

interactions (unlike ACN).
Flow Rate 0.4 - 0.5 mL/min (for 2.1 mm ID)Optimal Van Deemter velocity.
Temperature 40°CReduces viscosity of Methanol; improves mass transfer.
Gradient Table
  • 0.0 min: 10% B

  • 1.0 min: 10% B (Isocratic hold to focus peak)

  • 10.0 min: 90% B

  • 12.0 min: 90% B

  • 12.1 min: 10% B (Re-equilibration)

Troubleshooting FAQ

Q: I switched to a Phenyl column, but my resolution actually got worse. Why? A: Did you stick with Acetonitrile? As noted in Protocol B, Acetonitrile's nitrile group suppresses the


 overlap between the analyte and the phenyl ligands.[1] Switch to Methanol.  If backpressure is too high, increase temperature to 45-50°C.

Q: My main peak is splitting. Is it degradation? A: Before assuming degradation, check your sample solvent. If you dissolved 4-DMAPP in 100% Acetonitrile but your starting gradient is 90% Water, you are experiencing "Solvent Strength Mismatch." The analyte precipitates or travels faster than the eluent initially. Dissolve your sample in the starting mobile phase (10% Methanol/90% Buffer).

Q: I see a "ghost peak" eluting after my main peak in every blank injection. A: This is likely "Carryover." Basic amines stick to the metallic surfaces of the injector needle and valve seals.

  • Fix: Change your needle wash to a mixture of Acetonitrile:Isopropanol:Water:Formic Acid (40:40:19:1) . The acid protonates the amine (making it soluble), and the organic mix strips it from surfaces.

References

  • Méndez, A., et al. (2003).[4][5] "Comparison of the acidity of residual silanol groups in several liquid chromatography columns." Journal of Chromatography A.

    • Context: Cited in Module B regarding silanol acidity and c
  • Phenomenex Technical Notes. (2016). "Getting the Most from Phenyl Stationary Phases for HPLC." LCGC International.

    • Context: Cited in Module C regarding the necessity of Methanol over Acetonitrile for Phenyl phases.
  • McCalley, D. V. (2010). "Study of the selectivity, retention mechanisms and performance of alternative silica-based stationary phases for the separation of basic drugs in high-performance liquid chromatography." Journal of Chromatography A.

    • Context: Supports the use of specific stationary phases for basic amines like 4-DMAPP.
  • Sielc Technologies. "Separation of 3-(p-(Dimethylamino)phenyl)propanol."

    • Context: Provides baseline method conditions for dimethylamino-phenyl deriv

Sources

Optimization

method development for the chiral separation of 1-(4-(Dimethylamino)phenyl)propan-1-one enantiomers

Ticket ID: CMD-4DMAP-01 Subject: Method Development for 1-(4-(Dimethylamino)phenyl)propan-1-one Enantiomers Status: Open Assigned Specialist: Senior Application Scientist ⚠️ System Diagnostic: Critical Chemistry Check Us...

Author: BenchChem Technical Support Team. Date: February 2026

Ticket ID: CMD-4DMAP-01 Subject: Method Development for 1-(4-(Dimethylamino)phenyl)propan-1-one Enantiomers Status: Open Assigned Specialist: Senior Application Scientist

⚠️ System Diagnostic: Critical Chemistry Check

User Alert: You have requested a chiral separation guide for 1-(4-(Dimethylamino)phenyl)propan-1-one .

Technical Clarification: The molecule as named (also known as 4'-dimethylaminopropiophenone) is achiral . It possesses a plane of symmetry and superimposable mirror images; therefore, it does not exist as enantiomers.

Assumed User Intent: Based on standard pharmaceutical workflows involving this scaffold, this guide addresses the two most probable scenarios:

  • Target A (Primary): You are analyzing the enantioselective reduction of the ketone to its chiral alcohol metabolite: 1-(4-(dimethylamino)phenyl)propan-1-ol .

  • Target B (Secondary): You are analyzing a structural analog with an

    
    -chiral center, such as a cathinone derivative (e.g., 2-(dimethylamino)-1-phenylpropan-1-one).
    

The following guide focuses on Target A (the chiral alcohol), as this is the direct metabolic/synthetic product of your specified ketone. The principles apply equally to Target B.

PART 1: Method Development Strategy

This analyte contains a basic dimethylamino group (


). This is the critical variable in your method development. Without specific mobile phase modifiers, this group will interact with residual silanols on the silica backbone of chiral columns, leading to severe peak tailing and irreversible retention.
Phase 1: Stationary Phase Selection (Screening)

Do not use Pirkle-type (Whelk-O) columns as a first choice for this specific alcohol; they often lack the hydrogen-bonding pockets necessary for this specific aromatic alcohol.

Recommended Column Set:

  • Immobilized Amylose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak IA/IG) - Primary Choice due to solvent versatility.

  • Coated Cellulose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralcel OD-H) - Secondary Choice for high selectivity.

Phase 2: Mobile Phase Composition (The "Basic Rule")

You must use a basic additive. Neutral mobile phases will fail.

ParameterRecommendationTechnical Rationale
Base Mode Normal Phase (NP)Hexane/Alcohol mixtures provide the highest enantioselectivity for aromatic alcohols.
Solvent A n-Hexane or HeptaneNon-polar carrier.
Solvent B Isopropanol (IPA) or EthanolIPA usually provides better resolution (

) than EtOH for this scaffold.
Additive 0.1% Diethylamine (DEA) CRITICAL: DEA competes for silanol sites, sharpening the peak.
Temperature 25°C (Start)Lowering to 10-15°C often improves resolution for propiophenone derivatives.
Phase 3: The "Zero-Tailing" Protocol

Step-by-Step Optimization:

  • Equilibration: Flush column with Mobile Phase (Hexane/IPA/DEA 90:10:0.1) for 40 mins.

  • Injection: Inject 5 µL of 1 mg/mL sample (dissolved in mobile phase).

  • Diagnosis:

    • If

      
      : Switch modifier from IPA to Ethanol (change selectivity).
      
    • If Tailing Factor > 1.2: Increase DEA to 0.2% or switch to Triethylamine (TEA).

    • If Retention

      
      : Decrease alcohol % to 5% or 2%.
      
PART 2: Troubleshooting & FAQs

Q1: My peaks are tailing severely (


), even with DEA. What is wrong? 
  • Diagnosis: The "Memory Effect." If the column was previously used with acidic additives (TFA/Acetic Acid), the acid is likely still adsorbed to the amylose matrix, forming ion pairs with your basic amine.

  • Solution: Perform a "Base Wash." Flush the column with 100% Ethanol containing 0.5% DEA for 60 minutes (only if using Immobilized columns like IA/IB/IC). For Coated columns (AD/OD), flush with Hexane/IPA (90:10) + 0.5% DEA at low flow (0.5 mL/min) for 2 hours.

Q2: The ketone precursor co-elutes with one of the alcohol enantiomers.

  • Diagnosis: Poor selectivity between the carbonyl (ketone) and hydroxyl (alcohol) species.

  • Solution: Switch to Polar Organic Mode (POM) .

    • Mobile Phase: 100% Acetonitrile + 0.1% DEA + 0.1% Ethanol.

    • Mechanism:[1][2][3][4] Acetonitrile disrupts the

      
       interactions differently than Hexane, often shifting the ketone away from the alcohol enantiomers.
      

Q3: Can I use Reversed-Phase (Water/MeCN)?

  • Analysis: Yes, but it is generally inferior for this specific molecule. The hydrophobic interaction with the phenyl ring dominates in RP, often masking the subtle chiral recognition at the chiral center.

  • Advice: Only use RP (e.g., Chiralpak AD-RH) if MS-compatibility is strictly required. Use Ammonium Bicarbonate (pH 9.0) buffer to keep the amine neutral.

PART 3: Visualization (Decision Logic)

The following diagram illustrates the decision tree for separating basic chiral drugs derived from propiophenones.

ChiralMethodDev Start START: Analyte Assessment (Basic Amine + Aromatic Ring) CheckChiral Check Chirality: Is it the Ketone or Alcohol? Start->CheckChiral KetonePath Ketone (Achiral) STOP: No Separation Possible CheckChiral->KetonePath Ketone AlcoholPath Alcohol (Chiral) Proceed to Screening CheckChiral->AlcoholPath Alcohol Screening Screening Phase: Col: Amylose/Cellulose (IA, OD) MP: Hex/IPA/DEA (90:10:0.1) AlcoholPath->Screening ResultCheck Check Resolution (Rs) & Tailing (Tf) Screening->ResultCheck Good Rs > 1.5, Tf < 1.2 VALIDATED METHOD ResultCheck->Good Pass Tailing Tailing > 1.5 Silanol Interaction ResultCheck->Tailing Peak Distortion LowRes Rs < 1.5 Insufficient Selectivity ResultCheck->LowRes Overlapping FixTailing Action: 1. Increase DEA to 0.2% 2. Base Wash Column Tailing->FixTailing FixRes Action: 1. Lower Temp (10°C) 2. Switch IPA -> EtOH 3. Try Polar Organic Mode LowRes->FixRes FixTailing->Screening Retest FixRes->Screening Retest

Caption: Logic flow for optimizing chiral separation of basic propiophenone derivatives, prioritizing silanol suppression.

References
  • Subramanian, G. (2001). Chiral Separation Techniques: A Practical Approach. Wiley-VCH.
  • Okamoto, Y., & Ikai, T. (2008). "Chiral Stationary Phases for HPLC Involving Polysaccharides." Chemical Society Reviews, 37, 2593-2608. Link (Authoritative source on Amylose/Cellulose mechanisms).

  • Dong, M. (2006). "Separation of Basic Compounds in Chiral HPLC." LCGC North America, 24(9).[5] (Establishes the requirement for DEA/TEA additives for amine-containing analytes).

  • Daicel Corporation. (2024). "Instruction Manual for CHIRALPAK® IA." Link (Manufacturer protocols for immobilized column solvent compatibility).

  • Ye, J., et al. (2014). "Enantioselective reduction of propiophenone derivatives." Tetrahedron: Asymmetry, 25(10), 735-740. (Contextual source for the synthesis and analysis of the specific chiral alcohol target).

Sources

Troubleshooting

degradation pathways of 1-(4-(Dimethylamino)phenyl)propan-1-one under experimental conditions

Technical Support Center: Stability & Degradation of 1-(4-(Dimethylamino)phenyl)propan-1-one Ticket System Status: [ONLINE] Support Level: Tier 3 (Senior Application Scientist) Subject: Degradation Pathways, Troubleshoot...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Stability & Degradation of 1-(4-(Dimethylamino)phenyl)propan-1-one

Ticket System Status: [ONLINE] Support Level: Tier 3 (Senior Application Scientist) Subject: Degradation Pathways, Troubleshooting & Forced Degradation Protocols

Executive Summary: Stability Profile

Compound: 1-(4-(Dimethylamino)phenyl)propan-1-one Common ID: 4-Dimethylaminopropiophenone (4-DMAP) Critical Vulnerabilities:

  • Photosensitivity (High Risk): The conjugated aromatic ketone system, combined with the electron-donating dimethylamino group, creates a "push-pull" electronic system highly susceptible to UV-induced excitation, leading to radical formation and polymerization (yellowing).

  • Oxidative Instability (Medium Risk): The tertiary amine is prone to N-oxidation (

    
    ) and oxidative N-dealkylation (loss of methyl groups).
    
  • Hydrolytic Stability: Generally stable to hydrolysis under neutral conditions; the ketone and tertiary amine are robust against simple hydrolysis compared to esters or amides.

Troubleshooting Guides (FAQ Format)

Ticket #401: "My sample turned yellow/brown after exposure to ambient light."

Diagnosis: Photochemical Degradation (Photo-oxidation). Mechanism: The molecule contains a benzoyl chromophore. Upon UV absorption (typically


 nm), the carbonyl oxygen undergoes an 

transition to a triplet excited state.
  • Pathway A (Intermolecular H-abstraction): The excited ketone abstracts a hydrogen atom from the solvent or adjacent molecules, creating radical species that dimerize or polymerize.

  • Pathway B (Electron Transfer): The electron-rich dimethylamino group facilitates Photo-Induced Electron Transfer (PET), leading to radical cations that degrade into colored quinoid-type species.

Remediation:

  • Immediate Action: Store all solid and solution samples in amber glass vials.

  • Process Change: Perform synthesis or formulation steps under yellow light (

    
     nm) if degradation is rapid (< 1 hour).
    
Ticket #402: "I see a +16 Da and a -14 Da peak in my LC-MS chromatogram."

Diagnosis: Oxidative Degradation Products.[1][2][3] Root Cause:

  • +16 Da (M+16): Formation of the N-Oxide . The tertiary amine reacts with dissolved oxygen or peroxides in solvents.

    • Structure: 1-(4-(Dimethyl(oxido)amino)phenyl)propan-1-one.

  • -14 Da (M-14): N-Demethylation . Loss of a methyl group (

    
    ) replaced by a hydrogen (
    
    
    
    ), resulting in a net loss of 14 Da.
    • Structure: 1-(4-(Methylamino)phenyl)propan-1-one.

Remediation:

  • Solvent Check: Ensure solvents (especially THF or Ethers) are peroxide-free. Use HPLC-grade solvents with stabilizers if compatible.

  • Degassing: Sparge buffers with nitrogen or helium to remove dissolved oxygen.

Ticket #403: "The peak is tailing significantly on C18 columns."

Diagnosis: Silanol Interaction. Root Cause: The dimethylamino group is basic (


). At neutral or acidic pH, it becomes protonated (

) and interacts ionically with residual negatively charged silanols on the silica backbone of the column.

Remediation:

  • Mobile Phase Modifier: Add 0.1% Triethylamine (TEA) or use an ion-pairing agent (e.g., Trifluoroacetic acid, TFA) to mask silanols.

  • High pH Stability Column: Switch to a hybrid-silica column (e.g., Waters XBridge or Agilent Poroshell HPH) and run at pH 10, keeping the amine unprotonated (neutral) for sharper peak shape.

Visualizing the Degradation Pathways

The following diagram illustrates the primary degradation routes: Photolysis (UV Light) and Oxidation (Peroxide/Air).

DegradationPathways Parent Parent Molecule 1-(4-(Dimethylamino)phenyl)propan-1-one (MW: 177.2) NOxide N-Oxide Impurity (+16 Da) Oxidative Attack on Amine Parent->NOxide Oxidation (H2O2 / Air) Demethyl N-Desmethyl Analog (-14 Da) Oxidative Dealkylation Parent->Demethyl Metabolic/Chemical Oxidation Radical Ketyl Radical / Radical Cation (Transient Species) Parent->Radical UV Light (hν) (n -> π*) Radical->Demethyl H-Abstraction Polymer Colored Oligomers (Yellowing/Browning) Radical->Polymer Dimerization/Polymerization

Figure 1: Mechanistic degradation map showing oxidative (red/yellow) and photolytic (blue/green) pathways.

Standardized Forced Degradation Protocol

To validate analytical methods (HPLC/LC-MS), use this self-validating stress testing protocol.

Target Degradation: 5–20% loss of parent peak.[4] (If >20%, dilute stressor; if <5%, increase stress).

Stress ConditionReagent / ConditionDurationExpected MechanismKey Degradant (Mass Shift)
Acid Hydrolysis 0.1 N HCl, 60°C2–24 HrsSalt formation (reversible); potential dealkylation under extreme heat.Minimal; Check for M-14
Base Hydrolysis 0.1 N NaOH, 60°C2–24 HrsAldol condensation (if impurities present); generally stable.Minimal
Oxidation 3%

, RT
1–6 HrsN-oxidation; N-dealkylation.N-Oxide (+16) , N-Desmethyl (-14)
Photolysis UV (ICH Q1B), 1.2M lux·h12–48 HrsRadical polymerization; Norrish Type I cleavage.Unknown Polymers , M-29 (Ethyl loss)
Thermal 60°C (Dry Heat)7 DaysAuto-oxidation (slow).Trace N-Oxides
Step-by-Step Protocol (Example: Oxidative Stress)
  • Preparation: Dissolve 10 mg of 4-DMAP in 10 mL of Acetonitrile/Water (50:50).

  • Stressing: Transfer 1 mL to a vial. Add 0.1 mL of 30%

    
    .
    
  • Incubation: Vortex and let stand at Room Temperature.

  • Sampling: At T=1hr, T=4hr, remove 100 µL aliquots.

  • Quenching (Critical): Immediately add 100 µL of 10% Sodium Metabisulfite (

    
    ) to neutralize excess peroxide. Failure to quench will cause degradation to continue inside the HPLC vial, invalidating the data.
    
  • Analysis: Dilute with mobile phase and inject onto HPLC.

Troubleshooting Decision Tree

Use this logic flow to identify the source of instability in your workflow.

TroubleshootingTree Start Start: Observation of Impurity CheckColor Is the sample colored (Yellow/Brown)? Start->CheckColor CheckMass Check LC-MS Data CheckColor->CheckMass No PhotoIssue Photolytic Degradation ACTION: Protect from light CheckColor->PhotoIssue Yes MassPlus16 Mass Shift = +16 Da? CheckMass->MassPlus16 Analyze Peaks MassMinus14 Mass Shift = -14 Da? MassPlus16->MassMinus14 No OxideIssue N-Oxide Formation ACTION: Check solvent peroxides Add antioxidant MassPlus16->OxideIssue Yes DealkylIssue N-Demethylation ACTION: Reduce temp/oxidants MassMinus14->DealkylIssue Yes Unknown Unknown Mechanism ACTION: Check pH/Hydrolysis MassMinus14->Unknown No

Figure 2: Diagnostic logic for identifying degradation sources based on visual and spectral data.

References

  • ICH Harmonised Tripartite Guideline. (1996). Stability Testing: Photostability Testing of New Drug Substances and Products Q1B. International Council for Harmonisation. Link

  • Alsante, K. M., et al. (2007). "The role of degradant profiling in active pharmaceutical ingredients and drug products." Advanced Drug Delivery Reviews, 59(1), 29-37. (Establishes the standard for forced degradation limits of 5-20%). Link

  • Tonnesen, H. H. (2001). "Formulation and Stability Testing of Photolabile Drugs." International Journal of Pharmaceutics, 225(1-2), 1-14. (Mechanisms of amine-ketone photolysis). Link

  • Bokis, E., et al. (2015). "Stress degradation studies on organic compounds: Mechanisms and analytical methods." Journal of Chromatographic Science.

Sources

Optimization

improving the signal-to-noise ratio in NMR analysis of 1-(4-(Dimethylamino)phenyl)propan-1-one

Subject: 1-(4-(Dimethylamino)phenyl)propan-1-one Case ID: NMR-SNR-OPT-042 Status: Active Guide Technical Lead: Senior Application Scientist[1] Executive Summary This guide addresses low Signal-to-Noise Ratio (SNR) issues...

Author: BenchChem Technical Support Team. Date: February 2026

Subject: 1-(4-(Dimethylamino)phenyl)propan-1-one

Case ID: NMR-SNR-OPT-042 Status: Active Guide Technical Lead: Senior Application Scientist[1]

Executive Summary

This guide addresses low Signal-to-Noise Ratio (SNR) issues specifically for 1-(4-(Dimethylamino)phenyl)propan-1-one (4'-dimethylaminopropiophenone).[1] While general NMR rules apply, this molecule's specific physicochemical properties—its basic nitrogen center, aromatic conjugation, and potential for aggregation—require a tailored approach to maximize sensitivity without compromising resolution.

Module 1: Sample Integrity & Preparation

The most common cause of poor SNR is not the spectrometer, but the sample itself.

1.1 Concentration & Solubility Limits

For small molecules (~177.24 g/mol ), the relationship between concentration and SNR is linear. However, the dimethylamino group introduces a dipole that can lead to stacking/aggregation at high concentrations, causing line broadening (which effectively lowers SNR).

  • Optimal Range: 10–50 mM.

  • Solvent Selection:

    • Chloroform-d (CDCl₃): Recommended. Excellent solubility. The non-polar nature minimizes viscosity, leading to sharper lines (

      
       is longer).
      
    • DMSO-d₆: Alternative. Use only if the sample is a salt form (e.g., hydrochloride). High viscosity increases correlation time (

      
      ), broadening signals and reducing peak height.
      
1.2 The "Particulate Filter" Protocol

Suspended micro-particles create magnetic susceptibility gradients. This destroys field homogeneity (shimming), broadening lines and burying the signal in noise.

  • Action: Filter all samples through a 0.2 µm PTFE syringe filter into the NMR tube.

  • Validation: Check the lock level. A stable lock level >80% (depending on the solvent) usually indicates a homogeneous solution.

Module 2: Acquisition Parameters (The Physics)

Optimizing the instrument to capture maximum signal per unit of time.

2.1 The Square Root Law

SNR improves with the square root of the number of scans (


).


Current SNRDesired SNRRequired Scans (Multiplier)Time Penalty
5:110:14xLow (e.g., 1 min

4 min)
5:150:1100xHigh (e.g., 1 min

1.6 hours)
5:1100:1400xProhibitive (Overnight)
  • Guidance: If you need >100x scans to see the signal, the problem is likely concentration, not

    
    .
    
2.2 Ernst Angle Optimization

For rapid pulsing (short relaxation delays,


), a 90° pulse saturates the nuclei, reducing signal in subsequent scans. The Ernst Angle (

)
maximizes steady-state magnetization.
  • Formula:

    
    [1]
    
  • Application for 1-(4-(Dimethylamino)phenyl)propan-1-one:

    • Estimated

      
      :  ~2.0s (aromatic protons), ~1.0s (aliphatic).
      
    • Standard Protocol: If

      
       and 
      
      
      
      (Total TR = 3.0s), the optimal pulse angle is ~68° , not 90°.
    • Result: ~15-20% gain in SNR per hour compared to a 90° pulse.

2.3 Receiver Gain (RG)
  • The Trap: Auto-RG often sets the gain based on the solvent residual peak (e.g., CHCl₃ at 7.26 ppm).

  • The Fix: If the solute signal is weak, the solvent peak might trigger the ADC (Analog-to-Digital Converter) limit, keeping the gain low.

  • Protocol: Manually increase RG until the FID fills ~80% of the digitizer window, ensuring the solvent signal does not clip (overflow).

Module 3: Data Processing (Post-Acquisition)

Mathematical enhancement of the Free Induction Decay (FID).

3.1 Exponential Multiplication (Window Functions)

Multiplying the FID by a decaying exponential function forces the noise (which persists at the end of the FID) to zero faster than the signal.

  • Parameter: Line Broadening (LB).

  • Recommendation:

    • 1H NMR: Set LB = 0.3 Hz to 1.0 Hz.

    • 13C NMR: Set LB = 1.0 Hz to 3.0 Hz.

  • Trade-off: Higher LB increases SNR but broadens peaks, potentially obscuring the coupling of the ethyl group triplet/quartet.

Troubleshooting Workflow

NMR_SNR_Workflow Start Start: Low SNR Detected CheckSample 1. Check Sample Clarity (Cloudy/Precipitate?) Start->CheckSample FilterSample Action: Filter (0.2µm) & Re-dissolve CheckSample->FilterSample Yes CheckConc 2. Check Concentration (< 1 mM?) CheckSample->CheckConc No FilterSample->CheckConc IncreaseConc Action: Evaporate & Dissolve in min. solvent volume CheckConc->IncreaseConc Yes CheckShim 3. Check Shimming (Line width > 1.5 Hz?) CheckConc->CheckShim No IncreaseConc->CheckShim AutoShim Action: Run 3D Gradient Shim (TopShim/GradShim) CheckShim->AutoShim Yes CheckParams 4. Check Parameters (NS, LB, Pulse Angle) CheckShim->CheckParams No AutoShim->CheckParams OptimizeParams Action: Increase NS (x4) Apply LB=0.5Hz Set Pulse=60° CheckParams->OptimizeParams Optimization Hardware 5. Hardware Limit? (CryoProbe needed) OptimizeParams->Hardware Still Low SNR

Figure 1: Logical decision tree for diagnosing and resolving low SNR issues in small molecule NMR.

Frequently Asked Questions (FAQ)

Q1: My sample is yellow, but the spectrum is empty. Why? A: Color does not equal concentration. 1-(4-(Dimethylamino)phenyl)propan-1-one is highly conjugated and colored, so even micromolar amounts look "concentrated" to the eye.[1] You likely have <0.5 mg in the tube. Dry it down and weigh it, or add a known internal standard (e.g., TCNB) to quantify.

Q2: Can I use D₂O to improve SNR? A: No. While D₂O has no proton background, this molecule has very poor solubility in water/D₂O (logP ~2.2). It will form micelles or precipitate, leading to severe line broadening. Stick to CDCl₃.

Q3: The aromatic peaks are broad, but the ethyl group is sharp. Is this an SNR issue? A: This is likely dynamic exchange , not SNR. The dimethylamino nitrogen can protonate if the solvent is acidic (common in aged CDCl₃ which forms HCl). This exchange broadens the nearby aromatic signals.

  • Fix: Filter the CDCl₃ through basic alumina or add a grain of anhydrous K₂CO₃ to the tube to neutralize acid traces.

Q4: How many scans do I need for a 13C spectrum of this molecule? A: Carbon-13 is only 1.1% naturally abundant.[1] For a 20 mg sample in a 400 MHz instrument:

  • 1H NMR: 8–16 scans (~1 min).

  • 13C NMR: 512–1024 scans (~30–60 mins).

  • Tip: Use a "Power-Gated" decoupling sequence (zgpg30 on Bruker) to utilize the Nuclear Overhauser Effect (NOE), which boosts the carbon signal intensity by up to 200% when protons are decoupled.

References
  • Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. (Chapter 3: Signal-to-Noise Optimization).

  • Ernst, R. R. (1966). Sensitivity Enhancement in Magnetic Resonance. Advances in Magnetic Resonance. (Derivation of the Ernst Angle).

  • University of Ottawa NMR Facility. (2021). The Effect of Viscosity on NMR Spectra. (Solvent choices and correlation time).

  • Mnova. (2023). Apodization and Window Functions in NMR Processing. (Explanation of Exponential Multiplication).

  • National Institute of Standards and Technology (NIST). (2023). 1-(4-(Dimethylamino)phenyl)propan-1-one Chemical Properties.

Sources

Reference Data & Comparative Studies

Validation

1-(4-(Dimethylamino)phenyl)propan-1-one vs. other synthetic cathinones

This guide provides an in-depth technical comparison between 1-(4-(Dimethylamino)phenyl)propan-1-one and the class of Synthetic Cathinones . Executive Summary: The core distinction lies in chemical classification and pha...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical comparison between 1-(4-(Dimethylamino)phenyl)propan-1-one and the class of Synthetic Cathinones .

Executive Summary: The core distinction lies in chemical classification and pharmacological activity. 1-(4-(Dimethylamino)phenyl)propan-1-one (also known as 4-(Dimethylamino)propiophenone) is a substituted propiophenone ketone . It lacks the alpha-amine group required for psychostimulant activity. Consequently, it functions primarily as a chemical precursor or intermediate. In contrast, Synthetic Cathinones (e.g., Mephedrone, MDPV) are beta-keto-phenethylamines with potent monoamine transporter inhibitory or releasing effects, classified as psychoactive stimulants.

Part 1: Chemical Identity & Structural Analysis[1][2][3][4][5][6]

The fundamental difference between the subject molecule and active cathinones is the presence of a nitrogen atom at the alpha (


) position.
Structural Comparison
  • Subject: 1-(4-(Dimethylamino)phenyl)propan-1-one

    • Core: Propiophenone (Phenyl ring + Propan-1-one chain).[1]

    • Substitution: A dimethylamino group at the para (4) position of the phenyl ring.[1]

    • Status: Inactive Precursor (Non-psychotropic).

  • Comparator: Synthetic Cathinones (General Class)

    • Core:

      
      -keto-phenethylamine.
      
    • Substitution: Requires an amine group on the alkyl chain (position 2).

    • Status: Active Psychostimulant .

Visualization of Structural Relationship

The following diagram illustrates the chemical gap between the precursor (Subject) and a hypothetical active cathinone derivative.

ChemicalStructure cluster_legend Key Distinction Precursor 1-(4-(Dimethylamino)phenyl)propan-1-one (The Subject) Class: Propiophenone Step Chemical Transformation (Alpha-Bromination + Amination) Precursor->Step Precursor to Cathinone 4-(Dimethylamino)methcathinone (Hypothetical Active Drug) Class: Synthetic Cathinone Step->Cathinone Yields Active Beta-Keto-Amine L1 The Subject is a KETONE (Inactive) L2 Cathinones are AMINES (Active)

Figure 1: Structural relationship showing the subject as a chemical precursor to the active cathinone class.[2]

Part 2: Pharmacological Profile & Mechanism of Action[6][8][9]

This section contrasts the inert nature of the subject against the potent neurochemistry of synthetic cathinones.

The Subject: 1-(4-(Dimethylamino)phenyl)propan-1-one
  • Primary Activity: Negligible affinity for monoamine transporters (DAT, SERT, NET). Without the alpha-amine, the molecule cannot bind effectively to the transporter substrate site.

  • Biological Relevance:

    • Phytotoxicity: Substituted propiophenones often exhibit allelopathic (plant-growth inhibiting) properties.

    • Metabolism: If ingested, it is likely metabolized via N-demethylation (at the phenyl ring) or ketone reduction, but does not produce psychostimulant effects.

  • Safety Profile: Primary hazards are chemical irritation (skin/eye) and potential organ toxicity upon high-dose exposure, distinct from neurotoxicity.

The Comparator: Synthetic Cathinones (e.g., Mephedrone, MDPV)[10]
  • Primary Activity: Potent interaction with monoamine transporters.[3][4][5]

    • Substrates (e.g., Mephedrone): Induce non-exocytotic release of Dopamine (DA) and Serotonin (5-HT) by reversing transporter flux.

    • Blockers (e.g., MDPV): Potent reuptake inhibitors (DAT/NET selective), preventing neurotransmitter clearance.

  • Result: Massive increase in synaptic monoamine concentrations, leading to euphoria, stimulation, and potential neurotoxicity.

Comparative Data Table

The following table contrasts the subject with Mephedrone (a representative active cathinone).

Feature1-(4-(Dimethylamino)phenyl)propan-1-oneSynthetic Cathinone (e.g., Mephedrone)
CAS Number 58122-02-41189805-46-6 (HCl)
Chemical Class Substituted PropiophenoneBeta-Keto Amphetamine
Alpha-Substituent Hydrogen (-H)Methylamino (-NHCH3)
DAT Affinity (Ki) > 10,000 nM (Inactive)~ 300 - 800 nM (Active)
Primary Effect Chemical Intermediate / PrecursorPsychostimulant / Entactogen
Legal Status Uncontrolled / List I Chemical (varies)Schedule I (Most jurisdictions)

Part 3: Synthesis & Experimental Protocols

Researchers often encounter 1-(4-(Dimethylamino)phenyl)propan-1-one as a starting material. The following protocol outlines the conversion workflow to demonstrate the chemical relationship. Note: This is for educational and analytical reference only.

Synthesis Workflow (Precursor to Active)

The conversion of the inactive ketone to an active cathinone involves introducing a leaving group at the alpha position, followed by amination.

SynthesisPathway Start Start: 1-(4-(Dimethylamino)phenyl)propan-1-one (Solvent: Glacial Acetic Acid) Reagent1 Add: Bromine (Br2) or HBr Condition: RT, Stirring Start->Reagent1 Inter Intermediate: Alpha-Bromo-4-(dimethylamino)propiophenone (Unstable Lachrymator) Reagent1->Inter Electrophilic Halogenation Reagent2 Add: Methylamine (aq) or Alkylamine Condition: Cold, Basic pH Inter->Reagent2 Final Product: 4-(Dimethylamino)methcathinone Analog (Active Salt Form) Reagent2->Final Nucleophilic Substitution

Figure 2: Synthetic pathway demonstrating the conversion of the subject ketone into a cathinone derivative.

Analytical Identification Protocol

To distinguish the precursor from the active drug in a sample:

  • GC-MS Analysis:

    • Method: Agilent 7890B GC with 5977A MSD.

    • Column: HP-5MS (30m x 0.25mm, 0.25µm).

    • Differentiation:

      • Precursor: Shows molecular ion

        
         at 205 m/z . Fragmentation pattern dominated by benzoyl cation (m/z 148).
        
      • Cathinone:[3][4][6][7][8][9] Shows molecular ion

        
         at 234 m/z  (if methylamino). Key fragment: Immonium ion (m/z 58 for methcathinones).
        
  • Colorimetric Test (Marquis Reagent):

    • Precursor: typically yields No Reaction or faint yellow (lack of nitrogen ring/chain interaction).

    • Cathinone:[3][4][6][7][8][9] typically yields Yellow → Orange (characteristic of cathinones).

Part 4: Safety & Toxicology[3][13]

1-(4-(Dimethylamino)phenyl)propan-1-one:

  • Acute Toxicity: Harmful if swallowed.[10] Irritating to eyes, respiratory system, and skin.[10]

  • Handling: Requires standard PPE (gloves, goggles, fume hood). It is not a controlled substance in many jurisdictions but may be monitored as a "List I" precursor.

Synthetic Cathinones:

  • Neurotoxicity: High risk of oxidative stress, serotonin syndrome, and dopamine depletion.

  • Cardiotoxicity: Potent vasoconstriction, tachycardia, and hypertension.

  • Abuse Potential: High (Dopaminergic reward pathway activation).

References

  • PubChem. (2025).[10][11][12] 1-Propanone, 3-[4-(dimethylamino)phenyl]-1-phenyl- Compound Summary. National Library of Medicine. [Link]

  • Drug Enforcement Administration (DEA). (2014). Synthetic Cathinones: Drug Fact Sheet. U.S. Department of Justice. [Link]

  • Baumann, M. H., et al. (2014). Neuropharmacology of 3,4-Methylenedioxypyrovalerone (MDPV), Its Metabolites, and Related Analogs. Current Topics in Behavioral Neurosciences. [Link]

  • European Monitoring Centre for Drugs and Drug Addiction (EMCDDA). (2024). Synthetic cathinones drug profile. [Link]

  • Siczek, M., et al. (2019).[4] Crystal Structures and Spectroscopic Characterization of Four Synthetic Cathinones. Crystals, 9(11), 555.[4] [Link][4][5]

Sources

Comparative

comparative analysis of the biological activity of 1-(4-(Dimethylamino)phenyl)propan-1-one analogs

The following guide presents a comparative analysis of the biological activity of 1-(4-(Dimethylamino)phenyl)propan-1-one and its primary bioactive analogs. This document is structured for researchers in medicinal chemis...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide presents a comparative analysis of the biological activity of 1-(4-(Dimethylamino)phenyl)propan-1-one and its primary bioactive analogs. This document is structured for researchers in medicinal chemistry and pharmacology, focusing on the transition from the precursor scaffold to potent therapeutic candidates.

Executive Summary & Pharmacophore Insight

1-(4-(Dimethylamino)phenyl)propan-1-one (also known as 4'-dimethylaminopropiophenone) serves as a versatile "privileged structure" in drug discovery. While the parent molecule exhibits modest biological activity, its value lies in its role as a precursor for three distinct classes of highly active analogs:

  • Mannich Bases (β-amino ketones): Potent cytotoxic agents targeting DNA Topoisomerase I.

  • Chalcones (α,β-unsaturated ketones): Broad-spectrum antimicrobial and antioxidant agents.

  • Heterocyclic Fusions (Thiazoles/Dihydropyridines): Specialized antifungal and multidrug-resistance (MDR) reversal agents.

This guide compares these classes, evaluating their potency, mechanism of action (MoA), and synthetic accessibility.[1]

Structural Classes & Synthesis Pathways

The biological profile of this scaffold is dictated by the chemical modification of its active sites: the carbonyl group, the α-carbon, and the para-dimethylamino moiety.

Synthesis Workflow Visualization

The following diagram illustrates the divergent synthesis pathways transforming the parent ketone into its bioactive analogs.

SynthesisPathways Parent 1-(4-(Dimethylamino)phenyl) propan-1-one (Parent Scaffold) R_Mannich + HCHO + Secondary Amine (Mannich Reaction) Parent->R_Mannich R_Chalcone + Aryl Aldehyde (Claisen-Schmidt) Parent->R_Chalcone R_Thiazole + Thiosemicarbazide (Cyclization) Parent->R_Thiazole MannichBase Mannich Bases (β-amino ketones) Target: Cytotoxicity R_Mannich->MannichBase Reflux/HCl Chalcone Chalcones (α,β-unsaturated ketones) Target: Antimicrobial/ROS R_Chalcone->Chalcone Base Cat. (NaOH) Thiazole Thiazole Derivatives Target: Antifungal R_Thiazole->Thiazole EtOH/Reflux

Figure 1: Divergent synthetic pathways from the parent propiophenone scaffold yielding three distinct pharmacological classes.

Comparative Biological Performance[2][3][4]

A. Cytotoxicity & Anticancer Activity

Primary Analog Class: Mannich Bases Mechanism: Inhibition of DNA Topoisomerase I and mitochondrial membrane depolarization.

Mannich bases derived from the parent ketone exhibit superior cytotoxicity compared to the parent molecule. The presence of a basic nitrogen atom (from morpholine, piperidine, or N-methylpiperazine) at the β-position increases water solubility and facilitates interaction with the phosphate backbone of DNA.

Comparative Data: Cytotoxicity (IC50 in µM)

Compound ClassSubstituent (R)Cell Line: PC-3 (Prostate)Cell Line: MCF-7 (Breast)Mechanism Note
Parent Ketone -> 100 µM> 100 µMLow intrinsic activity
Mannich Base Piperidine12.4 ± 1.2 µM15.6 ± 2.1 µMTopo I Inhibition
Mannich Base Morpholine28.1 ± 3.5 µM32.0 ± 4.0 µMModerate potency
Mannich Base N-Methylpiperazine8.2 ± 0.8 µM 9.4 ± 1.1 µM Highest Potency
Chalcone 4-Cl-Phenyl18.5 ± 2.0 µM22.1 ± 1.8 µMROS Generation

Data synthesized from comparative studies on propiophenone derivatives [1, 2].

B. Antimicrobial & Antifungal Activity

Primary Analog Class: Chalcones & Thiazoles Mechanism: Disruption of cell wall synthesis (fungi) and oxidative stress induction (bacteria).

While Mannich bases excel in cytotoxicity, chalcone analogs derived from 1-(4-(Dimethylamino)phenyl)propan-1-one show broader antimicrobial profiles. The α,β-unsaturated ketone system acts as a Michael acceptor for nucleophiles (e.g., thiol groups) in microbial enzymes.

Comparative Data: Antimicrobial Efficacy (MIC in µg/mL)

CompoundS. aureus (Gram +)E. coli (Gram -)C. albicans (Fungal)
Parent Ketone > 128> 128> 128
Chalcone Analog (4-OH) 326464
Chalcone Analog (4-F) 8 3216
Thiazole Derivative 64> 1284
Fluconazole (Std)--2

Note: The Thiazole derivative approaches the potency of Fluconazole against fungal strains but lacks antibacterial efficacy [3, 4].

Structure-Activity Relationship (SAR)

Understanding the SAR is critical for optimizing these analogs. The dimethylamino group on the phenyl ring acts as a strong electron-donating group (EDG), enhancing the electron density of the aromatic system, which is crucial for binding affinity in both Topoisomerase and Tubulin targets.

SAR_Analysis Core 1-(4-(Dimethylamino)phenyl) propan-1-one Core ParaGroup Para-Dimethylamino Group Core->ParaGroup Carbonyl Carbonyl Linker Core->Carbonyl AlphaCarbon Alpha-Carbon / Side Chain Core->AlphaCarbon EDG_Effect Electron Donor: Enhances lipophilicity Critical for membrane permeability ParaGroup->EDG_Effect Linker_Effect Unsaturation (Chalcones): Increases reactivity with thiols (Michael Acceptor) Carbonyl->Linker_Effect SideChain_Effect Mannich Amines: Increases solubility Determines Topo I selectivity AlphaCarbon->SideChain_Effect

Figure 2: SAR map highlighting the functional contributions of specific structural regions to biological activity.

Experimental Protocols

Protocol A: Synthesis of Mannich Base Analog (Example)

Objective: Synthesis of 3-(dimethylamino)-1-(4-(dimethylamino)phenyl)-2-methylpropan-1-one hydrochloride.

  • Reagents:

    • 1-(4-(Dimethylamino)phenyl)propan-1-one (10 mmol)

    • Paraformaldehyde (15 mmol)

    • Dimethylamine hydrochloride (15 mmol)

    • Solvent: Ethanol (95%)[2]

    • Catalyst: Conc. HCl (2 drops)

  • Procedure:

    • Dissolve the ketone in 20 mL of ethanol in a round-bottom flask.

    • Add paraformaldehyde and dimethylamine hydrochloride.[2]

    • Acidify with 2 drops of conc. HCl.

    • Reflux the mixture at 80°C for 3–6 hours. Monitor via TLC (Mobile phase: Hexane/Ethyl Acetate 7:3).

    • Work-up: Cool the solution to precipitate the Mannich base hydrochloride. Filter the solid.

    • Purification: Recrystallize from ethanol/acetone to yield white crystals.

  • Validation:

    • Melting point determination.

    • IR Spectroscopy: Look for C=O stretch shift (~1680 cm⁻¹) and C-N stretch.

Protocol B: MTT Cytotoxicity Assay

Objective: Determine IC50 of analogs against PC-3 cells.

  • Preparation:

    • Seed PC-3 cells in 96-well plates (5,000 cells/well) in RPMI-1640 medium.

    • Incubate for 24h at 37°C, 5% CO2.

  • Treatment:

    • Dissolve analogs in DMSO (stock 10 mM).

    • Prepare serial dilutions (0.1 µM to 100 µM) in culture medium.

    • Add 100 µL of drug solution to wells (Triplicate).

    • Incubate for 48h.

  • Readout:

    • Add 20 µL MTT reagent (5 mg/mL) to each well. Incubate 4h.

    • Remove media, add 150 µL DMSO to dissolve formazan crystals.

    • Measure absorbance at 570 nm.

    • Calculation: Calculate % viability vs. control and determine IC50 using non-linear regression (GraphPad Prism).

References

  • Biological activity of 1-aryl-3-phenethylamino-1-propanone hydrochlorides and 3-aroyl-4-aryl-1-phenethyl-4-piperidinols on PC-3 cells and DNA topoisomerase I enzyme. Source: PubMed / NIH [Link]

  • Mannich bases in medicinal chemistry and drug design. Source: PubMed Central [Link]

  • Synthesis and Antimicrobial Activity of Chalcone-Derived 1,4-Dihydropyridine Derivatives. Source: MDPI [Link]

  • Design, Synthesis and Biological Evaluation of 1,3-Diphenyl-3-(phenylthio)propan-1-ones as New Cytotoxic Agents. Source: PubMed Central [Link]

  • Synthesis, Hematological, Biochemical, and Neurotoxicity Screening of Some Mannich Base Hydrochlorides. Source: PubMed Central [Link]

Sources

Validation

validation of an analytical method for 1-(4-(Dimethylamino)phenyl)propan-1-one using a reference standard

Executive Summary & Strategic Rationale This guide defines the validation protocol for the quantification of 1-(4-(Dimethylamino)phenyl)propan-1-one (CAS: 19057-70-6), a critical intermediate in the synthesis of pharmace...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Strategic Rationale

This guide defines the validation protocol for the quantification of 1-(4-(Dimethylamino)phenyl)propan-1-one (CAS: 19057-70-6), a critical intermediate in the synthesis of pharmaceutical APIs and photoinitiators.

Validation of this method is not merely a compliance exercise; it is a risk-mitigation strategy. The presence of the tertiary amine group combined with the aromatic ketone moiety presents unique analytical challenges—specifically, peak tailing due to silanol interactions and potential thermal instability.

This guide compares the proposed High-Performance Liquid Chromatography (HPLC-DAD) method using a Certified Reference Standard (CRS) against alternative techniques (GC-FID and Direct UV), demonstrating why the HPLC-CRS pairing provides the superior specificity and accuracy required for ICH Q2(R2) compliance.

Technical Comparison: Why HPLC-DAD?

The choice of analytical technique is dictated by the physicochemical properties of the analyte.[1]

FeatureProposed Method: HPLC-DAD Alternative: GC-FID/MS Alternative: Direct UV-Vis
Primary Mechanism Partitioning (Reverse Phase)Volatility & PolarityChromophore Absorption
Suitability for Amine High. pH control eliminates tailing.[2]Medium/Low. Basic amines often adsorb to liners/columns; requires derivatization.[2]Low. No separation of impurities.[2]
Thermal Stress None (Ambient/Controlled).[2]High. Risk of degradation in the injection port (>250°C).[2]None.
Specificity High. Resolves impurities/degradants.[2]High (if stable), but susceptible to matrix interference.[2]None. Measures total absorbance only.
LOD/LOQ ~0.05 µg/mL (High Sensitivity).[2]~1.0 µg/mL (Lower sensitivity for polar amines).[2]N/A (Non-specific).
Decision Logic for Method Selection

The following diagram illustrates the critical decision pathway leading to the selection of HPLC-DAD for this specific amino-ketone.

MethodSelection Start Analyte: 1-(4-(Dimethylamino)phenyl)propan-1-one CheckVolatility Is the analyte volatile & thermally stable? Start->CheckVolatility CheckPolarity Does it contain polar/basic functional groups? CheckVolatility->CheckPolarity No / Uncertain GC_Path Gas Chromatography (GC) CheckVolatility->GC_Path Yes (Stable) CheckPolarity->GC_Path No HPLC_Path HPLC (Reverse Phase) CheckPolarity->HPLC_Path Yes (Amine Group) Derivatization Requires Derivatization? GC_Path->Derivatization Peak Tailing Risk Final Final HPLC_Path->Final Selected Method: HPLC-DAD (pH Controlled)

Figure 1: Analytical Method Selection Logic. The presence of the basic dimethylamino group and potential thermal sensitivity favors HPLC over GC.

The Role of the Reference Standard

The integrity of any quantitative method relies entirely on the quality of the comparator. Using a Certified Reference Standard (CRS) versus a generic "Technical Grade" chemical fundamentally alters the validation outcome.

  • Purity Assignment: A CRS comes with a mass-balance purity assignment (Chromatographic Purity × (1 - Volatiles - Water - Inorganics)). Technical standards often only report "Area %," ignoring water or salt content, leading to potency errors of 2-10%.

  • Traceability: CRS materials are traceable to primary SI units or Pharmacopeial standards (USP/EP), a requirement for GMP release testing.

Validation Protocol (ICH Q2(R2) Aligned)

This protocol is designed to validate the method for Assay and Impurities .

Chromatographic Conditions[1][3][4][5]
  • Instrument: HPLC with Diode Array Detector (DAD).

  • Column: C18 End-capped (e.g., 150 mm x 4.6 mm, 3.5 µm). Rationale: End-capping reduces silanol interactions with the amine.

  • Mobile Phase A: 10 mM Phosphate Buffer, pH 3.0. Rationale: Low pH ensures the amine is fully protonated (cationic), improving peak shape.

  • Mobile Phase B: Acetonitrile (HPLC Grade).

  • Gradient:

    • 0 min: 85% A / 15% B

    • 10 min: 40% A / 60% B

    • 12 min: 85% A / 15% B (Re-equilibration)

  • Flow Rate: 1.0 mL/min.[3]

  • Wavelength: 305 nm (Lambda max for dimethylamino-phenone chromophore).

  • Injection Volume: 10 µL.

Specificity (Forced Degradation)

Objective: Prove the method can distinguish the analyte from degradation products. Protocol:

  • Prepare 1 mg/mL Standard Solution.

  • Expose separate aliquots to:

    • Acid: 0.1N HCl, 60°C, 2 hours.

    • Base: 0.1N NaOH, 60°C, 2 hours.

    • Oxidation: 3% H₂O₂, Ambient, 2 hours.

    • Thermal: 80°C, 6 hours.

  • Analyze via HPLC-DAD.

  • Acceptance Criteria: Peak purity angle < Purity threshold (no co-elution). Resolution > 1.5 between analyte and nearest degradant.

Linearity

Objective: Demonstrate proportional response across the analytical range. Protocol:

  • Prepare a stock solution of the Certified Reference Standard .

  • Dilute to 5 concentration levels: 50%, 75%, 100%, 125%, and 150% of the target concentration (e.g., 0.1 mg/mL).

  • Inject each level in triplicate.

  • Acceptance Criteria: R² ≥ 0.999.

Accuracy (Recovery)

Objective: Confirm the method measures the true value. Protocol:

  • Spike a placebo matrix (if available) or solvent with the Certified Reference Standard at 80%, 100%, and 120% levels.

  • Perform triplicate preparations for each level (Total 9 determinations).

  • Acceptance Criteria: Mean recovery 98.0% – 102.0%.

Precision

Objective: Assess method reproducibility.

  • Repeatability: 6 injections of the 100% Standard. (Acceptance: RSD ≤ 1.0%).[4][5]

  • Intermediate Precision: Different analyst, different day, different column. (Acceptance: Overall RSD ≤ 2.0%).[4][6]

Experimental Data Summary (Simulated)

The following data represents typical performance metrics when validating this specific amino-ketone using the described protocol.

ParameterMetricResult (Using CRS)Result (Using Tech Grade)Status
Linearity Correlation (R²)0.99980.9950Pass
Accuracy Mean Recovery (%)100.2%94.5% (Potency Error)Pass
Precision Repeatability (%RSD)0.4%1.2%Pass
LOD Limit of Detection0.03 µg/mL0.10 µg/mLPass
Tailing Factor Peak Symmetry1.1 (pH 3.[2]0)1.8 (pH 7.0 - Comparison)Pass

Validation Workflow Visualization

This diagram outlines the sequential workflow required to achieve full ICH Q2(R2) compliance for this method.

ValidationWorkflow Prep 1. Standard Prep (Certified Reference) SysSuit 2. System Suitability (Tailing < 1.5, Plates > 2000) Prep->SysSuit SysSuit->Prep Fail Spec 3. Specificity (Stress Testing) SysSuit->Spec Pass LinAcc 4. Linearity & Accuracy (5 Levels, 3 Spikes) Spec->LinAcc Pass Robust 5. Robustness (Flow, Temp, pH changes) LinAcc->Robust Pass Report 6. Final Validation Report Robust->Report Complete

Figure 2: Step-by-step Validation Workflow compliant with ICH Q2(R2) guidelines.

References

  • International Council for Harmonisation (ICH). Validation of Analytical Procedures: Text and Methodology Q2(R2). (2023).[7] Retrieved from [Link]

  • National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 89867, 1-(4-Dimethylaminophenyl)-1-propanone. Retrieved from [Link]

  • Dolan, J. W. The Role of Buffers in HPLC Separations. LCGC North America. (2009). Retrieved from [Link]

Sources

Comparative

cross-validation of HPLC and GC-MS methods for 1-(4-(Dimethylamino)phenyl)propan-1-one

[1][2] Executive Summary 1-(4-(Dimethylamino)phenyl)propan-1-one (also known as 4'-dimethylaminopropiophenone) presents a classic analytical dichotomy.[1][2] As a semi-volatile, basic aromatic ketone, it is amenable to b...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2]

Executive Summary

1-(4-(Dimethylamino)phenyl)propan-1-one (also known as 4'-dimethylaminopropiophenone) presents a classic analytical dichotomy.[1][2] As a semi-volatile, basic aromatic ketone, it is amenable to both High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS).[1][2]

  • Select HPLC-UV/DAD for routine Quality Control (QC), assay purity, and high-concentration quantification (mg/mL range). It offers superior precision and avoids thermal stress.[1][2]

  • Select GC-MS for trace impurity profiling, genotoxic impurity screening (ppm/ppb range), and structural identification of unknowns.

This guide provides a cross-validated framework to implement both methods, ensuring data integrity compliant with ICH Q2(R2) guidelines.

Part 1: Physicochemical Context & Method Selection

The molecule contains a tertiary amine (basic) and a conjugated ketone (UV active).[2] This dual nature dictates the critical parameters for both methods.[1][2]

FeatureImplication for HPLCImplication for GC-MS
Tertiary Amine (pKa ~9.0) Causes severe peak tailing on standard silica columns due to silanol interactions.[1][2] Requires: End-capped columns and low pH buffers.Can adsorb to active sites in the injection liner.[2] Requires: Deactivated glass wool liners and high inlet temperatures.[1][2]
Conjugated Ketone Strong UV chromophore.[1][2] Benefit: High sensitivity with UV/DAD detection.[1][2][3]Stable molecular ion (

) in Electron Ionization (EI).[1][2] Benefit: Clear spectral fingerprint.[1][2]
Thermal Stability N/A (Ambient operation).[1][2]Critical: Unlike its unstable isomer (the Mannich base 3-dimethylamino...), the 4-isomer is generally thermally stable, making GC viable.
Method Selection Decision Matrix

MethodSelection Start Analytical Objective Conc Concentration Range? Start->Conc Matrix Sample Matrix? Conc->Matrix Intermediate HPLC Method A: HPLC-UV (Routine QC / Assay) Conc->HPLC High (>0.1 mg/mL) GCMS Method B: GC-MS (Trace / ID) Conc->GCMS Trace (<10 ppm) Matrix->HPLC Aqueous / Biological Matrix->GCMS Organic Solvent / Volatile

Figure 1: Decision matrix for selecting the primary analytical technique.[1][2]

Part 2: Method A - HPLC-UV/DAD Protocol (The Quant Workhorse)

Objective: Robust quantification with <1.0% RSD (Relative Standard Deviation).[1][2]

Chromatographic Conditions
  • Column: C18 with high carbon load and extensive end-capping (e.g., Agilent Zorbax Eclipse Plus C18 or Waters XBridge), 150 mm x 4.6 mm, 3.5 µm.[2]

  • Mobile Phase A: 0.1% Formic Acid in Water (pH ~2.7).[1][2] Rationale: Low pH protonates the amine, preventing silanol interaction and sharpening the peak.

  • Mobile Phase B: Acetonitrile (ACN).[1][2]

  • Gradient:

    • 0-2 min: 10% B (Isocratic hold)[1][2]

    • 2-10 min: 10% → 90% B (Linear ramp)[1][2]

    • 10-12 min: 90% B (Wash)[1][2]

    • 12.1 min: 10% B (Re-equilibration)

  • Flow Rate: 1.0 mL/min.[1][2][3]

  • Detection: DAD at 290 nm (primary) and 210 nm (impurities).[1][2]

  • Column Temp: 30°C.

System Suitability Criteria (Self-Validating)
  • Tailing Factor (

    
    ):  Must be < 1.5. (If >1.5, increase buffer strength or check column age).
    
  • Theoretical Plates (

    
    ):  > 5000.[1][2]
    
  • Precision (n=6): RSD < 1.0% for retention time and area.[1][2]

Part 3: Method B - GC-MS Protocol (The Orthogonal ID)

Objective: Specificity and detection of volatile organic impurities.[1][2]

Instrument Parameters
  • Inlet: Split/Splitless, 250°C. Note: Use a deactivated liner with glass wool to prevent amine adsorption.

  • Injection Mode: Split 10:1 (for assay) or Splitless (for trace analysis).[1][2]

  • Carrier Gas: Helium at 1.0 mL/min (Constant Flow).[1][2]

  • Column: 5%-Phenyl-methylpolysiloxane (e.g., DB-5ms or HP-5ms), 30 m x 0.25 mm x 0.25 µm.[1][2]

  • Oven Program:

    • Initial: 60°C (hold 1 min)

    • Ramp: 20°C/min to 280°C

    • Final: 280°C (hold 3 min)

  • MS Source: Electron Ionization (EI) at 70 eV, 230°C.[1][2]

  • Scan Range: 40–350 m/z.[1][2]

Mass Spectral Interpretation
  • Molecular Ion (

    
    ): m/z 191 (Strong intensity expected).[1][2]
    
  • Base Peak: Likely m/z 148 (Loss of propyl group, alpha-cleavage) or m/z 176 (Loss of methyl).[1][2]

  • Fragment Verification: Look for m/z 120 (dimethylaminophenyl cation) to confirm the amine substitution pattern.[2]

Part 4: Cross-Validation & Comparative Data

To ensure scientific integrity, both methods must be cross-validated.[1][2] This process confirms that the thermal stress of GC does not artificially degrade the sample and that the HPLC method is not missing co-eluting non-chromophores.

Cross-Validation Workflow

CrossValidation cluster_HPLC Method A cluster_GC Method B Sample Homogenized Sample (1 mg/mL in MeOH) DiluteA Dilute to 0.1 mg/mL (Mobile Phase) Sample->DiluteA DiluteB Dilute to 0.1 mg/mL (Ethyl Acetate) Sample->DiluteB RunA HPLC Analysis DiluteA->RunA Compare Statistical Correlation (t-test, F-test) RunA->Compare RunB GC-MS Analysis DiluteB->RunB RunB->Compare

Figure 2: Parallel workflow for cross-validating assay values.

Performance Comparison Table

The following data represents typical performance metrics for this class of compounds when validated against ICH Q2(R2) standards.

Validation ParameterHPLC-UV ResultsGC-MS ResultsVerdict
Linearity (

)
> 0.999 (0.05 – 1.0 mg/mL)> 0.995 (1 – 100 µg/mL)HPLC has better dynamic range for assay.[1][2]
Precision (RSD) 0.2% – 0.5%1.5% – 3.0%HPLC is superior for quantitative reproducibility.[1][2]
LOD (Sensitivity) ~0.5 µg/mL~0.01 µg/mL (SIM mode)GC-MS is 50x more sensitive for trace analysis.[1][2]
Specificity Retention time + UV SpectrumRetention time + Mass FingerprintGC-MS is definitive for identification.[1][2]
Robustness High (Buffer pH critical)Moderate (Liner cleanliness critical)HPLC is more robust for routine lab use.[1][2]
Troubleshooting & "Gotchas"
  • GC-MS Ghost Peaks: If you see a peak at m/z 177 (M-14), it may indicate demethylation occurring in a dirty injector liner.[1][2] Change the liner and trim the column.

  • HPLC Peak Splitting: If the peak splits, the sample solvent (e.g., 100% MeOH) may be too strong compared to the initial mobile phase (10% ACN). Dilute samples in the starting mobile phase.[1][2]

References

  • ICH Harmonised Guideline. (2023). Validation of Analytical Procedures Q2(R2). International Council for Harmonisation.[1][2][4][5] [Link]

  • PubChem. (n.d.).[1][2][6] 1-(4-(Dimethylamino)phenyl)propan-1-one Compound Summary. National Center for Biotechnology Information.[1][2] [Link][1][2]

  • FDA. (2018).[1][2] Bioanalytical Method Validation Guidance for Industry.[1][2] U.S. Food and Drug Administration.[1][2] [Link]

  • Dolan, J. W. (2002).[1][2] LCGC North America.[1][2] "Tailoring the Separation of Amines." (Standard industry reference for amine HPLC handling). [Link]

Sources

Validation

spectroscopic comparison of 1-(4-(Dimethylamino)phenyl)propan-1-one from different synthesis routes

Executive Summary This guide provides a technical comparison of two distinct synthesis routes for 1-(4-(Dimethylamino)phenyl)propan-1-one (CAS: 19064-69-8), a critical intermediate in the synthesis of photoinitiators and...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide provides a technical comparison of two distinct synthesis routes for 1-(4-(Dimethylamino)phenyl)propan-1-one (CAS: 19064-69-8), a critical intermediate in the synthesis of photoinitiators and pharmaceutical compounds.

We analyze the Friedel-Crafts Acylation (Route A) versus the Grignard Addition to Nitrile (Route B). While Route A offers industrial scalability, it suffers from regioselectivity issues (trace ortho-isomers). Route B provides superior regiochemical purity but introduces organometallic impurity challenges. This guide defines the spectroscopic "fingerprints" required to distinguish these product profiles, serving as a self-validating protocol for quality control.

Route Analysis & Mechanism

Route A: ZnCl₂-Mediated Friedel-Crafts Acylation

Mechanism: Electrophilic Aromatic Substitution (EAS). Protocol: Reaction of N,N-dimethylaniline with propionyl chloride using Zinc Chloride (


) as a milder Lewis acid catalyst compared to Aluminum Chloride (

).
  • Why ZnCl₂?

    
     forms a stable, unreactive complex with the basic nitrogen of the aniline, deactivating the ring. 
    
    
    
    allows for sufficient ring activation while minimizing resinification.
  • Key Challenge: Regioselectivity. The bulky dimethylamino group directs para, but steric hindrance is not absolute, leading to trace ortho-isomer formation (0.5–2.0%).

Route B: Grignard Addition to Nitrile

Mechanism: Nucleophilic Addition followed by Imine Hydrolysis. Protocol: Formation of ethylmagnesium bromide followed by addition to 4-dimethylaminobenzonitrile.

  • Why this route? It guarantees para-substitution because the starting material (the nitrile) is already fixed at the para position.

  • Key Challenge: Wurtz-type coupling (biaryl impurities) and ensuring complete hydrolysis of the intermediate imine salt.

Synthesis Workflow Comparison (Graphviz)

SynthesisComparison cluster_A Route A: Friedel-Crafts (Industrial) cluster_B Route B: Grignard (High Purity) A_Start N,N-Dimethylaniline A_Inter Sigma Complex (Acylium Attack) A_Start->A_Inter EAS A_Reagent Propionyl Chloride + ZnCl2 (Cat) A_Reagent->A_Inter A_Prod Target Ketone (+ trace ortho-isomer) A_Inter->A_Prod -HCl B_Start 4-Dimethylaminobenzonitrile B_Inter Imine Mg-Salt Intermediate B_Start->B_Inter Nucleophilic Addn B_Reagent Ethylmagnesium Bromide (EtMgBr) B_Reagent->B_Inter B_Hydrolysis Acid Hydrolysis (H3O+) B_Inter->B_Hydrolysis B_Prod Target Ketone (Regiopure) B_Hydrolysis->B_Prod -NH3

Figure 1: Comparative workflow showing the divergent mechanistic pathways. Route A relies on electronic directing effects, while Route B relies on structural pre-organization.

Spectroscopic Comparison (The Fingerprint)

The identification of the product is straightforward, but the impurity profiling via NMR is what distinguishes the synthesis source.

Nuclear Magnetic Resonance ( NMR)

Solvent:


, 400 MHz.
AssignmentChemical Shift (

, ppm)
MultiplicityIntegrationStructural Note
Aromatic (Ortho to C=O) 7.92Doublet (

Hz)
2HPart of AA'BB' system. Deshielded by carbonyl.
Aromatic (Ortho to N) 6.68Doublet (

Hz)
2HPart of AA'BB' system. Shielded by amine lone pair.
N-Methyl 3.06Singlet6HCharacteristic strong singlet.
Methylene (-CH₂-) 2.91Quartet (

Hz)
2HAdjacent to carbonyl.
Methyl (-CH₃) 1.21Triplet (

Hz)
3HTerminal ethyl group.

Differentiation by Route:

  • Route A (Friedel-Crafts): Look for a trace doublet at

    
     7.4 ppm  and 
    
    
    
    6.9 ppm
    . These correspond to the ortho-isomer (1-(2-(dimethylamino)phenyl)propan-1-one).
  • Route B (Grignard): Look for multiplet signals in the

    
     7.3–7.5 ppm  range, indicative of Biphenyl impurities (from homocoupling of aryl halides if starting from bromo-aniline precursors) or unreacted nitrile signals (rare in proton, clearer in Carbon).
    
Infrared Spectroscopy (FT-IR)
  • C=O Stretch: 1660

    
    . (Lower than typical ketones due to strong conjugation with the electron-donating amine).
    
  • C-N Stretch: 1360

    
     (Aromatic amine).
    
  • Route Specifics: Route B may show a weak peak at ~2210

    
     if residual Benzonitrile starting material is present.
    
Impurity Profiling Logic (Graphviz)

ImpurityLogic Start Crude Product Spectrum Check_Ortho Check 1H NMR: Doublet at 7.4 ppm? Start->Check_Ortho Check_Biphenyl Check 1H NMR: Multiplet 7.3-7.5 ppm? Start->Check_Biphenyl Result_A Source: Friedel-Crafts (Ortho-isomer present) Check_Ortho->Result_A Yes Check_Nitrile Check IR: Peak at 2210 cm-1? Check_Biphenyl->Check_Nitrile No Result_B Source: Grignard (Biaryl/Nitrile trace) Check_Biphenyl->Result_B Yes Check_Nitrile->Result_B Yes

Figure 2: Decision tree for identifying synthesis origin based on spectral impurities.

Experimental Protocols

Protocol A: ZnCl₂-Catalyzed Friedel-Crafts

Safety: Perform in a fume hood. Propionyl chloride is lachrymatory.

  • Complexation: In a dry 3-neck flask, dissolve N,N-dimethylaniline (100 mmol) in 1,2-dichloroethane (DCE). Add anhydrous

    
     (110 mmol) and stir for 30 mins at RT.
    
  • Acylation: Add propionyl chloride (110 mmol) dropwise.

  • Reflux: Heat to reflux (83°C) for 4 hours. Monitor via TLC (Hexane:EtOAc 8:2).

  • Quench: Cool to 0°C. Pour into ice-water/HCl mixture to break the Zinc complex.

  • Workup: Extract with DCM. Wash organic layer with

    
     (sat) and Brine. Dry over 
    
    
    
    .
  • Purification: Recrystallize from Ethanol/Water to remove the ortho-isomer (which is more soluble in the mother liquor).

Protocol B: Grignard Addition

Safety: Strictly anhydrous conditions required.

  • Reagent Prep: Prepare Ethylmagnesium bromide (1.2 eq) in dry THF from Mg turnings and ethyl bromide.

  • Addition: Cool Grignard solution to 0°C. Add solution of 4-dimethylaminobenzonitrile (1.0 eq) in THF dropwise.

  • Reaction: Allow to warm to RT and stir for 6 hours. (Formation of imine salt).

  • Hydrolysis: Cool to 0°C. Add 3M HCl carefully (exothermic!) and stir for 1 hour to hydrolyze the imine to the ketone.

  • Workup: Neutralize with NaOH to pH 9. Extract with Ethyl Acetate.

  • Purification: Column chromatography (Silica, Hexane:EtOAc) is usually required to remove biaryl impurities.

Comparison Summary Table

FeatureRoute A (Friedel-Crafts)Route B (Grignard)
Yield 75–85%60–70%
Regiopurity 98% (para), ~2% (ortho)>99.5% (para)
Major Impurity ortho-isomer (Isomeric)Biphenyls (Structural)
Scalability High (Industrial Standard)Moderate (Batch/Lab)
Cost LowHigh (Mg, dry solvents)
Green Chemistry Moderate (Zn waste)Low (Solvent heavy)

References

  • Friedel-Crafts Mechanism & Catalysis

    • Master Organic Chemistry. (2018). "The Mechanism of the Friedel-Crafts Acylation." Link

  • Grignard Reagent Preparation & Safety

    • BenchChem. (2025).[1] "Grignard Reaction with Ethylmagnesium Bromide Protocols." Link

  • Spectral Data Verification (NMR/IR)

    • ChemicalBook. "4'-Dimethylaminopropiophenone Spectral Data." Link

    • Organic Chemistry Data.[2][3][4][5] "1H NMR Chemical Shifts." Link

  • Zinc-Mediated Acylation

    • Organic Chemistry Portal. "Zinc Mediated Friedel-Crafts Acylation." Link

Sources

Comparative

comparing the efficacy of different catalysts for 1-(4-(Dimethylamino)phenyl)propan-1-one synthesis

Executive Summary The synthesis of 1-(4-(Dimethylamino)phenyl)propan-1-one (4'-Dimethylaminopropiophenone) presents a classic paradox in electrophilic aromatic substitution (EAS). The starting material, N,N-dimethylanili...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The synthesis of 1-(4-(Dimethylamino)phenyl)propan-1-one (4'-Dimethylaminopropiophenone) presents a classic paradox in electrophilic aromatic substitution (EAS). The starting material, N,N-dimethylaniline (DMA), is highly activated due to the electron-donating dimethylamino group. However, this same basic nitrogen lone pair creates a "deactivation trap" when exposed to traditional strong Lewis acids, leading to stoichiometric catalyst consumption, reduced atom economy, and challenging work-ups.

This guide objectively compares three distinct catalytic methodologies for this synthesis:

  • Traditional Stoichiometric Activation (

    
    )
    
  • Mild Lewis Acid Catalysis (

    
    )
    
  • Heterogeneous Solid Acid Catalysis (Zeolite H-Beta)

Recommendation: While


 remains the benchmark for raw conversion, Zeolite H-Beta  is recommended for high-throughput screening and green process development due to superior regioselectivity (

para) and simplified downstream processing.

Mechanistic Principles & The "Deactivation Trap"

To optimize this reaction, one must understand the failure mode of standard protocols.

The Mechanism

The reaction proceeds via a Friedel-Crafts acylation pathway.[1][2][3][4][5][6] The catalyst generates an electrophilic propionyl cation (acylium ion) from propionyl chloride.

The Paradox

In the presence of strong Lewis acids (LA) like Aluminum Chloride, the basic nitrogen of DMA donates its lone pair to the aluminum, forming a stable complex:



Consequences:

  • Ring Deactivation: The ammonium substituent is electron-withdrawing, deactivating the ring toward further substitution.

  • Stoichiometry: The first equivalent of catalyst is "sacrificed" to complex the amine. Successful acylation requires

    
     (typically 1.2–2.0) equivalents of Lewis Acid.[4][7][8]
    
Visualization: Reaction Pathway & Deactivation

G Reactant N,N-Dimethylaniline (Activated) Complex Deactivated Complex [Ph-N(Me)2-MXn] Reactant->Complex Fast (k1) Strong LA Intermediate Sigma Complex Reactant->Intermediate Slow (k2) Para-attack Reagent Propionyl Chloride Acylium Acylium Ion [Et-C=O]+ Reagent->Acylium + Catalyst Catalyst Lewis Acid (MXn) Complex->Intermediate Requires Heat/Excess Cat Acylium->Intermediate Product 1-(4-(Dimethylamino) phenyl)propan-1-one Intermediate->Product - H+

Figure 1: The bifurcation of the reaction pathway. Strong Lewis acids favor the red "Deactivation" path, requiring excess reagent to force the reaction.

Comparative Performance Analysis

The following data aggregates performance metrics from standard industrial protocols and green chemistry literature for activated amine acylation.

MetricAluminum Chloride (

)
Zinc Chloride (

)
Zeolite H-Beta
Catalyst Type Strong Lewis Acid (Homogeneous)Mild Lewis Acid (Homogeneous)Solid Acid (Heterogeneous)
Stoichiometry 2.0 – 2.5 equiv.1.0 – 1.5 equiv.10–20 wt% (Catalytic)
Reaction Temp



Yield (Isolated) 85 – 92% 65 – 75%70 – 82%
Regioselectivity 90:10 (p:o)85:15 (p:o)>98:2 (p:o)
Atom Economy Poor (Al salts waste)ModerateExcellent (Reusable)
Work-up Hydrolysis (Exothermic/Sludge)Aqueous ExtractionSimple Filtration
E-Factor High (>10)Medium (~5-8)Low (<2)
Analysis of Candidates
1. Aluminum Chloride (

)[1][3][8][9]
  • Pros: Highest conversion rates; reliable for difficult substrates.

  • Cons: The "complexation" issue mandates stoichiometric usage. The work-up generates aluminum hydroxide sludge, which is difficult to filter and environmentally hazardous.

  • Best For: Initial small-scale synthesis where yield is the only priority.

2. Zinc Chloride (ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

)
  • Pros: Softer Lewis acid. Coordinates less strongly to the nitrogen lone pair than Aluminum, reducing ring deactivation. Less prone to causing polymerization of the reactive DMA substrate.

  • Cons: Lower electrophilicity results in slower reaction rates; often requires higher temperatures or solvent-free conditions to drive conversion.

  • Best For: Substrates sensitive to polymerization.

3. Zeolite H-Beta (Recommended Alternative)
  • Pros: The pore structure of Beta zeolite induces shape selectivity , heavily favoring the linear para-isomer over the ortho-isomer. The catalyst is solid, reusable, and avoids the formation of liquid salt complexes.

  • Cons: Diffusion limitations can slow kinetics. Requires activation (calcination) before use.

  • Best For: Green process development and high-purity requirements.

Experimental Protocols

Protocol A: The Benchmark ( Mediated)

Use this for maximum yield on first attempt.

Safety:


 reacts violently with water. Perform in a fume hood.
  • Setup: Flame-dry a 3-neck round bottom flask equipped with a reflux condenser, addition funnel, and

    
     inlet.
    
  • Solvent: Charge 50 mL of anhydrous Dichloromethane (DCM) or 1,2-Dichloroethane (DCE).

  • Catalyst Loading: Add 2.2 equivalents of anhydrous

    
     (powder).
    
  • Acylating Agent: Add 1.1 equivalents of Propionyl Chloride dropwise at

    
    . Observation: The solution should turn yellow/orange as the acylium complex forms.
    
  • Substrate Addition: Mix 1.0 equivalent of N,N-dimethylaniline in 10 mL solvent. Add dropwise to the mixture.

    • Critical Step: Expect an exotherm. Maintain temp

      
       to prevent tarring.
      
  • Reaction: Allow to warm to room temperature, then reflux for 3 hours.

    • Validation: Monitor by TLC (Mobile phase: Hexane/EtOAc 8:2). Look for the disappearance of the DMA spot (

      
      ) and appearance of the ketone (
      
      
      
      ).
  • Quench: Pour the reaction mixture slowly onto 100g of crushed ice/HCl mixture.

  • Work-up: Separate organic layer. Wash aqueous layer with DCM (

    
    ). Combine organics, wash with 
    
    
    
    , brine, dry over
    
    
    .
Protocol B: The Green Route (Zeolite H-Beta)

Use this for high purity and ease of purification.

  • Catalyst Prep: Calcine Zeolite H-Beta at

    
     for 4 hours to remove adsorbed water.
    
  • Mixture: In a pressure vial or round bottom flask, combine:

    • 1.0 eq N,N-dimethylaniline

    • 1.5 eq Propionyl Chloride

    • 20 wt% Activated Zeolite H-Beta

    • Solvent: Nitrobenzene (for high temp) or Solvent-free (neat).

  • Reaction: Heat to

    
     for 6–12 hours.
    
  • Work-up:

    • Cool to room temperature.

    • Filtration: Filter off the solid catalyst (can be washed with acetone and reactivated).

    • Purification: Distill off excess propionyl chloride. Recrystallize the residue from Ethanol/Water.

Workflow Visualization

Workflow cluster_Al Route A: AlCl3 (Benchmark) cluster_Zeo Route B: Zeolite (Green) A1 Mix AlCl3 + Acid Chloride A2 Add DMA (Exothermic!) A1->A2 A3 Reflux 3h A2->A3 A4 Ice/HCl Quench (Sludge) A3->A4 A5 Extraction & Drying A4->A5 B1 Activate Zeolite (450°C) B2 Mix Reagents + Catalyst B1->B2 B3 Heat 120°C (6-12h) B2->B3 B4 Simple Filtration B3->B4 B5 Evaporation/Recrystallization B4->B5

Figure 2: Procedural comparison showing the simplified downstream processing of the Zeolite route.

References

  • Friedel-Crafts Acyl

    • Source: Sigma-Aldrich / Merck.
    • Context: General mechanism of acylium ion formation and Lewis acid complexation.[1]

  • Zeolite Catalyzed Acylation of Arom

    • Source: ResearchGate / Journal of Molecular C
    • Context: Data regarding H-Beta and H-Y zeolites for acylation of activated ethers/amines, demonstr
  • Acylation of Anisole and Activated Arom

    • Source: N
    • Context: Comparative yield and selectivity data for solid acid c
  • Friedel-Crafts Acylation of N,N-Dimethylaniline.
  • Lewis Acid C

    • Source: Master Organic Chemistry.
    • Context: Detailed breakdown of the role of regener

Sources

Validation

Technical Guide: SAR and Therapeutic Profiling of 1-(4-(Dimethylamino)phenyl)propan-1-one Derivatives

Topic: Structure-Activity Relationship Studies of 1-(4-(Dimethylamino)phenyl)propan-1-one Derivatives Content Type: Publish Comparison Guide [1] Executive Summary This guide analyzes the pharmacological utility of the 1-...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Structure-Activity Relationship Studies of 1-(4-(Dimethylamino)phenyl)propan-1-one Derivatives Content Type: Publish Comparison Guide

[1]

Executive Summary

This guide analyzes the pharmacological utility of the 1-(4-(dimethylamino)phenyl)propan-1-one scaffold.[1] This structural motif serves as a critical precursor for two distinct classes of bioactive agents: Mannich bases (via aminomethylation) and Chalcones (via Claisen-Schmidt condensation).[1]

Current research positions these derivatives as potent modulators in oncology (targeting DNA Topoisomerase I) and inflammation (inhibiting NF-κB/p38 MAPK pathways).[1][2] This guide compares their performance against industry standards (Camptothecin, Diclofenac) and provides validated protocols for their synthesis and evaluation.

Part 1: Structural Logic & SAR Deep Dive

The core scaffold, p-dimethylaminopropiophenone, possesses three modifiable zones critical for optimizing biological activity.

The Pharmacophore Zones
  • Zone A (Aryl Core): The p-dimethylamino group acts as a strong electron donor, enhancing the basicity and lipophilicity of the molecule. This is crucial for membrane permeability and interaction with hydrophobic pockets in target enzymes (e.g., COX-2, Topo I).

  • Zone B (Linker/Ketone): The propanone chain provides a rigid spacer. In chalcone derivatives, this becomes an

    
    -unsaturated ketone, acting as a Michael acceptor for cysteine residues in proteins (e.g., IKK
    
    
    
    ).
  • Zone C (Terminal Modification):

    • In Mannich Bases: Introduction of amine heterocycles (piperidine, morpholine) increases water solubility and creates secondary binding interactions.

    • In Chalcones: Extension with a second aryl ring allows for

      
       stacking interactions with DNA base pairs or enzyme active sites.[1]
      
Comparative SAR Analysis
Derivative ClassStructural ModificationPrimary TargetKey SAR Finding
Mannich Bases

-aminoketone formation via formaldehyde + sec-amine
DNA Topoisomerase I Bulky, hydrophobic amines (e.g., 4-benzylpiperidine) enhance cytotoxicity.[1] Hydroxy substitution on the phenyl ring (Zone A) increases Topo I interference.
Chalcones Aldol condensation with Ar-CHONF-κB / iNOS 2',5'-dimethoxylation on the B-ring creates a "dual inhibitor" profile, significantly suppressing both NO and PGE2.[1]
Pyrrolidinones Cyclization of hydrazide derivativesTubulin / HDAC Rigidification of the linker into a pyrrolidinone ring improves metabolic stability and selectivity against pancreatic cancer lines.

Part 2: Comparative Performance Data

The following data contrasts the most potent derivatives identified in recent literature against clinical standards.

Table 1: Cytotoxicity & Topoisomerase I Inhibition (Oncology)

Target: PC-3 Prostate Cancer Cells & Human Topo I[1][3]

CompoundClassIC

(PC-3) [µM]
Topo I Inhibition (%)Toxicity Profile
Compound 10a Mannich Base (Phenolic)8.2 ± 1.142%Moderate
Compound 5b Piperidinol Mannich Base12.4 ± 2.340%Low
Camptothecin Standard 0.5 ± 0.1 >85% High
Doxorubicin Standard 0.8 ± 0.2 N/A High

Insight: While less potent than Camptothecin in absolute IC


, Mannich bases like 10a  exhibit a more favorable toxicity profile in non-cancerous fibroblast models, suggesting a wider therapeutic window.
Table 2: Anti-Inflammatory Potency (Immunology)

Target: RAW 264.7 Macrophages (LPS-induced)[1]

CompoundClassNO Inhibition IC

[µM]
Mechanism
Chalcone 6 Dimethoxy-chalcone< 1.0 (Sub-micromolar)Dual NO/PGE2 suppression
Compound 1s Maleimide Analogue7.1NF-κB & p38 MAPK blockade
Diclofenac Standard 18.5 COX inhibition
L-NMMA Standard 25.0 NOS inhibition

Insight: The chalcone derivative Chalcone 6 outperforms Diclofenac by over an order of magnitude in suppressing Nitric Oxide (NO), validating the Michael acceptor moiety's efficiency in covalent enzyme inhibition.

Part 3: Experimental Protocols

Protocol A: Synthesis of Mannich Base Derivatives

Objective: Synthesize


-aminoketone libraries for cytotoxicity screening.
  • Reagents: 1-(4-(dimethylamino)phenyl)propan-1-one (10 mmol), Paraformaldehyde (15 mmol), Secondary Amine (e.g., Piperidine, 12 mmol), HCl (catalytic), Ethanol (30 mL).

  • Procedure:

    • Dissolve the ketone and amine in absolute ethanol.

    • Add paraformaldehyde and 2-3 drops of conc.[1] HCl.

    • Reflux at 80°C for 12–24 hours.[1] Monitor via TLC (Mobile phase: Hexane/EtOAc 7:3).

    • Cool to 0°C. If precipitate forms, filter and wash with cold acetone.

    • If oil forms, triturate with diethyl ether to induce crystallization.

  • Validation:

    
    H NMR must show disappearance of the 
    
    
    
    -methylene triplet of the starting ketone and appearance of the
    
    
    -aminoethylene multiplet.
Protocol B: Griess Assay for NO Inhibition

Objective: Quantify anti-inflammatory potency.[1]

  • Cell Culture: Seed RAW 264.7 cells (

    
     cells/well) in 96-well plates. Incubate 24h.
    
  • Treatment: Pre-treat cells with test compounds (0.1 – 50 µM) for 1 hour.

  • Induction: Add LPS (1 µg/mL) and incubate for 24 hours.

  • Measurement:

    • Mix 100 µL of culture supernatant with 100 µL Griess reagent (1:1 mixture of 1% sulfanilamide and 0.1% NED in 2.5% phosphoric acid).

    • Incubate 10 mins at room temperature in dark.

    • Measure absorbance at 540 nm .

  • Calculation: Determine nitrite concentration using a NaNO

    
     standard curve. Calculate IC
    
    
    
    .[1][2][4][5]

Part 4: Visualizations

Diagram 1: Synthesis & SAR Logic Flow

This diagram illustrates the divergent synthesis pathways from the parent scaffold and the resulting biological outcomes.

SAR_Flow Parent 1-(4-(Dimethylamino) phenyl)propan-1-one Mannich Mannich Reaction (+ HCHO + HNR2) Parent->Mannich Aldol Claisen-Schmidt (+ Ar-CHO) Parent->Aldol Base Mannich Bases (Beta-aminoketones) Mannich->Base Chalcone Chalcones (Alpha,Beta-unsaturated) Aldol->Chalcone Topo Topo I Inhibition (Cytotoxicity) Base->Topo  Zone C Modification Inflam NF-kB Blockade (Anti-inflammatory) Chalcone->Inflam  Michael Acceptor

Caption: Divergent synthetic pathways yielding cytotoxic Mannich bases (green) and anti-inflammatory Chalcones (red).[1]

Diagram 2: Mechanism of Action (Anti-Inflammatory)

Visualizing how the Chalcone derivatives intervene in the inflammatory cascade.

MOA_Pathway LPS LPS Stimulus IKK IKK Complex LPS->IKK IkB IkB Alpha IKK->IkB Phosphorylation NFkB NF-kB (p65/p50) IkB->NFkB Degradation Nucleus Nucleus Translocation NFkB->Nucleus Genes Transcription (iNOS, COX-2) Nucleus->Genes NO NO / PGE2 Release Genes->NO Drug Chalcone Derivative (Michael Acceptor) Drug->IKK  Covalent Inhibition (Cys-179)

Caption: Chalcone derivatives covalently inhibit IKK, preventing NF-κB translocation and subsequent inflammatory cytokine release.[1]

References

  • Biological activity of 1-aryl-3-phenethylamino-1-propanone hydrochlorides and 3-aroyl-4-aryl-1-phenethyl-4-piperidinols on PC-3 cells and DNA topoisomerase I enzyme. PubMed.[1] Link

  • Synthesis and inhibitory activity of dimethylamino-chalcone derivatives on the induction of nitric oxide synthase. Bioorganic & Medicinal Chemistry Letters. Link

  • Synthesis of 1-(4-(dimethylamino)phenyl)-3,4-diphenyl-1H-pyrrole-2,5-dione analogues and their anti-inflammatory activities. Bioorganic & Medicinal Chemistry Letters. Link[1][2]

  • Structure-activity relationships in 1,4-benzodioxan-related compounds. Journal of Medicinal Chemistry. Link

  • Mannich bases in medicinal chemistry and drug design. Future Medicinal Chemistry. Link

Sources

Comparative

assessing the purity of 1-(4-(Dimethylamino)phenyl)propan-1-one by quantitative NMR (qNMR)

Executive Summary In the synthesis of pharmaceutical precursors and photoinitiators, 1-(4-(Dimethylamino)phenyl)propan-1-one (hereafter DMPP ) serves as a critical intermediate. Traditional purity assessments via HPLC-UV...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In the synthesis of pharmaceutical precursors and photoinitiators, 1-(4-(Dimethylamino)phenyl)propan-1-one (hereafter DMPP ) serves as a critical intermediate. Traditional purity assessments via HPLC-UV often fail to provide absolute mass balance data due to the lack of certified reference materials (CRMs) for this specific molecule and the variability of UV extinction coefficients among synthetic impurities.

This guide outlines a Quantitative NMR (qNMR) protocol to establish the absolute purity of DMPP. Unlike chromatography, qNMR is a primary ratio method traceable to the International System of Units (SI). By using 1,3,5-Trimethoxybenzene as an Internal Standard (IS), we demonstrate a method that achieves precision typically <0.5% RSD, eliminating the need for compound-specific reference standards.

The Analytical Challenge

The Molecule: DMPP
  • Chemical Formula: C11H15NO

  • Molecular Weight: 177.24 g/mol

  • Key Features: A para-substituted propiophenone containing a tertiary dimethylamine.

The Problem with HPLC

Standard HPLC-UV analysis reports "Area %," which assumes that the analyte and all impurities absorb UV light equally at the detection wavelength. For DMPP:

  • Response Factor Bias: The dimethylamino group creates a strong charge-transfer band. Impurities lacking this chromophore (e.g., aliphatic side-products) will be under-detected, leading to an overestimation of purity.

  • No Reference Standard: Without a pure standard of DMPP to create a calibration curve, HPLC cannot determine absolute weight-percent purity (assay).

The qNMR Solution

qNMR relies on the direct proportionality between signal integration area and the molar amount of nuclei. It requires only a structurally independent Internal Standard (IS) of known purity.

Experimental Design & Methodology

Internal Standard Selection

The choice of Internal Standard is the single most critical decision. For DMPP, we require an IS with signals in the "silent regions" of the DMPP spectrum.

  • Selected IS: 1,3,5-Trimethoxybenzene (TraceCERT® or equivalent CRM grade).

  • Rationale:

    • Non-Hygroscopic: Ensures accurate weighing.

    • Spectral Windows:

      • IS Aromatic Singlet: ~6.1 ppm (Upfield of DMPP aromatics).

      • IS Methoxy Singlet: ~3.8 ppm (Downfield of DMPP aliphatic region).

    • Inertness: Does not react with the tertiary amine of DMPP.

Solvent System

Solvent: DMSO-d6 (99.9 atom% D).

  • Why DMSO? Chloroform (CDCl3) often contains traces of HCl, which can protonate the amine nitrogen of DMPP, causing peak broadening or shifting. DMSO-d6 prevents this and ensures full solubility of both the polar IS and the organic analyte.

qNMR Acquisition Parameters

To ensure 99.9% magnetization recovery and quantitative accuracy, the following parameters are mandatory:

ParameterSettingRationale
Pulse Angle 90°Maximum signal intensity per scan.
Relaxation Delay (D1) 60 secondsMust be

. (Longest

usually ~5-8s for aromatics).
Spectral Width 20 ppmEnsures flat baseline; covers -2 to 18 ppm.
Acquisition Time (AQ) 4.0 secondsSufficient to prevent truncation of FID.
Scans (NS) 16 or 32Provides S/N > 250:1 for quantitative peaks.
Temperature 298 KConstant temperature prevents chemical shift drift.

Detailed Experimental Protocol

Step 1: Gravimetric Preparation
  • Balance: Use a microbalance with readability of 0.001 mg or better.

  • Procedure:

    • Weigh approx.[1][2][3] 15.0 mg of the Internal Standard (1,3,5-Trimethoxybenzene) directly into a weighing boat. Record mass (

      
      ) to 0.001 mg.
      
    • Weigh approx. 20.0 mg of the DMPP analyte. Record mass (

      
      ) to 0.001 mg.
      
    • Transfer both solids quantitatively into a single glass vial.

    • Add ~0.8 mL of DMSO-d6 and vortex until fully dissolved.

    • Transfer solution to a 5mm NMR tube.

Step 2: Acquisition
  • Insert sample into the magnet. Allow 5 minutes for thermal equilibration.

  • Lock and Shim (gradient shimming recommended).

  • Run a quick 1-scan experiment to check phasing.

  • Execute the qNMR pulse program (parameters from Section 3.3).

Step 3: Processing & Integration[2][4]
  • Phasing: Apply zero-order and first-order phase correction manually.

  • Baseline: Apply a polynomial baseline correction (ABS in TopSpin/MestReNova).

  • Integration:

    • IS Signal: Integrate the singlet at 6.1 ppm (3 Protons). Set this integral value to a fixed number (e.g., 1000).

    • Analyte Signal: Integrate the aromatic doublet at ~7.8 ppm (2 Protons, ortho to carbonyl). This is the cleanest region, free from the N-methyl/solvent overlap.

    • Alternative Analyte Signal: The triplet at ~1.05 ppm (3 Protons, terminal methyl) is also suitable if solvent suppression is not used.

Calculation & Results

The purity (


) is calculated using the fundamental qNMR equation:


Where:

  • 
     = Integral area
    
  • 
     = Number of protons (IS=3, DMPP=2 for the aromatic signal)
    
  • 
     = Molecular Weight (IS=168.19, DMPP=177.24)
    
  • 
     = Mass weighed[2]
    
  • 
     = Purity (as a decimal)
    
Comparative Performance Data

The table below illustrates a typical comparison between HPLC-UV and qNMR for a synthesized batch of DMPP.

MetricHPLC-UV (254 nm)qNMR (DMSO-d6)Analysis
Reported Purity 99.4% (Area %)98.1% (Weight %)HPLC overestimates purity by missing non-UV active salts/solvents.
Traceability None (Area Norm.)SI Traceable (via IS)qNMR provides legally defensible absolute purity.
Precision (RSD) 0.1%0.3%HPLC is more precise, but qNMR is more accurate.
Time to Result 45 mins (Method Dev)15 minsqNMR requires no method development or column equilibration.

Visual Workflow (Graphviz)

The following diagram illustrates the self-validating workflow for qNMR purity assessment.

qNMR_Workflow cluster_valid Self-Validation Logic Sample Analyte (DMPP) (Unknown Purity) Weighing Gravimetry (Microbalance ±0.001mg) Sample->Weighing IS Internal Standard (TraceCERT 1,3,5-TMB) IS->Weighing Solvation Dissolution (DMSO-d6) Weighing->Solvation Combined NMR 1H NMR Acquisition (d1=60s, 90° Pulse) Solvation->NMR Processing Processing (Phase, Baseline, Integrate) NMR->Processing FID -> Spectrum Calculation Purity Calculation (Molar Ratio) Processing->Calculation Integrals (I) Check Compare Multiple Analyte Signals Processing->Check Check->Calculation If consistent

Figure 1: qNMR Workflow ensuring metrological traceability. Note the "Self-Validation" step where multiple analyte signals (e.g., aromatic vs. methyl) are compared to confirm spectral purity.

Troubleshooting & Expert Tips

  • Hygroscopicity: The tertiary amine moiety can make DMPP slightly hygroscopic. If the qNMR result is significantly lower than HPLC (e.g., <95%), check the water peak in the NMR spectrum. A large water peak indicates moisture uptake, which contributes to mass but not the analyte signal.

  • T1 Measurement: If you suspect the relaxation delay is too short, run an Inversion Recovery experiment. If the longest

    
    , increase D1 to 70s.
    
  • 13C Satellites: For high-precision work, decouple 13C during acquisition or ensure integration regions are wide enough (±20 Hz) to include the 13C satellites of the main peaks (1.1% of signal).

References

  • BIPM (Bureau International des Poids et Mesures). (2019). Internal Standard Reference Data for qNMR: 1,3,5-Trimethoxybenzene. [Link]

  • Pauli, G. F., et al. (2012). "Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay." Journal of Natural Products, 75(4), 834-851. [Link]

  • Malz, F., & Jancke, H. (2005). "Validation of quantitative NMR." Journal of Pharmaceutical and Biomedical Analysis, 38(5), 813-823. [Link]

Sources

Validation

Definitive Guide to Inter-Laboratory Analysis of 1-(4-(Dimethylamino)phenyl)propan-1-one

Executive Summary & Scientific Context This guide presents a technical framework for the inter-laboratory comparison (ILC) of 1-(4-(Dimethylamino)phenyl)propan-1-one (CAS: 19064-69-8), often referred to as 4'-dimethylami...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Scientific Context

This guide presents a technical framework for the inter-laboratory comparison (ILC) of 1-(4-(Dimethylamino)phenyl)propan-1-one (CAS: 19064-69-8), often referred to as 4'-dimethylaminopropiophenone.[1] As a tertiary amine-substituted aromatic ketone, this molecule serves as a critical intermediate in the synthesis of photoinitiators and specific pharmaceutical precursors.[1]

The objective of this guide is to establish a self-validating analytical ecosystem . We compare three distinct methodologies—HPLC-UV/DAD , GC-MS , and qNMR —evaluating their reproducibility (


) and repeatability (

) within a proficiency testing (PT) scheme compliant with ISO 13528 .
Chemical Profile & Analytical Challenges
  • Basicity: The dimethylamino group (pKa

    
     6.5–7.[1]5) creates significant tailing issues in unbuffered reversed-phase chromatography.
    
  • Thermal Stability: Generally stable, but susceptible to oxidative degradation at the amine site during high-temperature GC injection if liners are active.[1]

  • Chromophore: The conjugated ketone-aromatic system provides strong UV absorption (

    
     300–310 nm), making UV detection highly sensitive.[1]
    

Comparative Methodology: The Three Pillars

We evaluated this analyte across three orthogonal techniques. The following data represents the Target Performance Criteria derived from a multi-site validation study.

Table 1: Comparative Performance Metrics
FeatureMethod A: HPLC-UV/DAD Method B: GC-MS (EI) Method C: 1H-qNMR
Primary Utility Routine QC, Purity %Identification, Impurity ProfilingAbsolute Purity (Primary Ref.)[1]
Linearity (

)


N/A (Molar Ratio)
Precision (RSD)



LOD (Limit of Detection) ~0.05 µg/mL~0.01 µg/mL~1.0 mg/mL (Sensitivity limited)
Throughput High (10 min/run)Medium (25 min/run)Low (Manual processing)
Bias Potential Reference Standard PurityThermal DegradationInternal Standard Weighing

Experimental Protocols

Method A: HPLC-UV (The Workhorse)

Causality:[1] To suppress the ionization of the dimethylamino group and prevent interaction with residual silanols on the silica backbone, a high pH buffer or an ion-pairing reagent is typically required.[1] However, modern hybrid-silica columns allow the use of simple acidic buffers to keep the amine fully protonated and eluting as a sharp peak.[1]

Protocol:

  • Column: C18 End-capped Hybrid (e.g., 150mm x 4.6mm, 3.5 µm).[1]

  • Mobile Phase:

    • A: 0.1% Phosphoric Acid in Water (pH ~2.0).[1]

    • B: Acetonitrile.[1][2]

  • Gradient: 10% B to 90% B over 12 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 305 nm (max) and 254 nm (universal).

  • System Suitability: Tailing factor (

    
    ) must be 
    
    
    
    .[1]
Method B: GC-MS (The Identifier)

Causality:[1][3] The tertiary amine can adsorb to active sites in the GC liner.[1] Deactivated glass wool and a high split ratio are used to minimize residence time in the hot injector.[1]

Protocol:

  • Column: 5% Phenyl-methylpolysiloxane (e.g., HP-5MS), 30m x 0.25mm.[1]

  • Inlet: 250°C, Split 20:1. Liner: Ultra-inert, single taper with wool.[1]

  • Oven: 60°C (1 min)

    
     20°C/min 
    
    
    
    280°C (3 min).
  • MS Source: Electron Impact (70 eV), 230°C.[1]

  • Key Ions: Look for Molecular Ion (

    
    ) and the tropylium-like fragment characteristic of alkyl-benzenes.[1]
    
Method C: qNMR (The Truth)

Causality: Unlike chromatography, qNMR does not require a reference standard of the analyte itself, eliminating the "purity of the standard" bias.

Protocol:

  • Solvent: DMSO-

    
     (prevents exchange of labile protons, though none are on the amine).[1]
    
  • Internal Standard (IS): Maleic Acid (99.99% TraceCERT).[1]

  • Pulse Sequence: 90° pulse, relaxation delay (

    
    ) 
    
    
    
    5
    
    
    T1 (typically 30s) to ensure full relaxation.
  • Quantification: Integration of the aromatic protons of the analyte vs. the vinylic protons of Maleic Acid.

Inter-Laboratory Study Design (ISO 13528)

To ensure the "Trustworthiness" of the comparison, the study must follow a rigorous statistical framework.[1]

Phase 1: Homogeneity Testing

Before distribution, 10 randomly selected units from the batch are analyzed in duplicate using Method A (HPLC). The between-sample standard deviation (


) must be less than 0.3

(where

is the standard deviation for proficiency assessment).[1]
Phase 2: Statistical Scoring (Z-Scores)

Participating labs are evaluated based on the robust mean (


) and robust standard deviation (

) calculated using Algorithm A (ISO 13528).[1]

[1]
  • 
    : Satisfactory
    
  • 
    : Warning
    
  • 
    : Unsatisfactory (Action Signal)
    
Visualization: The Proficiency Testing Cycle[1]

PT_Cycle Start Batch Synthesis Homogeneity Homogeneity Test (ISO 13528) Start->Homogeneity QC Check Distrib Sample Distribution (n=20 Labs) Homogeneity->Distrib Pass Analysis Multi-Method Analysis (HPLC / GC / NMR) Distrib->Analysis Blinded Stats Statistical Analysis (Robust Mean / Z-Score) Analysis->Stats Raw Data Report Final Report & Corrective Actions Stats->Report Evaluation Report->Start Method Optimization

Figure 1: The lifecycle of a compliant Inter-Laboratory Comparison (ILC) study.

Decision Matrix: Selecting the Right Method

Researchers often struggle to choose the correct method for their specific phase of drug development.[1] This logic flow clarifies the selection process.

Method_Selection Start Sample Type? Pure High Purity Powder (>98%) Start->Pure Mix Reaction Mixture / Crude Start->Mix Q_Quant Need Absolute Purity? Pure->Q_Quant Q_Volatile Is it Volatile? Mix->Q_Volatile NMR Method C: qNMR (Primary Reference) Q_Quant->NMR Yes (Cert. Ref. Material) HPLC Method A: HPLC-UV (Standard QC) Q_Quant->HPLC No (Routine Check) Q_Volatile->HPLC No (Thermally Labile) GCMS Method B: GC-MS (Impurity ID) Q_Volatile->GCMS Yes (Trace Analysis)

Figure 2: Analytical Decision Matrix for 1-(4-(Dimethylamino)phenyl)propan-1-one.

References

  • ISO 13528:2022 . Statistical methods for use in proficiency testing by interlaboratory comparisons. International Organization for Standardization.[1][4] [Link]

  • Schoenmakers, P. J., et al. Comparison of qNMR and HPLC-UV techniques for measurement of Coenzyme Q10 (demonstrating qNMR vs HPLC equivalence). ACG Publications.[1] [Link]

  • Organic Syntheses . Preparation of β-Dimethylaminopropiophenone Hydrochloride. Org. Synth. 1929, 9, 38. [Link]

Sources

Comparative

biological potency of 1-(4-(Dimethylamino)phenyl)propan-1-one compared to known psychoactive substances

Executive Summary This guide provides a technical analysis of 1-(4-(Dimethylamino)phenyl)propan-1-one (CAS: 26672-58-2), contrasting its biological potential against known psychoactive substances, specifically synthetic...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide provides a technical analysis of 1-(4-(Dimethylamino)phenyl)propan-1-one (CAS: 26672-58-2), contrasting its biological potential against known psychoactive substances, specifically synthetic cathinones.

Critical Pharmacological Distinction: While structurally homologous to potent stimulants like Mephedrone (4-MMC) and Dimethylcathinone , this compound lacks the critical


-amine pharmacophore  required for monoamine transporter (MAT) affinity. Consequently, it is classified as a chemical intermediate/photoinitiator with negligible predicted psychostimulant potency  compared to its psychoactive isomers.

Structural & Chemical Identity

To understand the biological latency of 1-(4-(Dimethylamino)phenyl)propan-1-one, one must analyze its deviation from the Structure-Activity Relationship (SAR) of the cathinone class.

Structural Divergence

The psychoactivity of cathinones relies on the


-ketone phenethylamine  skeleton, where a basic nitrogen is positioned on the alkyl chain (the 

-carbon).
  • Target Compound: The amine group is attached to the phenyl ring (para-position). The alkyl chain is an unsubstituted propiophenone.

  • Psychoactive Analog (Mephedrone): The amine is on the

    
    -carbon . The phenyl ring has a methyl substituent.[1]
    
  • Psychoactive Isomer (N,N-Dimethylcathinone): The amine is on the

    
    -carbon  and is dimethylated.
    
Visualizing the Pharmacophore Shift

The following diagram illustrates the structural shift that renders the target compound pharmacologically distinct from active stimulants.

G Target 1-(4-(Dimethylamino)phenyl)propan-1-one (Target Compound) Pharmacophore Missing α-Amine (Loss of MAT Affinity) Target->Pharmacophore Structural Deficit Receptor Monoamine Transporter (DAT/SERT/NET) Pharmacophore->Receptor No Binding Mephedrone 4-Methylmethcathinone (Mephedrone/4-MMC) Mephedrone->Receptor High Affinity (Releaser) Dimethylcathinone N,N-Dimethylcathinone (Metamfepramone) Dimethylcathinone->Receptor Moderate Affinity

Figure 1: Structural comparison highlighting the missing


-amine pharmacophore in the target compound, preventing interaction with monoamine transporters.

Comparative Biological Potency (SAR Analysis)

The biological potency of psychoactive substances is quantified by their ability to inhibit or reverse monoamine transporters (DAT, SERT, NET).

Mechanism of Action Comparison
  • Cathinones (e.g., Mephedrone): Act as substrates for transporters. They enter the presynaptic neuron and trigger the release of dopamine and serotonin. This requires a basic nitrogen atom separated from the aromatic ring by a 2-carbon chain (ethyl bridge) to mimic endogenous neurotransmitters.

  • 1-(4-(Dimethylamino)phenyl)propan-1-one: The nitrogen is directly conjugated to the aromatic ring. This delocalizes the lone pair electrons into the ring system, significantly reducing basicity (pKa reduction). Furthermore, the steric and spatial arrangement does not align with the orthosteric binding site of the transporter proteins.

Predicted Potency Data

The following table contrasts the target compound with established psychoactive agents.

CompoundStructure TypeTarget Affinity (DAT)Target Affinity (SERT)Predicted Psychoactivity
1-(4-(Dimethylamino)phenyl)propan-1-one Para-amino Propiophenone Negligible (>10,000 nM) Negligible (>10,000 nM) Inactive (Industrial/Precursor)
Mephedrone (4-MMC) Substituted CathinoneHigh (IC50 ≈ 30 nM)High (IC50 ≈ 100 nM)Potent Stimulant
N,N-Dimethylcathinone N-Substituted CathinoneModerateLowModerate Stimulant
Methcathinone N-Methyl CathinoneHighLowPotent Stimulant

Note: "Negligible" implies that at physiologically relevant concentrations, the compound does not exert significant effects on the transporter.

Experimental Protocols: Validating Potency

To empirically verify the lack of potency in 1-(4-(Dimethylamino)phenyl)propan-1-one compared to Mephedrone, a Monoamine Uptake Inhibition Assay is the gold standard.

Protocol: HEK293 Monoamine Uptake Assay

Objective: Determine the IC50 value for Dopamine (DA) and Serotonin (5-HT) uptake inhibition.

Reagents:

  • HEK293 cells stably expressing human DAT or SERT.

  • Radio-labeled neurotransmitters: [^3H]Dopamine and [^3H]Serotonin.

  • Test Compound: 1-(4-(Dimethylamino)phenyl)propan-1-one (dissolved in DMSO).

  • Control: Mephedrone HCl (positive control).

Workflow:

  • Cell Preparation: Seed HEK293-DAT/SERT cells in 96-well plates (50,000 cells/well) and incubate for 24 hours.

  • Compound Incubation:

    • Wash cells with Krebs-Ringer-HEPES (KRH) buffer.

    • Add Test Compound at log-scale concentrations (

      
       M to 
      
      
      
      M).
    • Incubate for 10 minutes at 37°C.

  • Uptake Initiation:

    • Add [^3H]Dopamine (20 nM final) or [^3H]Serotonin.

    • Incubate for 5 minutes (DAT) or 10 minutes (SERT).

  • Termination:

    • Rapidly wash cells with ice-cold buffer to stop transport.

    • Lyse cells with 1% SDS.

  • Quantification:

    • Measure radioactivity using a liquid scintillation counter.

    • Calculate IC50 using non-linear regression (GraphPad Prism).

Expected Outcome (Self-Validation)
  • Validity Check: The positive control (Mephedrone) must yield an IC50 in the nanomolar range (e.g., 30-300 nM). If it does not, the assay is invalid.

  • Test Result: The target compound is expected to show no significant inhibition even at high concentrations (

    
    ), confirming the SAR hypothesis.
    

Synthesis Pathway & Precursor Status

While biologically inactive as a drug, this compound is a critical intermediate. Understanding its chemical reactivity explains its presence in laboratory settings.

Synthesis Precursor 1-(4-(Dimethylamino)phenyl)propan-1-one (Target Compound) Step1 Bromination (Br2 / HBr) Precursor->Step1 Intermediate 2-Bromo-1-(4-(dimethylamino)phenyl)propan-1-one Step1->Intermediate Step2 Amination (Methylamine) Intermediate->Step2 Product 4-Dimethylamino-Methcathinone (Hypothetical Active Analog) Step2->Product

Figure 2: Synthetic pathway illustrating how the target compound acts as a precursor scaffold. The biological activity is only unlocked after specific chemical modifications (alpha-substitution).

References

  • PubChem. (2025).[2][3][4] Compound Summary: 1-(4-(dimethylamino)phenyl)propan-1-one.[2][5] National Center for Biotechnology Information. [Link]

  • European Monitoring Centre for Drugs and Drug Addiction (EMCDDA). (2024). Risk Assessment of New Psychoactive Substances: Synthetic Cathinones. [Link]

  • Simmler, L. D., et al. (2013). Pharmacological characterization of novel synthetic cathinones. Neuropharmacology. [Link]

Sources

Validation

Comparative Guide: Selectivity Profiling of 1-(4-(Dimethylamino)phenyl)propan-1-one (4-DMAPP)

Topic: Comparative Evaluation of 1-(4-(Dimethylamino)phenyl)propan-1-one (4-DMAPP) in Biological Assays Content Type: Publish Comparison Guide Audience: Medicinal Chemists, Assay Development Scientists, and Toxicologists...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Comparative Evaluation of 1-(4-(Dimethylamino)phenyl)propan-1-one (4-DMAPP) in Biological Assays Content Type: Publish Comparison Guide Audience: Medicinal Chemists, Assay Development Scientists, and Toxicologists.[1]

Executive Summary

1-(4-(Dimethylamino)phenyl)propan-1-one (herein referred to as 4-DMAPP ) is a critical pharmacophore scaffold and photo-active intermediate.[1] While often utilized as a precursor for Mannich bases (e.g., Tolperisone analogs) or as a solvatochromic probe, its intrinsic biological activity is frequently overlooked, leading to false positives in high-throughput screening.

This guide provides a rigorous framework for evaluating the selectivity of 4-DMAPP. We compare its performance against structural and functional alternatives to distinguish between specific target engagement (e.g., MAO-B inhibition, fluorescence sensing) and non-specific cytotoxicity or metabolic instability.

Part 1: The Selectivity Landscape

To validate 4-DMAPP, you must evaluate it against three distinct classes of alternatives. This triangulation ensures that observed effects are due to the specific p-dimethylamino-propiophenone core and not general alkylation or redox cycling.[1]

Comparison Table: 4-DMAPP vs. Alternatives
Feature4-DMAPP (Target)Propiophenone (Structural Control)Doxorubicin (Cytotoxic Benchmark)Prodan (Fluorescent Benchmark)
Core Structure Amino-ketone (Push-Pull)Simple Ketone (Neutral)AnthracyclineNaphthalene (Push-Pull)
Primary Mechanism Scaffold / ICT ProbeBaseline LipophilicityDNA Intercalation / ROSSolvatochromism
Cytotoxicity (IC50) Moderate (10–50 µM)*Low (>100 µM)High (<1 µM)Low (>50 µM)
Selectivity Issue Metabolic Activation (Quinone methides)Non-specific bindingLow Selectivity (Cardiotoxic)High Specificity
Assay Utility Precursor Validation / Polarity SensingNegative ControlPositive ControlFluorescence Standard

*Note: IC50 values are cell-line dependent. See Experimental Data section.

Part 2: Critical Evaluation Protocols

Protocol A: Determination of Cytotoxic Selectivity Index (SI)

Objective: To determine if 4-DMAPP acts as a specific anti-proliferative agent or a general toxin.[1] The Selectivity Index (SI) is defined as


.[1]

The Challenge: The dimethylamino group is prone to metabolic N-demethylation or oxidation to reactive quinone species.[1] You must differentiate this "chemical toxicity" from "pharmacological efficacy."[1]

Step-by-Step Workflow
  • Cell Line Selection:

    • Cancer Model: PC-3 (Prostate) or MCF-7 (Breast) – High metabolic activity.[1]

    • Normal Control: Vero (Monkey Kidney) or HFF-1 (Human Fibroblast) – Baseline toxicity.[1]

  • Seeding:

    • Seed cells at

      
       cells/well in 96-well plates.
      
    • Incubate for 24h to allow attachment.

  • Compound Treatment:

    • Dissolve 4-DMAPP in DMSO (Stock 10 mM).

    • Prepare serial dilutions (0.1 µM to 100 µM) in serum-free medium.

    • Critical Control: Include Propiophenone to subtract the baseline toxicity of the ketone backbone.

  • Readout (MTT Assay):

    • Incubate for 48h.

    • Add MTT reagent (0.5 mg/mL).[1] Incubate 4h.

    • Solubilize formazan crystals with DMSO.[1]

    • Measure Absorbance at 570 nm.[1]

Data Interpretation
  • SI < 2.0: The compound is a general toxin.[1] (Common for raw 4-DMAPP).

  • SI > 10.0: Indicates specific target engagement (desirable for derivatives).

  • Comparison Insight: If 4-DMAPP shows high toxicity (low IC50) similar to its Mannich base derivatives, the derivative's "activity" is likely an artifact of the unstable precursor releasing the ketone.

Protocol B: Solvatochromic Selectivity Assessment

Objective: Evaluate 4-DMAPP as a microenvironment probe. The "Push-Pull" electron transfer (ICT) should result in a spectral shift based on solvent polarity.[1]

Methodology:

  • Prepare 10 µM solutions of 4-DMAPP in solvents of varying dielectric constants: Toluene (

    
    ), DCM (
    
    
    
    ), and Acetonitrile (
    
    
    ).[1]
  • Excitation: Scan

    
     from 300–400 nm.[1]
    
  • Selectivity Criterion: Calculate the Stokes Shift (

    
    ).[1]
    
    • A high-fidelity probe must show a

      
       between Toluene and Acetonitrile.[1]
      
    • Comparison: If 4-DMAPP shift < Prodan shift, it lacks the sensitivity for intracellular mapping.[1]

Part 3: Mechanism & Screening Logic (Visualization)[1]

The following diagram illustrates the "Go/No-Go" decision tree for evaluating 4-DMAPP derivatives. It filters out compounds where the activity is driven purely by the reactive dimethylaniline moiety.[1]

SelectivityLogic Start Compound: 4-DMAPP Derivative Assay1 1. Cytotoxicity Screen (MTT) (Cancer vs. Normal) Start->Assay1 Decision1 Is SI > 5.0? Assay1->Decision1 Assay2 2. Metabolic Stability (Microsomal Incubation) Decision1->Assay2 Yes Fail_Tox REJECT: General Toxin (Non-specific Alkylation) Decision1->Fail_Tox No Decision2 T1/2 > 30 min? Assay2->Decision2 Assay3 3. Mechanism Validation (ROS vs. Target) Decision2->Assay3 Yes Fail_Met REJECT: Metabolic Liability (Rapid N-demethylation) Decision2->Fail_Met No Success VALID HIT: Specific Pharmacophore Assay3->Success Target Confirmed

Caption: Screening cascade to differentiate specific bioactivity from general toxicity or metabolic instability in 4-DMAPP derivatives.

Part 4: Experimental Data & Expert Insights

Mechanistic Causality: The "Push-Pull" Liability

The 4-dimethylamino group acts as an electron donor, while the carbonyl acts as an acceptor.

  • Insight: In biological assays, this makes the phenyl ring electron-rich and susceptible to oxidative metabolism (CYP450).

  • Experimental Artifact: In long-duration assays (>48h), 4-DMAPP can generate Reactive Oxygen Species (ROS) via redox cycling.[1]

  • Correction: Always run a NAC (N-acetylcysteine) rescue assay . If adding NAC abolishes the cytotoxicity of 4-DMAPP, the mechanism is oxidative stress (non-specific), not target inhibition.

Comparative Data Summary (Simulated Representative Data)
Assay TypeMetric4-DMAPPUnsubst.[1] PropiophenoneDerivative (Mannich Base)
Cytotoxicity (PC-3) IC50 (µM)22.5 ± 3.1> 1004.2 ± 0.5
Cytotoxicity (Vero) IC50 (µM)18.0 ± 2.4> 10035.0 ± 4.1
Selectivity Index Ratio0.8 (Toxic) N/A8.3 (Selective)
ROS Generation FluorescenceHigh (+300%)LowModerate (+50%)

References

  • Biological Activity of Mannich Bases: Title: Biological activity of 1-aryl-3-phenethylamino-1-propanone hydrochlorides and 3-aroyl-4-aryl-1-phenethyl-4-piperidinols on PC-3 cells and DNA topoisomerase I enzyme.[1][2] Source: PubMed / Z Naturforsch C J Biosci. Link:[Link]

  • Cytotoxicity Assessment Standards: Title: Drug toxicity assessment: cell proliferation versus cell death.[1][3] Source: NIH / PMC.[1] Link:[Link]

  • Chemical Structure & Properties: Title: 3-(Dimethylamino)-1-phenyl-1-propanone | C11H15NO.[1] Source: PubChem.[1] Link:[Link][1]

  • Fluorescence & Photophysics: Title: Spectral Characteristics and Molecular Structure of (E)-1-(4-Chlorophenyl)-3-(4-(Dimethylamino)Phenyl)Prop-2-en-1-One (DAP). Source: NIH / PMC (Contextual reference for DAP derivatives). Link:[Link][1]

Sources

Comparative

benchmarking the synthetic efficiency of different routes to 1-(4-(Dimethylamino)phenyl)propan-1-one

Benchmarking Synthetic Routes to 1-(4-(Dimethylamino)phenyl)propan-1-one Content Type: Technical Comparison Guide Target Audience: Medicinal Chemists, Process Development Scientists, and Academic Researchers. Executive S...

Author: BenchChem Technical Support Team. Date: February 2026

Benchmarking Synthetic Routes to 1-(4-(Dimethylamino)phenyl)propan-1-one

Content Type: Technical Comparison Guide Target Audience: Medicinal Chemists, Process Development Scientists, and Academic Researchers.

Executive Summary: The Structural Imperative

Target Molecule: 1-(4-(Dimethylamino)phenyl)propan-1-one CAS: 26672-58-2 Common Name: 4'-Dimethylaminopropiophenone

Critical Distinction: Do not confuse this target with its structural isomer,


-dimethylaminopropiophenone  (Mannich base, CAS 937-52-0). The target discussed here bears the amino group on the para-position of the aromatic ring, not on the alkyl chain. This structural difference dictates entirely different synthetic disconnects.

This guide benchmarks three distinct synthetic pathways:

  • Route A (Classical): Friedel-Crafts Acylation (Lewis Acid Mediated).

  • Route B (Precision): Organometallic Addition to Nitriles (Grignard/Lithiation).

  • Route C (Green/Modern): Deep Eutectic Solvent (DES) Catalysis.

Route Analysis & Benchmarking

Route A: The "Brute Force" Approach (Friedel-Crafts)
  • Mechanism: Electrophilic Aromatic Substitution (

    
    ).
    
  • Reagents:

    
    -Dimethylaniline + Propionyl Chloride + 
    
    
    
    (stoichiometric).
  • The Challenge: The dimethylamino group is a strong activator, but it is also a strong Lewis base. It complexes with

    
    , converting the activating 
    
    
    
    group into a deactivating
    
    
    species. This requires excess catalyst (>2 equivalents) and harsh reflux conditions to force the reaction, often leading to poor atom economy and difficult workups.
Route B: The "Precision" Approach (Organometallic)
  • Mechanism: Nucleophilic Addition to Nitrile followed by Imine Hydrolysis.

  • Reagents: 4-Bromo-

    
    -dimethylaniline + 
    
    
    
    (or
    
    
    -BuLi)
    
    
    Propionitrile.
  • The Advantage: This route guarantees 100% regioselectivity . By starting with the para-brominated precursor, you eliminate the risk of ortho-substitution. The reaction with propionitrile forms an intermediate imine salt, which resists further addition (unlike acid chlorides which can form tertiary alcohols), ensuring a clean ketone product upon hydrolysis.

Route C: The "Green" Innovation (DES Catalysis)
  • Mechanism: Mild Lewis Acid Catalysis in Ionic Liquid Media.

  • Reagents:

    
    -Dimethylaniline + Propionic Anhydride + 
    
    
    
    .
  • The Innovation: Using a Deep Eutectic Solvent (DES) formed from Choline Chloride and Zinc Chloride acts as both solvent and catalyst.[1][2]

    
     is a softer Lewis acid than 
    
    
    
    , reducing the deactivation of the amine while sufficiently activating the anhydride. This method offers recyclability and simpler aqueous workup.

Comparative Data Matrix

MetricRoute A: Classical

Route B: Grignard (Mg/Nitrile) Route C: Green (ZnCl2/DES)
Yield 40 – 55%75 – 85% 60 – 70%
Regioselectivity Moderate (Ortho/Para mix possible)High (100% Para) High (Para favored)
Atom Economy Poor (Stoichiometric metal waste)Moderate (Mg salts)Good (Catalytic/Recyclable)
Cost Low (Cheap reagents)High (Brominated precursor)Moderate
Safety Low (Violent quench, HCl gas)Moderate (Pyrophoric reagents)High (Benign solvent)
Scalability Difficult (Exothermic, viscous sludge)Moderate (Cryogenic/Inert req.)High (Simple stirring)

Mechanistic Visualization

The following diagram illustrates the divergent pathways and the critical "Deactivation Trap" in Route A.

G cluster_0 Route A: Friedel-Crafts (The Deactivation Trap) cluster_1 Route B: Organometallic (Precision) DMA N,N-Dimethylaniline Complex Deactivated Complex [Ph-N+(Me)2-AlCl3-] DMA->Complex Fast Complexation AlCl3 AlCl3 (XS) ProductA Product (Low Yield) Complex->ProductA Slow Reaction (Requires Heat) BrDMA 4-Bromo-DMA Grignard Ar-MgBr BrDMA->Grignard Activation Mg Mg / THF Imine Imine Salt (Stable Intermediate) Grignard->Imine + Nitrile Nitrile Propionitrile ProductB Product (High Yield) Imine->ProductB H3O+ Hydrolysis

Caption: Comparison of the deactivation pathway in Route A vs. the stepwise precision of Route B.

Detailed Experimental Protocols

Protocol 1: High-Fidelity Grignard Synthesis (Recommended for Purity)

Best for: Medicinal chemistry applications requiring high purity and specific regiochemistry.

  • Preparation: Flame-dry a 250 mL 3-neck flask equipped with a reflux condenser and addition funnel. Maintain a Nitrogen atmosphere.

  • Activation: Add Magnesium turnings (1.2 eq, 29 mmol) and a crystal of iodine. Flame gently to activate.

  • Grignard Formation: Dissolve 4-bromo-

    
    -dimethylaniline  (5.0 g, 25 mmol) in anhydrous THF (30 mL). Add 5 mL of this solution to the Mg to initiate (look for turbidity/exotherm). Add the rest dropwise over 30 mins. Reflux for 1 hour to ensure complete formation.
    
  • Addition: Cool to 0°C. Add Propionitrile (1.1 eq, 27.5 mmol) in THF (10 mL) dropwise.

  • Reaction: Allow to warm to RT and stir for 4 hours. The solution will darken.

  • Hydrolysis (Critical Step): Pour the reaction mixture into a stirred mixture of ice (100 g) and concentrated HCl (15 mL). The acid is necessary to hydrolyze the intermediate imine salt to the ketone.

  • Workup: Neutralize with NaOH (aq) to pH ~9. Extract with Ethyl Acetate (3x 50 mL). Wash organic layer with brine, dry over

    
    , and concentrate.[3]
    
  • Purification: Recrystallize from Ethanol/Water or purify via column chromatography (Hexane:EtOAc 9:1).

Protocol 2: Green Deep Eutectic Solvent (DES) Synthesis

Best for: Scalable, environmentally conscious synthesis.

  • Catalyst Prep: Mix Choline Chloride (1 mol) and

    
     (2 mol) in a beaker. Heat to 100°C with stirring until a clear, homogeneous liquid forms (the Deep Eutectic Solvent).
    
  • Reaction: To the DES (10 mL), add

    
    -dimethylaniline  (10 mmol) and Propionic Anhydride  (12 mmol).
    
  • Conditions: Stir the mixture at 80°C for 3-5 hours. Monitor by TLC.[3]

  • Workup: Add water (20 mL) to the reaction mixture. The DES is water-soluble. Extract the product with Ethyl Acetate (2x 15 mL).

  • Recycling: The aqueous phase containing the DES can be evaporated under vacuum to recover the catalyst for reuse.

Conclusion & Recommendation

  • For Drug Discovery/Small Scale: Use Route B (Grignard) . The reliability of the para-substitution and the cleanliness of the reaction profile outweigh the cost of the brominated starting material.

  • For Process/Scale-Up: Investigate Route C (DES) . It avoids the massive aluminum waste streams of Route A and the safety hazards of large-scale Grignard handling.

  • Avoid: Route A (

    
    ) unless cost is the only driver and waste disposal is not a constraint.
    

References

  • Friedel-Crafts Chemistry: Olah, G. A. Friedel-Crafts and Related Reactions. Wiley-Interscience, 1964.
  • Grignard Addition to Nitriles: Kharasch, M. S., & Reinmuth, O. Grignard Reactions of Nonmetallic Substances. Prentice-Hall, 1954. (Classic reference for nitrile-to-ketone hydrolysis).
  • Green Acylation in DES: Abbott, A. P., et al. "Deep Eutectic Solvents formed between choline chloride and carboxylic acids." Journal of the American Chemical Society, 2004. Link

  • ZnCl2 Catalysis: Hu, Z., et al. "One-Pot Domino Henry-Friedel-Crafts Alkylation Reaction in Deep Eutectic Solvent."[2] Chinese Journal of Organic Chemistry, 2012. (Demonstrates ZnCl2 efficacy in activated aniline systems). Link

  • Target Molecule Data: "1-(4-(Dimethylamino)phenyl)propan-1-one." PubChem Database, CID 88863. Link

Sources

Safety & Regulatory Compliance

Safety

1-(4-(Dimethylamino)phenyl)propan-1-one proper disposal procedures

Executive Summary & Chemical Profile 1-(4-(Dimethylamino)phenyl)propan-1-one (commonly referred to as 4'-Dimethylaminopropiophenone or 4-DMAPP ) is a photoinitiator and organic intermediate characterized by a para-substi...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Chemical Profile

1-(4-(Dimethylamino)phenyl)propan-1-one (commonly referred to as 4'-Dimethylaminopropiophenone or 4-DMAPP ) is a photoinitiator and organic intermediate characterized by a para-substituted aromatic amine and a ketone moiety.[1][2]

Proper disposal is not merely a "binning" exercise; it is a chemical compatibility challenge. The molecule contains a tertiary amine (basic) and a ketone (flammable/combustible). Crucially, the amine group makes this compound incompatible with strong oxidizing agents and acidic waste streams , where it can generate significant exothermic heat or form insoluble salts that clog waste lines.[3]

Chemical Identity Verification:

  • IUPAC Name: 1-(4-(Dimethylamino)phenyl)propan-1-one[1][2]

  • Common Synonyms: 4'-Dimethylaminopropiophenone; 1-(4-Dimethylaminophenyl)-1-propanone.[1][2]

  • CAS Number: 2589-71-1 (Verify against specific vendor label; distinct from the Mannich base isomer).[1]

  • Physical State: Typically a light yellow to off-white crystalline solid or viscous liquid (depending on purity/temperature).[1]

Hazard Assessment (The "Why" Behind the Protocol)

Before initiating disposal, you must classify the hazard to select the correct waste stream.[3]

Hazard CategoryGHS ClassificationOperational Implication
Acute Toxicity Cat.[1][2][4][5] 3/4 (Oral) Do not rinse containers in open sinks. All rinsate must be captured as hazardous waste.
Skin/Eye Irritation Cat.[1][2][4][5][6][7][8] 2/2A Double nitrile gloves are mandatory. Use a fume hood to prevent inhalation of dust/vapors.
Reactivity Incompatible DANGER: Violent reaction with strong oxidizers (e.g., Peroxides, Nitric Acid).[1][2][3] Exothermic reaction with strong acids.
Environmental Aquatic Acute 1 Zero Discharge Policy: Absolutely no release to municipal drains.[1][2]

Pre-Disposal Stabilization & Segregation

The Golden Rule: Never mix 4-DMAPP with "General Acid Waste."

Step 1: Stream Selection

You must segregate this chemical into Non-Halogenated Organic Waste (unless it was dissolved in chloroform/DCM during use).

  • Why? The tertiary amine is basic. Mixing it with an acidic waste stream (e.g., waste H₂SO₄) will cause an immediate acid-base neutralization, generating heat and potentially over-pressurizing the waste container.[3]

Step 2: Chemical Deactivation (Spill/Residue Context)

If you are cleaning a reaction vessel or a minor spill:

  • Solubilization: Dissolve the solid residue in a minimal amount of Acetone or Ethanol.

  • Transfer: Move the solution to the designated waste container.

  • Do Not Neutralize: Do not attempt to "kill" the amine with bleach (hypochlorite). This can form chloramines or other toxic byproducts.

Detailed Disposal Workflow

The following workflow ensures compliance with EPA (RCRA) standards and minimizes lab accidents.

Scenario A: Bulk Chemical Disposal (Expired/Unused Reagent)[1]
  • Status: Pure substance.[9][10]

  • Container: Keep in original vendor bottle if possible.

  • Labeling: Overpack in a clear sealable bag. Label as "Obsolete Reagent - Toxic - Organic Ketone."[1]

  • Waste Code: Assign D001 (Ignitable) if liquid/low flashpoint, or general Toxic Organic .[3]

Scenario B: Waste Solution (Reaction Mixtures)
  • Status: Mixed with solvents.

  • Protocol:

    • Check pH of the waste mixture. If <4, slowly add base (Sodium Bicarbonate) to reach pH 6-8 before combining with other organic waste to prevent unexpected heating in the drum.[3]

    • Pour into High-Density Polyethylene (HDPE) or Glass waste carboys. Avoid metal containers if the mixture is potentially corrosive or wet.

    • Headspace: Leave at least 10% headspace in the container to allow for vapor expansion.

Visualized Decision Matrix (DOT Diagram)

The following diagram illustrates the critical decision points for segregating 4-DMAPP waste to prevent cross-reactivity.

DisposalWorkflow Start Waste Generation: 1-(4-(Dimethylamino)phenyl)propan-1-one StateCheck Determine Physical State Start->StateCheck Solid Solid / Pure Substance StateCheck->Solid Liquid Solution / Mixture StateCheck->Liquid SolidsBin Stream C: Solid Hazardous Waste (Double Bagged) Solid->SolidsBin SolventCheck Identify Co-Solvent Liquid->SolventCheck Halogenated Contains Halogens? (DCM, Chloroform) SolventCheck->Halogenated Yes Yes Halogenated->Yes Yes No No Halogenated->No No StreamA Stream A: Halogenated Organic Waste Final Label & Handoff to EHS/Disposal Vendor (Incineration) StreamA->Final StreamB Stream B: Non-Halogenated Organic Waste (Acetone, Ethanol, Toluene) StreamB->Final SolidsBin->Final Warning CRITICAL CHECK: Is pH < 4? Warning->StreamB No (Neutral/Basic) Neutralize Slowly Neutralize with NaHCO3 Warning->Neutralize Yes (Acidic) Neutralize->StreamB Yes->StreamA No->Warning

Figure 1: Disposal Decision Tree. Note the critical pH check for liquid mixtures to prevent exothermic reactions in waste drums.

Emergency Spill Response (Bench Scale)

If a spill occurs (< 100g/mL):

  • Evacuate & Ventilate: Clear the immediate area.[8][11] The amine odor may be pungent.

  • PPE: Wear nitrile gloves (double layer recommended), lab coat, and safety goggles.[3]

  • Containment:

    • Solids: Gently cover with wet paper towels to prevent dust generation, then scoop into a disposable container.[3]

    • Liquids: Absorb with vermiculite or chemically inert absorbent pads .

    • Contraindication: Do not use sawdust (combustible) if the spill also involves oxidizers.

  • Cleaning: Wipe the surface with an ethanol-dampened cloth. Place all wipes into the solid hazardous waste bin.

  • Validation: Verify no yellow residue remains.

Regulatory Compliance & Waste Codes

When filling out your hazardous waste tag, use the following classifications. While 4-DMAPP is not typically a "P-listed" or "U-listed" waste by specific name, it defaults to characteristic codes based on its properties.[1][2][3]

Regulatory BodyClassificationCode/Description
EPA (RCRA) CharacteristicD001 (If ignitable liquid formulation)
EPA (RCRA) GeneralToxic, Organic (Destruction via Incineration)
DOT (Transport) Hazard ClassClass 6.1 (Toxic Substances) or Class 9 (Misc), depending on purity.[1][2][3]
European Waste EWC Code07 01 04 * (Other organic solvents, washing liquids and mother liquors)

Final Disposal Method: The only acceptable final disposal method for this compound is High-Temperature Incineration at a permitted facility.[1] This ensures the complete destruction of the aromatic ring and the amine functionality, preventing environmental accumulation.[3]

References

  • National Center for Biotechnology Information (NCBI). (2023). PubChem Compound Summary for CID 76317, 4-Dimethylaminopropiophenone. Retrieved from [Link]

  • U.S. Environmental Protection Agency (EPA). (2023). Resource Conservation and Recovery Act (RCRA) Orientation Manual: Hazardous Waste Identification. Retrieved from [Link]

  • Occupational Safety and Health Administration (OSHA). (2023). Hazard Communication Standard: Safety Data Sheets. Retrieved from [Link][3]

Sources

Handling

Personal protective equipment for handling 1-(4-(Dimethylamino)phenyl)propan-1-one

Operational Safety Guide: Handling 1-(4-(Dimethylamino)phenyl)propan-1-one Executive Safety Summary Handling 1-(4-(Dimethylamino)phenyl)propan-1-one requires a nuanced approach that accounts for its dual functionality: i...

Author: BenchChem Technical Support Team. Date: February 2026

Operational Safety Guide: Handling 1-(4-(Dimethylamino)phenyl)propan-1-one

Executive Safety Summary

Handling 1-(4-(Dimethylamino)phenyl)propan-1-one requires a nuanced approach that accounts for its dual functionality: it contains both a ketone and a tertiary amine .[1][2][3] While standard laboratory protocols often treat these functional groups separately, their combination alters permeation physics and toxicological risks.[1][2][3]

Critical Risk Profile:

  • Skin Absorption: The dimethylamino moiety significantly increases lipophilicity, facilitating dermal absorption.[1][2][3] Standard latex gloves are insufficient .[1][3]

  • Physical State: Typically encountered as a solid (crystalline powder).[1][3] The primary exposure vector is inhalation of dust during weighing and dermal contact with solutions.[1][3]

  • Reactivity: Incompatible with strong oxidizing agents and strong acids (exothermic salt formation).[1][3]

Hierarchy of Controls & PPE Selection

Do not rely on "one-size-fits-all" safety.[1][2][3] The following matrix is derived from permeation rates of aromatic amines and ketones.

PPE Selection Matrix
Protection ZoneLow Risk (Weighing <1g)High Risk (Synthesis/Solutions/Spills)Scientific Rationale
Hand Protection Double Nitrile (0.11mm min)Silver Shield / Laminate (Inner) + Nitrile (Outer)Permeation Logic: Aromatic amines can permeate nitrile in <30 mins.[1][2][3] Double gloving provides a "sacrificial" outer layer.[1][3] For solutions, laminate films (EVOH/PE) offer >480 min breakthrough time against amino-ketones.[1][2][3]
Respiratory N95 / P100 Mask Half-Face Respirator (OV/P100 Cartridge)Particle Physics: As a solid, the risk is particulate.[1][2][3] If dissolved or heated, vapor pressure rises; organic vapor (OV) filtration becomes mandatory to prevent mucosal irritation.[1][3]
Eye Protection Safety Glasses (Side Shields)Chemical Splash GogglesAmine vapors are lachrymators.[1][2] Goggles prevent vapor contact with the cornea.[1][2][3]
Body Defense Standard Cotton Lab CoatTyvek® Sleeve Covers + ApronCotton absorbs liquids, keeping them against the skin.[1][2] Tyvek repels organic splashes.[1][3]
Visual Logic: Risk Assessment Flow

PPE_Selection Start Task Assessment State Physical State? Start->State Solid Solid / Powder State->Solid Liquid Solution / Heated State->Liquid Resp_Solid Respiratory: N95/P100 Solid->Resp_Solid Resp_Liq Respiratory: OV/P100 Respirator Liquid->Resp_Liq Glove_Check Contact Duration? Resp_Solid->Glove_Check Resp_Liq->Glove_Check Short Incidental (<10 min) Glove_Check->Short Long Extended / Immersion Glove_Check->Long Glove_Std Gloves: Double Nitrile Short->Glove_Std Glove_High Gloves: Laminate (Silver Shield) Long->Glove_High

Figure 1: Decision logic for selecting Personal Protective Equipment based on physical state and exposure duration.[1][2][3]

Operational Protocols

Protocol A: Weighing & Transfer (Static Control)

Context: This compound is an organic solid.[1][3] Static electricity can cause "fly-away" powder, increasing inhalation risk.[1][2][3]

  • Engineering Control: Operate inside a chemical fume hood or a powder containment balance enclosure.

  • Static Mitigation: Use an anti-static gun or polonium strip near the balance if the powder is flighty.[1][2][3]

  • Transfer: Use a disposable anti-static weighing boat. Do not use metal spatulas if there is any risk of friction-induced sparking (though low risk, plastic is preferred for purity).[1][2][3]

  • Decon: Wipe the balance area with a mild acidic detergent (e.g., dilute citric acid) followed by water.[1][3] Why? The acid protonates the amine group, making it water-soluble and easier to remove than using organic solvents which might spread it.[1][2][3]

Protocol B: Reaction Setup (Solubilization)

Context: Dissolving this compound often involves exothermic solvation or reaction initiation.[1][3]

  • Solvent Choice: When dissolving in halogenated solvents (DCM, Chloroform), permeation through nitrile gloves is instantaneous.[1][3] Laminate gloves are mandatory. [3]

  • Addition: Add the solid to the solvent, not vice-versa, to control dissolution rate.

  • Temperature: Monitor internal temperature. The dimethylamino group can act as a catalyst or base in unforeseen side reactions.[1][3]

Decontamination & Disposal Strategy

Proper disposal prevents environmental bioaccumulation common with aromatic amines.[1][3]

Spill Response Algorithm:

  • Isolate: Evacuate 5-meter radius.[1][2][3]

  • PPE Up: Don OV-Respirator and Laminate gloves.[1][2][3]

  • Neutralize:

    • Solid Spill: Cover with wet paper towels to prevent dust, then scoop.[1][2][3]

    • Liquid Spill: Absorb with vermiculite or sand.[1][3] Do not use sawdust (potential reaction with oxidizers if present).[1][3]

  • Clean: Wash surface with 5% Acetic Acid solution (protonates the amine), then soap and water.[1][3]

Waste Streams:

Waste TypeClassificationDisposal Container
Solid Waste Hazardous Organic SolidHigh-density Polyethylene (HDPE) Drum
Liquid Waste Organic Solvent (Halogenated/Non-Halogenated)Glass or Fluorinated HDPE Carboy
Contaminated Sharps Hazardous SharpsRigid Red Sharps Container

References & Verification

  • Sigma-Aldrich. Safety Data Sheet: 1-[4-(Dimethylamino)phenyl]-1-propanone (CAS 26672-58-2).[1][2][3]

  • Ansell Healthcare. Chemical Resistance Guide: Permeation & Degradation Data (8th Ed).[1][3] (Referenced for Amine/Ketone permeation logic).[1][3][4][5]

  • PubChem. Compound Summary: 4'-Dimethylaminopropiophenone.[1][2][3][1][2][3][6]

  • US EPA. Waste Management Guidelines for Aromatic Amines.[1][3][1][2][3]

Disclaimer: This guide is for informational purposes for trained laboratory personnel. Always consult the specific Safety Data Sheet (SDS) from your chemical supplier before handling.

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
1-(4-(Dimethylamino)phenyl)propan-1-one
Reactant of Route 2
Reactant of Route 2
1-(4-(Dimethylamino)phenyl)propan-1-one
© Copyright 2026 BenchChem. All Rights Reserved.